Roridin H

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of Roridin H

For Researchers, Scientists, and Drug Development Professionals

Abstract

Roridin H, a macrocyclic trichothecene (B1219388) mycotoxin, exhibits potent cytotoxic effects primarily by inhibiting protein synthesis. This action initiates a cascade of cellular stress responses, including ribotoxic stress, endoplasmic reticulum (ER) stress, and the generation of reactive oxygen species (ROS). These events converge to activate critical signaling pathways, such as the mitogen-activated protein kinase (MAPK) and nuclear factor-kappa B (NF-κB) pathways, ultimately leading to cell cycle arrest and apoptosis. This technical guide provides a comprehensive overview of the molecular mechanisms underlying the action of Roridin H, supported by quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways.

Core Mechanism of Action: Inhibition of Protein Synthesis

The primary molecular target of Roridin H, like other trichothecenes, is the eukaryotic ribosome.[1] By binding to the peptidyl transferase center on the 60S ribosomal subunit, Roridin H obstructs the elongation step of translation.[1] This interference with protein synthesis triggers a "ribotoxic stress response," a cellular signaling cascade initiated by ribosome-inactivating agents.[2]

Ribotoxic Stress Response

The binding of Roridin H to the ribosome is sensed by upstream kinases, such as the sterile-motif alpha and leucine (B10760876) zipper kinase (ZAKα), which is associated with the ribosome.[3][4] This triggers the phosphorylation and activation of downstream mitogen-activated protein kinases (MAPKs), specifically c-Jun N-terminal kinase (JNK) and p38 MAPK.[5]

Figure 1: Roridin H-induced Ribotoxic Stress Response.

Downstream Cellular Effects

The initial insult of protein synthesis inhibition and the subsequent ribotoxic stress response precipitate a range of interconnected cellular events that contribute to the cytotoxic profile of Roridin H.

Endoplasmic Reticulum (ER) Stress and the Unfolded Protein Response (UPR)

The disruption of protein synthesis and the accumulation of unfolded proteins due to ribosomal stress lead to ER stress. This activates the Unfolded Protein Response (UPR), a set of signaling pathways designed to restore ER homeostasis.[1] The three main branches of the UPR are initiated by the ER transmembrane proteins:

• PERK (PKR-like ER kinase): Upon activation, PERK phosphorylates the eukaryotic initiation factor 2α (eIF2α), leading to a general attenuation of protein translation.

• IRE1α (Inositol-requiring enzyme 1α): Activated IRE1α splices the mRNA of X-box binding protein 1 (XBP1), generating a potent transcription factor that upregulates genes involved in ER-associated degradation (ERAD) and protein folding.

• ATF6 (Activating transcription factor 6): When activated, ATF6 translocates to the Golgi apparatus, where it is cleaved to release a transcription factor that upregulates ER chaperones.

If ER stress is prolonged and homeostasis cannot be restored, the UPR shifts from a pro-survival to a pro-apoptotic response.[1]

Figure 2: Roridin H-induced ER Stress and UPR Pathway.

Generation of Reactive Oxygen Species (ROS)

Treatment with Roridin H and its analogs has been shown to increase intracellular levels of reactive oxygen species (ROS).[1] The exact mechanism of ROS generation is not fully elucidated but is thought to be a consequence of mitochondrial dysfunction and the cellular stress induced by protein synthesis inhibition. This increase in ROS contributes significantly to the cytotoxic effects of Roridin H, as scavenging of ROS has been shown to attenuate its toxicity.[1]

Apoptosis

Roridin H induces apoptosis through both the intrinsic (mitochondrial) and extrinsic pathways. The ribotoxic stress response activates the JNK/p38 MAPK pathway, which can lead to the activation of pro-apoptotic proteins. ER stress-induced UPR, when prolonged, also triggers apoptosis. Evidence for apoptosis includes increased expression of cleaved caspase-3 and Bax.[1]

Cell Cycle Arrest

Roridin H can induce cell cycle arrest, a common consequence of cellular stress and DNA damage. While the specific phase of arrest can be cell-type dependent, the activation of stress-activated protein kinases and other signaling molecules can lead to the upregulation of cell cycle inhibitors.

Involvement of Key Signaling Pathways

Mitogen-Activated Protein Kinase (MAPK) Pathway

As mentioned, the ribotoxic stress response directly activates the p38 and JNK arms of the MAPK pathway.[5] This activation is a central node in the cellular response to Roridin H, linking the initial ribosomal insult to downstream events like inflammation and apoptosis.

Nuclear Factor-kappa B (NF-κB) Pathway

The NF-κB signaling pathway, a key regulator of inflammation and cell survival, is also modulated by trichothecenes. While the precise mechanism of Roridin H's interaction with the NF-κB pathway is still under investigation, it is known that cellular stress, including that induced by ribotoxic agents, can lead to the activation of the IKK complex, phosphorylation of IκB, and subsequent nuclear translocation of NF-κB. This can result in the transcription of pro-inflammatory and anti-apoptotic genes, creating a complex interplay between cell death and survival signals.

Figure 3: Crosstalk of Stress-induced Signaling Pathways.

Quantitative Data

The cytotoxic and inhibitory activities of Roridin H and related macrocyclic trichothecenes are summarized below. It is important to note that specific IC50 values for Roridin H are not as widely reported as for other members of this family. The data presented here is a compilation from various studies and should be interpreted in the context of the specific cell lines and experimental conditions used.

Compound	Cell Line	Assay	IC50	Reference
Roridin H (analog)	L1210 (murine leukemia)	Cytotoxicity	0.45 µM	[6]
Roridin E	Multiple Breast Cancer Lines	Cytotoxicity	0.02-0.05 nM	[7]
Roridin E	H4TG, MDCK, NIH3T3, KA31T	Proliferation	1.74-7.68 nM	[7]
Satratoxin H	B16F10 (mouse melanoma)	Cytotoxicity	Dose-dependent inhibition observed	[1]

Experimental Protocols

The following are detailed methodologies for key experiments used to elucidate the mechanism of action of Roridin H.

In Vitro Protein Synthesis Inhibition Assay

This assay measures the ability of Roridin H to inhibit protein synthesis in a cell-free system. A common method utilizes a rabbit reticulocyte lysate system with a luciferase reporter.[8]

• Materials: Rabbit reticulocyte lysate, amino acid mixture, luciferase mRNA, Roridin H, luminometer.

• Procedure:

  • Prepare a master mix containing rabbit reticulocyte lysate, amino acid mixture, and luciferase mRNA.

  • Add varying concentrations of Roridin H to the master mix.

  • Incubate the reaction at 30°C for 90 minutes to allow for translation.

  • Add luciferin (B1168401) substrate and measure the luminescence using a luminometer.

  • A decrease in luminescence compared to the vehicle control indicates inhibition of protein synthesis.

Figure 4: Workflow for In Vitro Protein Synthesis Inhibition Assay.

Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[9]

• Materials: Annexin V-FITC, Propidium Iodide (PI), binding buffer, flow cytometer.

• Procedure:

  • Treat cells with Roridin H for the desired time.

  • Harvest and wash the cells with cold PBS.

  • Resuspend the cells in binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

  • Analyze the cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This method determines the distribution of cells in different phases of the cell cycle based on their DNA content.[7]

• Materials: Propidium Iodide (PI) staining solution (containing RNase A), ethanol (B145695) (70%), flow cytometer.

• Procedure:

  • Treat cells with Roridin H.

  • Harvest and wash the cells with PBS.

  • Fix the cells in ice-cold 70% ethanol.

  • Wash the fixed cells and resuspend them in PI staining solution.

  • Incubate in the dark at room temperature for 30 minutes.

  • Analyze the DNA content by flow cytometry.

Intracellular ROS Detection using DCFDA

2',7'-dichlorodihydrofluorescein diacetate (DCFDA) is a cell-permeable dye that fluoresces upon oxidation by ROS.[10]

• Materials: DCFDA, fluorescence plate reader or fluorescence microscope.

• Procedure:

  • Treat cells with Roridin H.

  • Load the cells with DCFDA solution and incubate at 37°C.

  • Wash the cells to remove excess dye.

  • Measure the fluorescence intensity using a plate reader or visualize under a fluorescence microscope. An increase in fluorescence indicates an increase in intracellular ROS.

Western Blot Analysis for Signaling Pathway Activation

This technique is used to detect the phosphorylation status of key proteins in the MAPK and UPR pathways.[11]

• Materials: Primary antibodies (e.g., anti-phospho-p38, anti-phospho-PERK, anti-IRE1α, anti-ATF6), HRP-conjugated secondary antibodies, SDS-PAGE equipment, Western blot apparatus, chemiluminescence detection reagents.

• Procedure:

  • Treat cells with Roridin H and lyse them to extract proteins.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane and incubate with the primary antibody of interest.

  • Wash and incubate with the HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescence substrate. An increase in the phosphorylated form of a protein indicates pathway activation.

Conclusion

Roridin H exerts its potent cytotoxic effects through a multi-faceted mechanism of action that is initiated by the inhibition of protein synthesis. The resulting ribotoxic stress triggers a cascade of downstream events, including ER stress, ROS production, and the activation of key signaling pathways like MAPK and NF-κB. This complex interplay of cellular responses ultimately culminates in apoptosis and cell cycle arrest. A thorough understanding of these molecular mechanisms is crucial for the evaluation of Roridin H and related compounds in drug development, particularly in the context of oncology. The experimental protocols provided in this guide offer a robust framework for researchers to investigate the intricate cellular effects of Roridin H.

References

• 1. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ribosomal stress-surveillance: three pathways is a magic number - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Trichothecene mycotoxins trigger a ribotoxic stress response that activates c-Jun N-terminal kinase and p38 mitogen-activated protein kinase and induces apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 7. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 8. Methods for Studying ER Stress and UPR Markers in Human Cells | Springer Nature Experiments [experiments.springernature.com]
• 9. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. abcam.cn [abcam.cn]
• 11. benchchem.com [benchchem.com]

Roridin H: A Technical Guide to its Biological Activity and Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

Roridin H is a potent macrocyclic trichothecene (B1219388) mycotoxin produced by various fungi, most notably Stachybotrys chartarum, commonly known as black mold.[1] As a member of the trichothecene family, Roridin H exhibits significant biological activity, primarily through the inhibition of protein synthesis, which triggers a cascade of cellular stress responses. This technical guide provides an in-depth overview of the biological activity and function of Roridin H, with a focus on its molecular mechanisms, relevant signaling pathways, and cytotoxic effects. Quantitative data are summarized, and detailed experimental protocols for studying its activity are provided.

Core Mechanism of Action: Ribotoxic Stress Response

The primary molecular target of Roridin H and other trichothecenes is the eukaryotic ribosome.[1][2][3] By binding to the peptidyl transferase center of the 60S ribosomal subunit, Roridin H inhibits protein synthesis, leading to what is known as the "ribotoxic stress response."[3][4] This response is a cellular signaling cascade initiated by ribosome inactivation and is characterized by the activation of mitogen-activated protein kinases (MAPKs).[5] This fundamental action underlies the diverse biological effects of Roridin H, including its cytotoxic, pro-apoptotic, and inflammatory activities.

Key Biological Activities

Cytotoxicity and Anticancer Potential

Roridin H demonstrates potent cytotoxic activity against a variety of cell types, including cancer cells. This has led to investigations into its potential as an anticancer agent. Its cytotoxicity is primarily attributed to the induction of apoptosis (programmed cell death) following the inhibition of protein synthesis and the generation of cellular stress.

Induction of Apoptosis

Roridin H is a potent inducer of apoptosis. The apoptotic cascade is initiated through multiple pathways, including the generation of reactive oxygen species (ROS), endoplasmic reticulum (ER) stress, and the activation of key signaling molecules.[6][7]

Immunomodulatory and Inflammatory Effects

As a consequence of the ribotoxic stress response, Roridin H can modulate the immune system. It can trigger the expression of pro-inflammatory genes, leading to an inflammatory response.[1] This is a critical aspect of its toxicity, particularly in the context of exposure to mold-contaminated environments.[8][9]

Signaling Pathways Modulated by Roridin H

Roridin H influences several critical intracellular signaling pathways, primarily as a downstream consequence of ribosome inhibition.

Mitogen-Activated Protein Kinase (MAPK) Pathways

The ribotoxic stress response triggered by Roridin H leads to the activation of MAPK pathways, including the c-Jun N-terminal kinase (JNK) and p38 MAPK pathways.[10] Activation of these pathways plays a crucial role in mediating the apoptotic and inflammatory effects of the toxin.

Endoplasmic Reticulum (ER) Stress and the Unfolded Protein Response (UPR)

By disrupting protein synthesis, Roridin H can lead to an accumulation of unfolded proteins in the endoplasmic reticulum, a condition known as ER stress. This activates the Unfolded Protein Response (UPR), a set of signaling pathways designed to restore ER homeostasis. The key sensors of the UPR are:

• ATF6 (Activating Transcription Factor 6): Upon ER stress, ATF6 is cleaved, and its cytosolic fragment translocates to the nucleus to activate the transcription of ER chaperones.[11][12][13]

• PERK (PKR-like ER Kinase): PERK activation leads to the phosphorylation of eIF2α, which attenuates global protein synthesis but selectively promotes the translation of transcription factors like ATF4, which upregulates genes involved in apoptosis and autophagy.[11][13][14]

• IRE1 (Inositol-requiring enzyme 1): IRE1 is an endonuclease that, when activated, splices XBP1 mRNA, leading to the production of a potent transcription factor that upregulates genes involved in protein folding and degradation.[11][12][13][14]

Prolonged or severe ER stress, as can be induced by Roridin H, can shift the UPR from a pro-survival to a pro-apoptotic response.[6][7][14]

NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of inflammation and cell survival. Some studies suggest that certain trichothecenes can inhibit the NF-κB signaling pathway, which may contribute to their complex immunomodulatory effects.[15][16][17] The precise role of Roridin H in modulating NF-κB signaling requires further investigation.

Quantitative Data on Biological Activity

The cytotoxic potency of Roridin H and related compounds is typically quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of a substance that inhibits a biological process by 50%.

Compound	Cell Line	Cell Type	IC50	Reference
Verrucarin H (Roridin H)	H4TG	Hepatoma	10.8 nM
Verrucarin H (Roridin H)	MDCK	Kidney	3.98 nM
Verrucarin H (Roridin H)	NIH3T3	Fibroblast	9.84 nM
Verrucarin H (Roridin H)	KA31T	Fibroblast	8.64 nM
Roridin E	Multiple Breast Cancer Cell Lines	Breast Cancer	0.02-0.05 nM	[18]
Roridin E	Leukemia Cell Lines	Leukemia	0.0005 - 0.042 µg/mL	[3]
12′-episatratoxin H	SK-OV-3, A549, SK-MEL-2, HCT	Ovarian, Lung, Skin, Colon Cancer	0.7 - 2.8 nM	[19]
Satratoxin H	SK-OV-3, A549, SK-MEL-2, HCT	Ovarian, Lung, Skin, Colon Cancer	1.93 - 4.22 µM	[19]

Detailed Experimental Protocols

Cytotoxicity Assessment using Alamar Blue Assay

This protocol describes a method for determining the cytotoxicity of Roridin H in a cell culture model.

Methodology:

• Cell Preparation:

  • Harvest cells that are in the logarithmic phase of growth.

  • Perform a cell count and adjust the cell suspension to the desired concentration (e.g., 1 x 10^4 cells/mL).[1]

  • Plate the cells in a 96-well microplate and allow them to adhere overnight.

• Treatment:

  • Prepare serial dilutions of Roridin H in the appropriate cell culture medium.

  • Remove the old medium from the cells and add the medium containing different concentrations of Roridin H.

  • Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Alamar Blue Assay:

  • Aseptically add Alamar Blue reagent to each well in an amount equal to 10% of the culture volume.[1][20]

  • Incubate the plate for 1-4 hours at 37°C, protected from light.[20][21]

  • Measure the fluorescence at an excitation wavelength of 560 nm and an emission wavelength of 590 nm, or measure the absorbance at 570 nm with a reference wavelength of 600 nm.[1][21]

• Data Analysis:

  • Correct for background fluorescence/absorbance using wells with medium and Alamar Blue but no cells.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of viability against the logarithm of the Roridin H concentration to generate a dose-response curve.

  • Determine the IC50 value from the curve using non-linear regression analysis.

Apoptosis Detection by Flow Cytometry (Annexin V and Propidium Iodide Staining)

This protocol outlines the steps to quantify apoptosis induced by Roridin H using flow cytometry.

Methodology:

• Cell Preparation and Treatment:

  • Seed cells in culture plates and allow them to adhere.

  • Treat the cells with Roridin H at the desired concentrations for a specified time. Include untreated controls.

  • Harvest both adherent and floating cells. For adherent cells, use a gentle detachment method like trypsinization.[22][23]

• Staining:

  • Wash the collected cells with cold phosphate-buffered saline (PBS).[22][23]

  • Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[18][24]

  • Add Annexin V-FITC and Propidium Iodide (PI) staining solutions to the cell suspension.[18][22][23][24]

  • Incubate the cells in the dark at room temperature for 15-20 minutes.[18]

• Flow Cytometry Analysis:

  • Add 1X Binding Buffer to each tube before analysis.[18]

  • Analyze the samples on a flow cytometer.

  • Use unstained and single-stained controls to set up compensation and gates.

• Data Interpretation:

  • Annexin V-negative / PI-negative: Live cells

  • Annexin V-positive / PI-negative: Early apoptotic cells

  • Annexin V-positive / PI-positive: Late apoptotic or necrotic cells

  • Annexin V-negative / PI-positive: Necrotic cells

Western Blot Analysis of MAPK and ER Stress Pathways

This protocol provides a general framework for analyzing the activation of MAPK and ER stress proteins by Western blotting.

Methodology:

• Cell Lysis and Protein Quantification:

  • After treatment with Roridin H, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a protein assay such as the BCA assay.[25]

• SDS-PAGE and Protein Transfer:

  • Denature an equal amount of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the protein of interest (e.g., phospho-p38, phospho-JNK, ATF6, PERK, IRE1α) overnight at 4°C.

  • Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.[25]

  • Capture the chemiluminescent signal using a digital imaging system.

  • Quantify the band intensities using image analysis software. Normalize the levels of phosphorylated proteins to the total protein levels.

Conclusion and Future Directions

Roridin H is a potent mycotoxin with a well-defined primary mechanism of action involving the inhibition of protein synthesis. This leads to a cascade of cellular events, including the activation of MAPK and ER stress signaling pathways, ultimately resulting in apoptosis. Its high cytotoxicity makes it a compound of interest for anticancer research, although its non-specific toxicity presents a significant challenge for therapeutic development. Further research is needed to fully elucidate the complex signaling networks modulated by Roridin H and to explore potential strategies to harness its cytotoxic properties for targeted therapies while mitigating its toxic effects on healthy tissues. A deeper understanding of its structure-activity relationships may also pave the way for the design of novel, less toxic analogs with therapeutic potential.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. Methods for Monitoring Endoplasmic Reticulum Stress and the Unfolded Protein Response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trichothecene - Wikipedia [en.wikipedia.org]
• 4. Roridin A | C29H40O9 | CID 9915017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 7. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bio-protocol.org [bio-protocol.org]
• 9. Roridin H - Mycotoxins (Vibrant America) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 10. Advanced BioMatrix - AlamarBlue Assay Protocol [advancedbiomatrix.com]
• 11. Methods for studying ER stress and UPR markers in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ER stress signaling has an activating transcription factor 6α (ATF6)-dependent “off-switch” - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Effects of IRE1, ATF6, and PERK Signaling on adRP-Linked Rhodopsins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. IRE1 signaling increases PERK expression during chronic ER stress - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Circadian Nobiletin-ROR Axis Suppresses Adipogenic Differentiation and IκBα/NF-κB Signaling in Adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Inhibition of the NF-κB signaling pathway by the curcumin analog, 3,5-Bis(2-pyridinylmethylidene)-4-piperidone (EF31): anti-inflammatory and anti-cancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 17. selleckchem.com [selleckchem.com]
• 18. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 19. researchgate.net [researchgate.net]
• 20. tools.thermofisher.com [tools.thermofisher.com]
• 21. alamarBlue Assays for Cell Viability Protocol, for Microplates | Thermo Fisher Scientific - SG [thermofisher.com]
• 22. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 23. scispace.com [scispace.com]
• 24. bosterbio.com [bosterbio.com]
• 25. benchchem.com [benchchem.com]

Verrucarin H: A Technical Guide to its Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Verrucarin H is a macrocyclic trichothecene (B1219388) mycotoxin, a class of secondary metabolites produced by various fungi. These compounds are known for their potent biological activities, including cytotoxicity. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, and biological activities of Verrucarin H. Detailed experimental protocols for assessing its cytotoxicity are provided, along with a summary of its known mechanisms of action, including the inhibition of protein synthesis and modulation of key cellular signaling pathways. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of natural product chemistry, toxicology, and drug development.

Chemical Structure and Properties

Verrucarin H is a complex macrocyclic compound belonging to the trichothecene family. Its chemical structure is characterized by a tetracyclic sesquiterpenoid core containing a 12,13-epoxy ring, which is crucial for its biological activity.

Table 1: Chemical and Physical Properties of Verrucarin H

Property	Value	Reference
CAS Number	29953-50-2	[1]
Molecular Formula	C₂₉H₃₆O₈	[1]
Molecular Weight	512.6 g/mol	[1]
Appearance	White crystalline solid
Solubility	Soluble in Dichloromethane, DMSO, Ethanol, and Methanol.	[1]
SMILES	CC(CC1OC(C)C(O1)C=CC=CC(OC2C3)=O)=CC(OCC45C2(C)C6(OC6)C3OC4C=C(C)CC5)=O	[1]
InChI	InChI=1S/C29H36O8/c1-17-9-10-28-15-32-25(31)12-18(2)13-26-34-19(3)20(35-26)7-5-6-8-24(30)37-21-14-23(36-22(28)11-17)29(16-33-29)27(21,28)4/h5-8,11-12,19-23,26H,9-10,13-16H2,1-4H3	[1]

Spectroscopic Data

Detailed spectroscopic data is essential for the identification and characterization of Verrucarin H. While complete spectra are best obtained from dedicated databases or primary literature, the following provides an overview of expected spectroscopic features based on the analysis of related trichothecenes.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are critical for elucidating the complex structure of Verrucarin H. The chemical shifts are influenced by the electronegativity of adjacent atoms and the anisotropic effects of double bonds and carbonyl groups.

Specific ¹H and ¹³C NMR peak lists for Verrucarin H are not available in the general literature. Researchers should refer to specialized chemical databases or the primary publication detailing its isolation and characterization for this data.

2.2. Infrared (IR) Spectroscopy

The IR spectrum of Verrucarin H would be expected to show characteristic absorption bands for its functional groups. For the closely related Verrucarin A, the IR spectrum shows an intense band at 1716 cm⁻¹ (C=O stretching of the ester), bands at 1635 and 1582 cm⁻¹ (C=C stretching), a broad band around 3500 cm⁻¹ (O-H stretching), and C-H stretching vibrations between 3000 and 2850 cm⁻¹.

2.3. Mass Spectrometry (MS)

Mass spectrometry is a key technique for determining the molecular weight and fragmentation pattern of Verrucarin H. The fragmentation pattern can provide valuable structural information. For the related Verrucarin A, a molecular ion peak at m/z 502 has been observed.[2]

Biological Activity and Mechanism of Action

Verrucarin H, like other trichothecenes, exhibits potent cytotoxic activity against a range of cell lines.

Table 2: Cytotoxicity of Verrucarin H (IC₅₀ Values)

Cell Line	Cell Type	IC₅₀ (nM)	Reference
H4TG	Hepatoma (human)	10.8	[1]
MDCK	Kidney (canine)	3.98	[1]
NIH3T3	Fibroblast (mouse)	9.84	[1]
KA31T	Fibroblast (mouse)	8.64	[1]

3.1. Inhibition of Protein Synthesis

The primary mechanism of action for trichothecenes is the inhibition of eukaryotic protein synthesis.[3] They bind to the 60S ribosomal subunit and interfere with the peptidyl transferase center, thereby blocking the elongation step of translation. This disruption of protein synthesis leads to a cascade of downstream cellular events.

3.2. Induction of Ribotoxic Stress Response and Signaling Pathway Modulation

The binding of trichothecenes to the ribosome triggers a "ribotoxic stress response," which involves the activation of several mitogen-activated protein kinase (MAPK) pathways.

3.2.1. JNK and p38 MAPK Activation

Verrucarins have been shown to induce the phosphorylation and activation of c-Jun N-terminal kinase (JNK) and p38 MAPK.[3][4] These kinases are key regulators of cellular responses to stress, including inflammation and apoptosis.

Caption: Verrucarin H triggers the ribotoxic stress response.

3.2.2. Akt/NF-κB/mTOR Pathway Inhibition

Studies on the related Verrucarin A have shown that it can inhibit the prosurvival Akt/NF-κB/mTOR signaling pathway in cancer cells. This inhibition contributes to its pro-apoptotic effects. It is plausible that Verrucarin H shares a similar mechanism of action.

References

• 1. Characterization of MS/MS Product Ions for the Differentiation of Structurally Isomeric Pesticides by High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Verrucarin A Inhibition of MAP Kinase Activation in a PMA-stimulated Promyelocytic Leukemia Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Verrucarin A alters cell-cycle regulatory proteins and induces apoptosis through reactive oxygen species-dependent p38MAPK activation in the human breast cancer cell line MCF-7 - PubMed [pubmed.ncbi.nlm.nih.gov]

Roridin H as a Protein Synthesis Inhibitor: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Roridin H is a potent macrocyclic trichothecene (B1219388) mycotoxin, a class of secondary metabolites produced by various fungi, including species of Myrothecium and Stachybotrys. Trichothecenes are notorious for their cytotoxicity, which is primarily attributed to their ability to inhibit eukaryotic protein synthesis. This technical guide provides a comprehensive overview of Roridin H's mechanism of action as a protein synthesis inhibitor, its impact on cellular signaling pathways, and detailed methodologies for its study. The information presented herein is intended to support researchers, scientists, and drug development professionals in their investigation and potential therapeutic application of this molecule.

Introduction

Roridin H belongs to the type D class of trichothecenes, characterized by a macrocyclic ring structure. Like other members of this family, its core structure contains a 12,13-epoxy ring and a 9,10-double bond, which are crucial for its biological activity. The primary molecular target of trichothecenes is the eukaryotic ribosome, where they bind to the peptidyl transferase center (PTC) of the 60S ribosomal subunit. This interaction interferes with various stages of translation, including initiation, elongation, and termination, leading to a global shutdown of protein synthesis. The inhibition of this fundamental cellular process triggers a cascade of downstream events, collectively known as the ribotoxic stress response, which can ultimately lead to apoptosis.

Mechanism of Action: Inhibition of Protein Synthesis

Roridin H exerts its cytotoxic effects by directly targeting the ribosomal machinery.

2.1. Binding to the Eukaryotic Ribosome:

Roridin H and other trichothecenes bind with high affinity to a pocket within the peptidyl transferase center (PTC) on the 28S rRNA of the 60S ribosomal subunit. This binding site is located at the A-site of the PTC, where the aminoacyl-tRNA normally binds. The interaction is stabilized by hydrogen bonds and hydrophobic interactions between the toxin and the ribosomal RNA. The macrocyclic ester linkage of type D trichothecenes is thought to contribute to their high affinity and potent inhibitory activity.

2.2. Interference with Translation:

By occupying the A-site in the PTC, Roridin H sterically hinders the binding of the aminoacyl-tRNA, thereby inhibiting the peptidyl transferase reaction. This enzymatic step is critical for the elongation of the polypeptide chain. Consequently, the ribosome stalls on the mRNA, leading to a global inhibition of protein synthesis. Depending on the specific trichothecene and its concentration, inhibition can occur at the initiation, elongation, or termination steps of translation. For many macrocyclic trichothecenes, the primary effect is the inhibition of elongation.

Cellular Consequences of Protein Synthesis Inhibition

The abrupt cessation of protein synthesis by Roridin H triggers a multifaceted cellular stress response.

3.1. Ribotoxic Stress Response:

The binding of trichothecenes to the ribosome is recognized by cellular stress sensors, initiating a signaling cascade known as the ribotoxic stress response. This response is characterized by the rapid activation of Mitogen-Activated Protein Kinases (MAPKs), including c-Jun N-terminal kinase (JNK), p38 MAPK, and Extracellular signal-regulated kinase (ERK).

3.2. Endoplasmic Reticulum (ER) Stress:

The disruption of protein synthesis can also lead to an imbalance in protein folding and processing within the endoplasmic reticulum, triggering the Unfolded Protein Response (UPR) or ER stress. Studies on the related macrocyclic trichothecenes, Roridin E and Satratoxin H, have demonstrated the activation of key ER stress sensors such as PERK, IRE1, and ATF6.[1] Prolonged ER stress can also contribute to the induction of apoptosis.

3.3. Apoptosis:

Ultimately, the cellular damage and stress induced by Roridin H converge on the activation of apoptotic pathways. This programmed cell death is a key feature of trichothecene toxicity and involves the activation of caspases and the regulation of pro- and anti-apoptotic proteins of the Bcl-2 family.

Quantitative Data

Table 1: Cytotoxicity of Satratoxin H against various human cell lines.

Cell Line	Cell Type	IC50 (nM)
Jurkat	T-cell leukemia	2.2
U937	Histiocytic lymphoma	2.2
RPMI 8226	Myeloma	18.3
Hep-G2	Hepatocellular carcinoma	10.8
A549	Lung carcinoma	10.8
CaCo-2	Colorectal adenocarcinoma	10.8
HEp-2	Laryngeal carcinoma	18.3
A204	Rhabdomyosarcoma	18.3
HUVEC	Human umbilical vein endothelial cells	16.5

Data extracted from a study on the cytotoxicity of various trichothecenes.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of Roridin H.

5.1. Cell Viability Assay (MTT Assay):

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Materials:

  • Target cell line

  • Complete cell culture medium

  • Roridin H stock solution (in a suitable solvent like DMSO)

  • 96-well cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

  • Microplate reader

• Procedure:

  • Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of Roridin H in complete culture medium.

  • Remove the old medium from the cells and add the Roridin H dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used for the Roridin H stock).

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

  • Following incubation, add 10 µL of MTT solution to each well and incubate for another 2-4 hours.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Incubate the plate overnight in the incubator.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

5.2. In Vitro Translation Assay:

This cell-free assay directly measures the effect of a compound on protein synthesis.

• Materials:

  • Rabbit reticulocyte lysate or wheat germ extract

  • Amino acid mixture (containing all amino acids except methionine)

  • [35S]-Methionine

  • Reporter mRNA (e.g., luciferase mRNA)

  • Roridin H

  • Reaction buffer

  • Scintillation counter or phosphorimager

• Procedure:

  • Thaw the rabbit reticulocyte lysate on ice.

  • Prepare a master mix containing the lysate, reaction buffer, amino acid mixture (minus methionine), and [35S]-Methionine.

  • Aliquot the master mix into reaction tubes.

  • Add varying concentrations of Roridin H to the tubes. Include a no-inhibitor control and a positive control (e.g., cycloheximide).

  • Initiate the translation reaction by adding the reporter mRNA.

  • Incubate the reactions at 30°C for 60-90 minutes.

  • Stop the reaction by placing the tubes on ice and adding an RNase solution.

  • Precipitate the newly synthesized, radiolabeled proteins using trichloroacetic acid (TCA).

  • Collect the precipitated proteins on glass fiber filters.

  • Wash the filters to remove unincorporated [35S]-Methionine.

  • Measure the radioactivity of the filters using a scintillation counter.

  • Calculate the percentage of protein synthesis inhibition relative to the no-inhibitor control and determine the IC50 value.

5.3. Western Blot Analysis for MAPK Activation:

This technique is used to detect the phosphorylation and thus activation of MAPKs like p38, JNK, and ERK.

• Materials:

  • Target cell line

  • Roridin H

  • Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Protein assay kit (e.g., BCA assay)

  • SDS-PAGE gels

  • PVDF or nitrocellulose membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (specific for phosphorylated and total p38, JNK, and ERK)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Treat cells with Roridin H for various time points.

  • Lyse the cells and collect the protein extracts.

  • Determine the protein concentration of each lysate.

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-p38) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply the chemiluminescent substrate.

  • Capture the signal using an imaging system.

  • To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against the total form of the protein (e.g., anti-total-p38) or a housekeeping protein (e.g., β-actin or GAPDH).

Conclusion

Roridin H is a highly potent inhibitor of eukaryotic protein synthesis, a characteristic that underpins its significant cytotoxicity. By targeting a fundamental cellular process, it triggers a cascade of stress responses, ultimately leading to apoptotic cell death. The detailed understanding of its mechanism of action and the availability of robust experimental protocols are crucial for further research into its potential applications, including its evaluation as a therapeutic agent in oncology and other fields. This guide provides a foundational resource for scientists and researchers to advance the study of this complex and powerful molecule.

References

• 1. researchgate.net [researchgate.net]

Roridin H-Induced Apoptosis Pathway: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin, a class of secondary metabolites produced by various fungi. Like other trichothecenes, Roridin H exhibits potent cytotoxicity against a range of cell types, making it a subject of interest for its potential therapeutic applications, particularly in oncology. This technical guide provides an in-depth exploration of the molecular mechanisms underlying Roridin H-induced apoptosis, offering a valuable resource for researchers in drug discovery and development. While specific quantitative data for Roridin H is limited in publicly available literature, this guide incorporates representative data from closely related macrocyclic trichothecenes, such as Roridin E and Satratoxin H, to provide a comprehensive overview of the apoptotic pathways initiated by this class of compounds.

Core Apoptotic Pathways Induced by Roridin H and Related Trichothecenes

Roridin H and its analogs trigger apoptosis through a multi-faceted approach, primarily involving the induction of Endoplasmic Reticulum (ER) stress and the activation of the intrinsic (mitochondrial) apoptotic pathway. These events are often accompanied by the generation of reactive oxygen species (ROS) and modulation of key signaling cascades, including the JNK and PI3K/Akt pathways.

Endoplasmic Reticulum (ER) Stress Pathway

Roridin H and related compounds have been shown to interact with ribosomes, leading to translational inhibition and the accumulation of unfolded proteins in the ER, a condition known as ER stress. This initiates the Unfolded Protein Response (UPR), a signaling network aimed at restoring ER homeostasis. However, under prolonged or severe stress induced by these mycotoxins, the UPR switches from a pro-survival to a pro-apoptotic response.

The key signaling arms of the UPR involved in trichothecene-induced apoptosis are:

• PERK (PKR-like endoplasmic reticulum kinase): Upon activation, PERK phosphorylates eIF2α, leading to a general attenuation of protein synthesis. However, it paradoxically promotes the translation of specific mRNAs, such as that of the transcription factor ATF4. ATF4, in turn, upregulates the expression of the pro-apoptotic protein CHOP (C/EBP homologous protein).

• IRE1 (Inositol-requiring enzyme 1): Activated IRE1 possesses both kinase and RNase activity. Its RNase activity mediates the unconventional splicing of XBP1 mRNA, generating a potent transcription factor that upregulates genes involved in ER-associated degradation (ERAD) and protein folding. Under pro-apoptotic conditions, IRE1 can also lead to the activation of the JNK pathway.

• ATF6 (Activating transcription factor 6): Upon ER stress, ATF6 translocates to the Golgi apparatus, where it is cleaved to its active form. Active ATF6 then moves to the nucleus to upregulate the expression of ER chaperones and other UPR target genes.

Prolonged activation of these pathways, particularly the PERK-eIF2α-ATF4-CHOP axis, is a critical step in ER stress-mediated apoptosis.

Roridin H-Induced ER Stress Pathway

Intrinsic (Mitochondrial) Apoptosis Pathway

The mitochondrial pathway is a central executioner of apoptosis induced by Roridin H and its analogs. This pathway is tightly regulated by the B-cell lymphoma 2 (Bcl-2) family of proteins, which includes pro-apoptotic members (e.g., Bax, Bak) and anti-apoptotic members (e.g., Bcl-2, Bcl-xL).

Upon cellular stress induced by Roridin H, the balance between these proteins is shifted towards apoptosis. This is achieved through:

• Upregulation of pro-apoptotic proteins: Increased expression of proteins like Bax.

• Downregulation of anti-apoptotic proteins: Decreased expression of proteins like Bcl-2.

This shift in the Bax/Bcl-2 ratio leads to the permeabilization of the outer mitochondrial membrane and the release of pro-apoptotic factors, most notably cytochrome c, into the cytoplasm. Cytoplasmic cytochrome c then binds to Apaf-1, leading to the formation of the apoptosome and the activation of caspase-9, an initiator caspase.

Caspase Activation Cascade

The activation of caspases, a family of cysteine proteases, is a hallmark of apoptosis. Roridin H-induced apoptosis involves a hierarchical caspase cascade. The process begins with the activation of initiator caspases, such as caspase-9 (in the mitochondrial pathway). Activated caspase-9 then cleaves and activates effector caspases, primarily caspase-3 and caspase-7. These effector caspases are responsible for the execution phase of apoptosis, cleaving a plethora of cellular substrates, which ultimately leads to the characteristic morphological and biochemical changes of apoptotic cell death. A key substrate of caspase-3 is PARP (poly(ADP-ribose) polymerase), and its cleavage is often used as a marker of apoptosis.

Mitochondrial and Caspase Activation Pathway

Role of Reactive Oxygen Species (ROS)

The generation of ROS is another significant event in Roridin H-induced apoptosis. Increased intracellular ROS levels can be both a cause and a consequence of mitochondrial dysfunction. ROS can damage cellular components, including lipids, proteins, and DNA, further contributing to cellular stress. The interplay between ROS and the apoptotic machinery is complex, with ROS potentially acting upstream of the mitochondrial pathway to promote membrane permeabilization. Studies have shown that scavenging ROS can attenuate the cytotoxic effects of some trichothecenes, highlighting the importance of oxidative stress in their mechanism of action.

Modulation of JNK and PI3K/Akt Signaling Pathways

• JNK Pathway: The c-Jun N-terminal kinase (JNK) pathway is a stress-activated protein kinase cascade that is often activated in response to cellular insults, including ER stress and oxidative stress. Activated JNK can promote apoptosis through various mechanisms, including the phosphorylation and inactivation of anti-apoptotic Bcl-2 family members and the activation of pro-apoptotic transcription factors.

• PI3K/Akt Pathway: The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a crucial pro-survival signaling cascade that regulates cell growth, proliferation, and survival. Inhibition of this pathway is a common mechanism by which various anticancer agents induce apoptosis. Some trichothecenes have been shown to diminish the phosphorylation of Akt, thereby suppressing this pro-survival signaling and sensitizing cells to apoptosis.

Data Presentation

Due to the limited availability of specific quantitative data for Roridin H, the following tables summarize representative data from studies on closely related macrocyclic trichothecenes. This information provides valuable context for the potential potency and effects of Roridin H.

Table 1: Cytotoxicity (IC50) of Roridin Analogs in Various Cancer Cell Lines

Compound	Cell Line	Cell Type	IC50	Reference
Roridin E	Multiple Breast Cancer Lines	Breast Carcinoma	0.02-0.05 nM	[1]
Roridin E	H4TG, MDCK, NIH3T3, KA31T	Mammalian Cell Lines	1.74-7.68 nM	[1]
Roridin A	L1210	Murine Leukemia	0.19 µM	[2]
Verrucarin A	MDA-MB-231	Breast Carcinoma	Not specified, but dose-dependent	[3]
Verrucarin A	T47D	Breast Carcinoma	Not specified, but dose-dependent	[3]
Satratoxin H	B16F10	Mouse Melanoma	Not specified, but substantial cytotoxicity	[4]

Table 2: Quantitative Changes in Apoptosis-Related Protein Expression

Treatment	Cell Line	Protein	Change in Expression/Activity	Reference
Roridin E	B16F10	Cleaved Caspase-3	Increased	[4]
Roridin E	B16F10	Bax	Increased	[4]
Satratoxin H	B16F10	Cleaved Caspase-3	Increased	[4]
Satratoxin H	B16F10	Bax	Increased	[4]
Mytoxin B	HepG-2	Bax	~104-fold increase in gene expression	[5]
Mytoxin B	HepG-2	Bcl-2	Gene expression reduced to ~0.3-fold of control	[5]
Epiroridin acid	HepG-2	Bax	~68-fold increase in gene expression	[5]
Epiroridin acid	HepG-2	Bcl-2	Gene expression reduced to ~0.42-fold of control	[5]
Verrucarin A	MCF-7	Bax	Upregulated	[6]
Verrucarin A	MCF-7	Bcl-2	Downregulated	[6]
Verrucarin A	MCF-7	Caspase-3	Activated	[6]

Table 3: Apoptosis Induction and Mitochondrial Membrane Potential Disruption

Treatment	Cell Line	Parameter	Observation	Reference
Mytoxin B	HepG-2	Apoptosis Rate	11.7% early, 22.3% terminal	[5]
Epiroridin acid	HepG-2	Apoptosis Rate	17.3% early, 11.7% terminal	[5]
Verrucarin A	MCF-7	Mitochondrial Membrane Potential	Decreased	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the Roridin H-induced apoptosis pathway.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of Roridin H and calculate the half-maximal inhibitory concentration (IC50).

Materials:

• Target cancer cell lines

• Complete culture medium

• Roridin H (or other trichothecenes)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Prepare serial dilutions of Roridin H in complete culture medium.

• Remove the overnight culture medium and add 100 µL of the Roridin H dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve Roridin H, e.g., DMSO).

• Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours).

• After incubation, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

Objective: To quantify the percentage of apoptotic and necrotic cells after treatment with Roridin H.

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Treated and untreated cells

• PBS (Phosphate-Buffered Saline)

• Flow cytometer

Procedure:

• Induce apoptosis by treating cells with Roridin H for the desired time and concentration. Include an untreated control.

• Harvest the cells (including floating cells in the supernatant) and wash them twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Healthy cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic/necrotic cells will be positive for both Annexin V and PI.

Annexin V/PI Staining Workflow

Measurement of Mitochondrial Membrane Potential (ΔΨm) using JC-1

Objective: To assess the disruption of mitochondrial membrane potential, an early event in apoptosis.

Materials:

• JC-1 (5,5’,6,6’-tetrachloro-1,1’,3,3’-tetraethylbenzimidazolylcarbocyanine iodide)

• Treated and untreated cells

• Complete culture medium

• PBS

• Fluorescence microscope or flow cytometer

Procedure:

• Seed cells and treat with Roridin H as desired. Include an untreated control and a positive control for depolarization (e.g., using CCCP).

• Prepare a JC-1 staining solution (typically 1-10 µg/mL in complete medium).

• Remove the treatment medium, wash the cells once with PBS, and add the JC-1 staining solution.

• Incubate the cells for 15-30 minutes at 37°C in a CO2 incubator.

• Wash the cells with PBS to remove excess dye.

• Analyze the cells immediately. In healthy cells with high ΔΨm, JC-1 forms aggregates that emit red fluorescence. In apoptotic cells with low ΔΨm, JC-1 remains in its monomeric form and emits green fluorescence. The ratio of red to green fluorescence is used to quantify the change in mitochondrial membrane potential.

Western Blot Analysis of Apoptotic Proteins

Objective: To detect changes in the expression levels of key apoptosis-related proteins.

Materials:

• Treated and untreated cells

• RIPA buffer (or other suitable lysis buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against Bcl-2, Bax, cleaved caspase-3, PARP, p-Akt, Akt, p-JNK, JNK, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• ECL (Enhanced Chemiluminescence) detection reagents

• Imaging system

Procedure:

• After treatment, wash cells with cold PBS and lyse them in RIPA buffer.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each sample using the BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Add ECL detection reagents and visualize the protein bands using an imaging system.

• Quantify the band intensities using densitometry software and normalize to the loading control.

Conclusion

Roridin H induces apoptosis in cancer cells through a complex and interconnected network of signaling pathways. The primary mechanisms involve the induction of ER stress and the activation of the mitochondrial-mediated intrinsic apoptotic pathway, culminating in the activation of the caspase cascade. The generation of reactive oxygen species and the modulation of pro-survival and pro-apoptotic signaling pathways like PI3K/Akt and JNK further contribute to the cytotoxic effects of this mycotoxin. While more research is needed to delineate the precise quantitative effects of Roridin H in various cancer models, the information presented in this guide, including representative data from related compounds and detailed experimental protocols, provides a solid foundation for researchers and drug development professionals to further investigate its therapeutic potential. A thorough understanding of these molecular pathways is crucial for the rational design of novel cancer therapies that exploit the potent pro-apoptotic properties of Roridin H and other macrocyclic trichothecenes.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Verrucarin A, a protein synthesis inhibitor, induces growth inhibition and apoptosis in breast cancer cell lines MDA-MB-231 and T47D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Two Trichothecene Mycotoxins from Myrothecium roridum Induce Apoptosis of HepG-2 Cells via Caspase Activation and Disruption of Mitochondrial Membrane Potential [mdpi.com]
• 6. Verrucarin A alters cell-cycle regulatory proteins and induces apoptosis through reactive oxygen species-dependent p38MAPK activation in the human breast cancer cell line MCF-7 - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicology Profile of Roridin H: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Roridin (B1174069) H is a macrocyclic trichothecene (B1219388) mycotoxin produced by various species of fungi, most notably Stachybotrys chartarum, often referred to as "black mold".[1][2][3] Like other trichothecenes, Roridin H is a potent inhibitor of protein synthesis in eukaryotic cells, which underlies its broad-spectrum toxicity.[1][4][5][6] This technical guide provides a comprehensive overview of the available toxicological data on Roridin H, including quantitative toxicity values, mechanisms of action, and relevant experimental protocols. Due to the limited availability of data specific to Roridin H for certain toxicological endpoints, information from closely related macrocyclic trichothecenes, such as Roridin A and Roridin E, is included for comparative purposes and to provide a broader understanding of this class of mycotoxins.

Acute Toxicity

Acute toxicity data for Roridin H is limited, with no specific oral or dermal LD50 values found in the reviewed literature. The primary available data point is for intravenous administration in mice.

Table 1: Acute Toxicity of Roridin H and Related Compounds

Compound	Species	Route of Administration	LD50	Reference
Verrucarin H (Roridin H)	Mouse	Intravenous	3 mg/kg	[7]
Roridin A	Mouse	Intravenous	1.0 mg/kg	[4][8]
Roridin E	Mouse	Intraperitoneal	10 mg/kg	[9]

Experimental Protocols

Acute Intravenous Toxicity Study (General Protocol)

A typical acute intravenous toxicity study involves the administration of a single dose of the test substance directly into the bloodstream (usually a tail vein in rodents) of a group of animals. The animals are then observed for a set period, typically 14 days, for signs of toxicity and mortality. The LD50 is statistically calculated as the dose that is lethal to 50% of the test population.

Cytotoxicity

Roridin H exhibits potent cytotoxic effects against a variety of cell lines. This cytotoxicity is a direct consequence of its mechanism of action, primarily the inhibition of protein synthesis.

Table 2: Cytotoxicity of Verrucarin H (Roridin H)

Cell Line	Cell Type	IC50 (nM)	Reference
H4TG	Hepatoma (Rat)	10.8
MDCK	Kidney (Canine)	3.98
NIH3T3	Fibroblast (Mouse)	9.84
KA31T	Fibroblast (Mouse)	8.64

Note: Data for Verrucarin H, an alias for Roridin H.

Experimental Protocols

MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

• Principle: Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan (B1609692). The amount of formazan produced is directly proportional to the number of viable cells.

• Procedure:

  • Cells are seeded in a 96-well plate and allowed to adhere.

  • The cells are then treated with various concentrations of Roridin H and incubated for a specified period (e.g., 24, 48, or 72 hours).

  • Following incubation, the MTT reagent is added to each well and incubated for a further 2-4 hours to allow for formazan formation.

  • A solubilizing agent (e.g., DMSO or an acidified isopropanol (B130326) solution) is added to dissolve the formazan crystals.

  • The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

  • The IC50 value, the concentration of the substance that inhibits 50% of cell viability, is then calculated from the dose-response curve.[10][11][12][13][14][15]

MTT Assay Experimental Workflow

Genotoxicity

There is a lack of specific studies on the genotoxicity of Roridin H. However, some macrocyclic trichothecenes have been investigated for their potential to cause genetic damage. For instance, satratoxin H, another trichothecene produced by S. chartarum, has been shown to induce chromosome breaks and DNA double-strand breaks in PC12 cells, as indicated by the micronucleus assay and phosphorylation of histone H2A.[8]

Experimental Protocols

In Vitro Chromosomal Aberration Assay

This assay is designed to identify substances that cause structural damage to chromosomes.

• Principle: Cultured mammalian cells (e.g., Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes) are exposed to the test substance.[16][17][18] After a suitable treatment period, the cells are harvested, and metaphase chromosomes are examined microscopically for structural aberrations such as breaks, gaps, and exchanges.[16][17][18]

• Procedure:

  • Cell cultures are treated with at least three concentrations of the test substance, with and without metabolic activation (S9 fraction).

  • Positive and negative controls are included.

  • After treatment, cells are incubated with a spindle inhibitor (e.g., colcemid) to arrest them in metaphase.

  • Cells are harvested, treated with a hypotonic solution, fixed, and spread onto microscope slides.

  • Chromosomes are stained, and a predetermined number of metaphase spreads are analyzed for chromosomal aberrations.

Carcinogenicity

No studies were identified that have specifically evaluated the carcinogenic potential of Roridin H. The International Agency for Research on Cancer (IARC) has not classified Roridin H or other roridins as carcinogenic to humans.[4][5][19]

Reproductive and Developmental Toxicity

Specific data on the reproductive and developmental toxicity of Roridin H, including NOAEL (No Observed Adverse Effect Level) and LOAEL (Lowest Observed Adverse Effect Level) values, are not available in the current literature.[20] However, general health effects of trichothecenes include decreased reproductive capacity.[4][5][6] Studies on the broader producing organism, Stachybotrys chartarum, suggest potential reproductive and developmental effects. One report indicated that oral exposure of mice to S. chartarum resulted in a decreased number of pregnancies and an increased frequency of dead, resorbed, or stunted fetuses.[5]

Experimental Protocols

Embryo-Fetal Developmental Toxicity Study (General Guideline)

These studies are designed to detect adverse effects on the developing fetus resulting from exposure of the pregnant mother to a test substance.

• Procedure:

  • Pregnant female animals (typically rats or rabbits) are administered the test substance daily during the period of organogenesis.

  • Several dose groups are used, along with a control group.

  • Dams are monitored for clinical signs of toxicity, body weight changes, and food consumption.

  • Shortly before natural delivery, the dams are euthanized, and the uterine contents are examined.

  • Endpoints evaluated include the number of corpora lutea, implantations, resorptions, and live and dead fetuses.

  • Fetuses are weighed and examined for external, visceral, and skeletal malformations.

Immunotoxicity

Roridin H, like other macrocyclic trichothecenes, is expected to have immunomodulatory effects. While specific studies on Roridin H are scarce, research on the closely related Roridin A provides insights into the potential immunotoxicity.

In a study on CD-1 mice, Roridin A administered intraperitoneally at 0.35 mg/kg (half the LD50) was found to decrease phytohemagglutinin (PHA)-induced lymphocyte proliferation on day 7 post-administration.[21] However, it did not significantly affect the response to other mitogens or antibody production.[21] This suggests that while structurally similar and equitoxic to other macrocyclic trichothecenes like Verrucarin A, the specific immunomodulatory properties can differ.[21]

Experimental Protocols

Lymphocyte Proliferation Assay

This assay assesses the ability of lymphocytes to proliferate in response to a mitogenic stimulus.

• Principle: Lymphocytes are cultured in the presence of a mitogen (e.g., PHA, Concanavalin A, or lipopolysaccharide) which stimulates cell division. The proliferation is measured by the incorporation of a radiolabeled nucleoside (e.g., [3H]-thymidine) into the newly synthesized DNA.

• Procedure:

  • Splenocytes are isolated from treated and control animals.

  • The cells are cultured in microtiter plates in the presence or absence of a mitogen.

  • After a period of incubation, [3H]-thymidine is added to the cultures.

  • Following a further incubation period, the cells are harvested, and the amount of incorporated radioactivity is measured using a scintillation counter.

  • A decrease in [3H]-thymidine incorporation in cells from treated animals compared to controls indicates immunosuppression.

Neurotoxicity

While direct neurotoxicity studies on Roridin H are limited, research on Roridin A demonstrates the potential for this class of compounds to induce neurotoxic effects, particularly in the nasal airways upon inhalation.

Repeated intranasal instillation of Roridin A in mice induced dose-dependent neutrophilic rhinitis, mucus hypersecretion, atrophy of the nasal and respiratory epithelium, and atrophy and loss of olfactory sensory neurons (OSNs).[22] The lowest-observed-effect level was 10 µg/kg body weight.[22] The loss of OSNs was still evident even after a 3-week recovery period.[22] Mechanistically, Roridin A was shown to induce the expression of pro-inflammatory cytokines and pro-apoptotic genes in the nasal passages prior to the onset of OSN apoptosis.[23][24]

Experimental Protocols

In Vivo Neurotoxicity Study (Intranasal Instillation)

This experimental design is used to assess the neurotoxic effects of airborne substances on the olfactory system.

• Procedure:

  • Animals (e.g., mice) are lightly anesthetized.

  • A small volume of the test substance (e.g., Roridin A dissolved in saline) is instilled into the nasal cavity.

  • This can be a single administration or repeated over a set period.

  • At the end of the study period, animals are euthanized, and the head is processed for histopathological examination of the nasal passages and olfactory bulb.

  • Tissues can also be collected for molecular analyses, such as gene expression studies of inflammatory and apoptotic markers.

Mechanism of Action

The primary mechanism of toxicity for Roridin H, as with other trichothecenes, is the inhibition of protein synthesis. This occurs through binding to the 60S ribosomal subunit, which interferes with the peptidyl transferase activity and disrupts the initiation, elongation, or termination steps of polypeptide chain synthesis.[4][5] This disruption of a fundamental cellular process leads to a cascade of downstream effects, including the induction of apoptosis.

Recent studies on Roridin H and the closely related Satratoxin H have elucidated a more detailed pathway for apoptosis induction involving endoplasmic reticulum (ER) stress.[25] Exposure to these mycotoxins leads to the activation of the unfolded protein response (UPR) signaling pathways, including ATF6, PERK, and IRE1.[25] This ER stress-mediated pathway culminates in caspase-dependent apoptosis.[25] The generation of reactive oxygen species (ROS) also appears to play a significant role in the cytotoxic effects.[25]

Mechanism of Roridin H-Induced Apoptosis

Toxicokinetics (Absorption, Distribution, Metabolism, Excretion)

There is a lack of specific toxicokinetic data for Roridin H. However, as a lipophilic trichothecene, it is expected to be readily absorbed through the skin, respiratory tract, and intestinal tract.[4] The liver is the primary site of metabolism for trichothecenes, which generally undergo de-epoxidation and hydroxylation, followed by glucuronide conjugation to facilitate excretion in the urine and feces.[1]

Conclusion

Roridin H is a potent cytotoxic mycotoxin with a well-defined mechanism of action centered on the inhibition of protein synthesis and induction of ER stress-mediated apoptosis. While quantitative data on its cytotoxicity are available, there is a significant lack of specific data for other critical toxicological endpoints such as acute oral and dermal toxicity, genotoxicity, carcinogenicity, and reproductive/developmental toxicity. The available information on related macrocyclic trichothecenes suggests that these are important areas for future investigation to fully characterize the toxicological profile of Roridin H and assess its risk to human and animal health. The neurotoxic and immunotoxic potential, as demonstrated by studies on Roridin A, also warrants further Roridin H-specific investigation.

References

• 1. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. Roridin H - Mycotoxins (Vibrant America) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 3. aphis.usda.gov [aphis.usda.gov]
• 4. Roridin A | C29H40O9 | CID 9915017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Roridin E | C29H38O8 | CID 44593339 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Roridin E - Total Tox-Burden - Lab Results explained | HealthMatters.io [healthmatters.io]
• 7. RTECS NUMBER-YX9828000-Chemical Toxicity Database [drugfuture.com]
• 8. researchgate.net [researchgate.net]
• 9. caymanchem.com [caymanchem.com]
• 10. MTT assay overview | Abcam [abcam.com]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 14. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 15. Effects of macrocyclic trichothecene mycotoxins on the murine immune system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. criver.com [criver.com]
• 17. Activity of 1,1,1- and 1,1,3-trichloroacetones in a chromosomal aberration assay in CHO cells and the micronucleus and spermhead abnormality assays in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Chromosome aberration assays in genetic toxicology testing in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Verrucarin J | C27H32O8 | CID 12444784 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. Roridin E - Wikipedia [en.wikipedia.org]
• 21. Effects of verrucarin A and roridin A, macrocyclic trichothecene mycotoxins, on the murine immune system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Neurotoxic, inflammatory, and mucosecretory responses in the nasal airways of mice repeatedly exposed to the macrocyclic trichothecene mycotoxin roridin A: dose-response and persistence of injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. academic.oup.com [academic.oup.com]
• 24. Neurotoxicity and inflammation in the nasal airways of mice exposed to the macrocyclic trichothecene mycotoxin roridin a: kinetics and potentiation by bacterial lipopolysaccharide coexposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Roridin H: A Technical Guide to its Effects on Eukaryotic Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

Roridin H, a macrocyclic trichothecene (B1219388) mycotoxin, is a potent inhibitor of eukaryotic protein synthesis. Its interaction with the 60S ribosomal subunit triggers a cascade of cellular stress responses, ultimately leading to apoptotic cell death. This technical guide provides an in-depth analysis of the molecular mechanisms underlying Roridin H's cytotoxicity, with a focus on the ribotoxic stress response, endoplasmic reticulum (ER) stress, and the mitochondrial apoptosis pathway. Detailed experimental protocols for key assays and a comprehensive summary of its cytotoxic potency across various cell lines are presented to support further research and drug development efforts.

Core Mechanism of Action: Inhibition of Protein Synthesis

Roridin H, like other trichothecenes, exerts its primary toxic effect by targeting the eukaryotic ribosome. Specifically, it binds to the peptidyl transferase center on the 60S ribosomal subunit. This binding event physically obstructs the elongation step of translation, leading to a rapid and potent inhibition of protein synthesis.[1][2] The stalled ribosomes initiate a signaling cascade known as the ribotoxic stress response.

Cellular Stress Responses and Apoptotic Pathways

The inhibition of protein synthesis by Roridin H triggers multiple interconnected stress pathways that converge on apoptosis.

Ribotoxic Stress Response

The stalling of ribosomes due to Roridin H binding is recognized by cellular stress sensors. This initiates the ribotoxic stress response, a signaling cascade primarily mediated by mitogen-activated protein kinases (MAPKs).[1][3] Key events include:

• Activation of MAPKs: Roridin H and other trichothecenes strongly activate c-Jun N-terminal kinase (JNK) and p38 MAPK.[1][4]

• Upstream Kinases: The activation of MAPKs is preceded by the activation of upstream kinases, such as the Src family kinase Hck.[3]

• Induction of Apoptosis: The sustained activation of JNK and p38 MAPK pathways contributes directly to the induction of apoptosis.[1]

Figure 1: Roridin H-induced ribotoxic stress response pathway.

Endoplasmic Reticulum (ER) Stress

The disruption of protein synthesis and the accumulation of unfolded proteins can lead to stress in the endoplasmic reticulum. Roridin H has been shown to induce ER stress, activating the Unfolded Protein Response (UPR).[4][5] The key sensors of the UPR that are activated include:

• PERK (Protein kinase RNA-like endoplasmic reticulum kinase): Leads to the phosphorylation of eIF2α, attenuating global protein synthesis but promoting the translation of specific stress-related transcripts like ATF4.

• IRE1 (Inositol-requiring enzyme 1): Possesses both kinase and RNase activity, leading to the splicing of XBP1 mRNA and the activation of downstream stress response genes.

• ATF6 (Activating transcription factor 6): Upon activation, it translocates to the Golgi, where it is cleaved to release a transcription factor that upregulates ER chaperones.

Prolonged ER stress ultimately triggers apoptosis through the upregulation of pro-apoptotic factors like CHOP (C/EBP homologous protein).[5]

References

• 1. Trichothecene mycotoxins trigger a ribotoxic stress response that activates c-Jun N-terminal kinase and p38 mitogen-activated protein kinase and induces apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. realtimelab.com [realtimelab.com]
• 3. Ribotoxic stress response to the trichothecene deoxynivalenol in the macrophage involves the SRC family kinase Hck - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Structure-Activity Relationship of Roridin H: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin produced by various fungi, including species of Myrothecium and Stachybotrys. Trichothecenes are a large family of sesquiterpenoid secondary metabolites known for their potent biological activities, which range from cytotoxicity to anti-inflammatory and anti-cancer effects. The core structure of trichothecenes, characterized by a 12,13-epoxy-trichothec-9-ene skeleton, is crucial for their bioactivity. Roridin H, as a macrocyclic trichothecene, possesses a complex structure that dictates its interaction with biological targets and subsequent cellular responses. This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of Roridin H, presenting quantitative data, detailed experimental protocols, and visual representations of its mechanisms of action.

Core Structure and Key Functional Groups

The biological activity of Roridin H and other trichothecenes is intrinsically linked to their chemical structure. The key features include:

• The Trichothecene Core: A tetracyclic sesquiterpenoid structure.

• The 12,13-Epoxide Ring: Essential for binding to the ribosome and inhibiting protein synthesis.

• The 9,10-Double Bond: Contributes to the conformational rigidity and biological activity.

• The Macrocyclic Ester Ring: This lactone ring, spanning from C-4 to C-15, significantly influences the potency and selectivity of the molecule. The size and complexity of this ring differentiate various macrocyclic trichothecenes and are critical for their high cytotoxicity.

• Substituents on the Core and Macrocycle: Hydroxyl, acetyl, and other functional groups at various positions can modulate the activity, solubility, and metabolic stability of the molecule.

Quantitative Data on Biological Activity

The cytotoxic and anti-inflammatory activities of Roridin H and its analogs have been evaluated in various studies. The half-maximal inhibitory concentration (IC50) is a key parameter for quantifying the potency of these compounds.

Cytotoxicity of Roridin H and Related Trichothecenes

Compound	Cell Line	Assay	IC50	Reference
Roridin H	L1210 (murine leukemia)	Not specified	0.45 µM	[1]
8α-Hydroxyroridin H	P. donghaiense	Not specified	6.1 µM	[1]
8α-Hydroxyroridin H	Brine shrimp larvae	Not specified	1.4 µM	[1]
Roridin A	P. donghaiense	Not specified	5.8 µM	[1]
Roridin A	Brine shrimp larvae	Not specified	2.8 µM	[1]
Roridin E	Primary soft-tissue sarcoma	Growth inhibition	7.6 x 10⁻¹⁰ M	[2]
16-Hydroxyroridin E	Primary soft-tissue sarcoma	Growth inhibition	4.6 x 10⁻⁸ M	[2]
16-Hydroxyroridin E	High-grade leiomyosarcoma	Cytotoxicity	8.5 x 10⁻⁸ M	[2]
Roridin L-2	Primary soft-tissue sarcoma	Growth inhibition	3.0 x 10⁻⁸ M	[2]
Roridin L-2	High-grade leiomyosarcoma	Cytotoxicity	1.8 x 10⁻⁸ M	[2]

Note: The provided references offer a snapshot of the cytotoxic potential of Roridin H and its analogs. IC50 values can vary depending on the cell line, assay conditions, and exposure time.

Structure-Activity Relationship (SAR) Insights

Systematic studies of Roridin H and other trichothecenes have revealed critical structural determinants for their biological activity:

• The Macrocyclic Ring is Crucial for High Potency: The presence of the macrocyclic ester ring between C-4 and C-15 is a hallmark of the most potent cytotoxic trichothecenes.[2]

• Hydroxylation Can Modulate Activity: The introduction of hydroxyl groups at different positions can either increase or decrease cytotoxicity. For instance, 8α-hydroxylation of Roridin H has been shown to have varying effects depending on the cell line.[1] Conversely, hydroxylation at the 16-position of Roridin E (16-hydroxyroridin E) leads to a significant decrease in cytotoxicity against primary soft-tissue sarcoma cells.[2]

• Modifications on the Macrocyclic Side Chain: Changes in the side chain of the macrocycle can dramatically alter biological activity. For example, the 2',3'-dihydro-2'-hydroxy derivative of Roridin H (Roridin R) shows a different cytotoxic profile.[1]

• The 12,13-Epoxide is Essential: As with all toxic trichothecenes, the 12,13-epoxide group is a primary requirement for activity. Its removal leads to a significant loss of cytotoxicity.

The following diagram illustrates the key structural features of Roridin H and their influence on its biological activity.

Key structural features of Roridin H influencing its biological activity.

Mechanism of Action

The primary mechanism of action for Roridin H and other trichothecenes is the inhibition of protein synthesis . They bind to the 60S ribosomal subunit, specifically to the peptidyl transferase center, thereby interfering with the elongation step of translation. This disruption of protein synthesis leads to a cascade of downstream cellular events.

Signaling Pathways Affected by Roridin H

Roridin H-induced inhibition of protein synthesis triggers a ribotoxic stress response, which in turn activates several signaling pathways, including the mitogen-activated protein kinase (MAPK) pathways. Furthermore, this can lead to the induction of apoptosis (programmed cell death) and modulation of inflammatory responses, often through the NF-κB signaling pathway.

The following diagram depicts a simplified overview of the signaling cascade initiated by Roridin H.

Signaling pathways modulated by Roridin H.

Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate assessment of the biological activity of Roridin H and its analogs.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Workflow:

Workflow for the MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Plate cells in a 96-well flat-bottomed plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate at 37°C in a humidified 5% CO2 atmosphere for 24 hours.

• Compound Treatment: Prepare serial dilutions of Roridin H in culture medium. Remove the medium from the wells and add 100 µL of the Roridin H dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Absorbance Measurement: Gently shake the plate to ensure complete dissolution of the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Protein Synthesis Inhibition Assay

This assay measures the incorporation of a radiolabeled amino acid (e.g., ³⁵S-methionine) into newly synthesized proteins.

Detailed Protocol:

• Cell Culture and Treatment: Culture cells to approximately 80% confluency. Treat the cells with various concentrations of Roridin H for a predetermined time.

• Radiolabeling: Replace the culture medium with methionine-free medium containing the same concentrations of Roridin H. After a short incubation (e.g., 30 minutes), add ³⁵S-methionine to each dish and incubate for 1-2 hours.

• Cell Lysis: Wash the cells with ice-cold PBS to remove unincorporated radiolabel. Lyse the cells in a suitable lysis buffer containing protease inhibitors.

• Protein Precipitation: Precipitate the total protein from the cell lysates using trichloroacetic acid (TCA).

• Scintillation Counting: Wash the protein pellets to remove any remaining free radiolabel. Dissolve the pellets in a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Normalize the counts per minute (CPM) to the total protein concentration in each sample. Express the results as a percentage of protein synthesis relative to the vehicle-treated control and calculate the IC50 value.

Anti-inflammatory Activity: Nitric Oxide (NO) Production Assay

This assay measures the inhibitory effect of Roridin H on the production of nitric oxide (NO), a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

Detailed Protocol:

• Cell Seeding and Treatment: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere. Pre-treat the cells with different concentrations of Roridin H for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce NO production. Include a control group with no LPS stimulation.

• Incubation: Incubate the plate for 24 hours.

• Nitrite (B80452) Measurement (Griess Assay): Collect the cell culture supernatant. Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).

• Absorbance Measurement: After a short incubation at room temperature, measure the absorbance at 540 nm.

• Data Analysis: Generate a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of inhibition of NO production by Roridin H. Calculate the IC50 value.

Conclusion

Roridin H is a potent bioactive molecule whose cytotoxicity is intricately linked to its complex macrocyclic trichothecene structure. The 12,13-epoxide ring and the macrocyclic ester are paramount for its primary mechanism of action: the inhibition of protein synthesis. This initial event triggers a cascade of cellular responses, including the activation of stress-related signaling pathways and the induction of apoptosis, and can modulate inflammatory processes. The structure-activity relationships highlighted in this guide underscore the importance of specific functional groups in fine-tuning the biological activity of Roridin H and its analogs. The provided experimental protocols offer a standardized framework for the continued investigation of this and other trichothecenes, which is crucial for a deeper understanding of their therapeutic potential and toxicological profiles. Further research into the synthesis of novel Roridin H analogs and a more detailed elucidation of their interactions with cellular targets will be instrumental in harnessing their potent biological activities for drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

The Core of Complexity: An In-depth Technical Guide to the Biosynthesis of Macrocyclic Trichothecenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macrocyclic trichothecenes represent a class of highly potent mycotoxins, renowned for their complex chemical structures and significant biological activities. These fungal secondary metabolites, produced by genera such as Stachybotrys, Myrothecium, and Paramyrothecium, are of considerable interest to the scientific community due to their cytotoxicity, which presents both a threat to human and animal health and a potential source for novel therapeutic agents. Their intricate molecular architecture, characterized by a core 12,13-epoxytrichothec-9-ene (B1214510) (EPT) skeleton linked to a macrocyclic ester ring, is the result of a fascinating and complex biosynthetic pathway. This technical guide provides a comprehensive overview of the core biosynthetic machinery, from the initial cyclization of a primary metabolite to the final intricate tailoring steps that form the macrocycle. We will delve into the key enzymes, the genetic regulatory networks that govern their production, and present available quantitative data and detailed experimental methodologies to aid researchers in this challenging and promising field.

Core Biosynthetic Pathway

The biosynthesis of all trichothecenes, including the macrocyclic variants, originates from the terpenoid pathway, commencing with the cyclization of farnesyl pyrophosphate (FPP)[1]. The formation of the characteristic macrocyclic ring is a defining feature of this class of mycotoxins and is conferred by a specialized set of genes within the trichothecene (B1219388) (TRI) gene cluster.

The core pathway can be broadly divided into three key stages:

• Formation of the Trichothecene Core (EPT): This initial phase is common to all trichothecenes and involves the cyclization of FPP to trichodiene (B1200196), catalyzed by the terpene cyclase, trichodiene synthase (Tri5). A series of oxygenation reactions, primarily mediated by the cytochrome P450 monooxygenase Tri4, follows, leading to the formation of the 12,13-epoxytrichothec-9-ene (EPT) core structure[1].

• Synthesis of the Polyketide and Isoprenoid Side Chains: Genes specific to macrocyclic trichothecene producers come into play at this stage. A polyketide synthase, encoded by the Tri17 gene, is responsible for synthesizing a linear polyketide chain[2]. Concurrently, an isoprenoid-derived moiety is also synthesized.

• Macrocyclization: The final and most complex stage involves the esterification of the polyketide and isoprenoid-derived side chains to the C-4 and C-15 hydroxyl groups of the EPT core, respectively. This is followed by an intramolecular cyclization to form the characteristic macrocyclic ring. This intricate process is facilitated by a series of acyltransferases, with recent research highlighting the crucial role of the Tri24 gene product in this final cyclization step[2]. The Tri18 gene is also implicated as an acyltransferase in this process.

Key Biosynthetic Genes and Enzymes

The biosynthesis of macrocyclic trichothecenes is orchestrated by a suite of enzymes encoded by the TRI gene cluster. The organization of these clusters can vary between different fungal genera, but a core set of homologous genes is conserved.

Gene	Enzyme/Protein	Function in Macrocyclic Trichothecene Biosynthesis
Tri5	Trichodiene Synthase	Catalyzes the initial cyclization of farnesyl pyrophosphate (FPP) to trichodiene.
Tri4	Cytochrome P450 Monooxygenase	Performs a series of oxygenation reactions on trichodiene to form the 12,13-epoxytrichothec-9-ene (EPT) core.
Tri17	Polyketide Synthase (PKS)	Synthesizes the linear polyketide side chain that forms part of the macrocyclic ring.
Tri18	Acyltransferase	Believed to be involved in the esterification of the polyketide or isoprenoid side chains to the EPT core.
Tri3	Acyltransferase	Involved in the esterification of the polyketide to the 4-hydroxyl group of the EPT core.
Tri8	Acyltransferase	Also implicated in the esterification of the polyketide to the 4-hydroxyl group of the EPT core.
Tri22	Hydroxylase	Catalyzes the hydroxylation of the EPT core at the C-4 position.
Tri24	Acyltransferase	Recently identified as a key enzyme required for the formation of the macrocyclic ring.
Tri6	Transcription Factor	A Cys2His2 zinc finger protein that positively regulates the expression of other TRI genes.
Tri10	Regulatory Protein	A regulatory protein that also plays a crucial role in the transcriptional activation of TRI genes.

Quantitative Data on Macrocyclic Trichothecene Production

The production of macrocyclic trichothecenes is highly dependent on the fungal strain and culture conditions. The following tables summarize some of the available quantitative data on the production of satratoxins by Stachybotrys chartarum and roridins and verrucarins by Myrothecium species.

Table 1: Satratoxin Production by Stachybotrys chartarum Strains on Different Media

Strain	Medium	Satratoxin G (ng/g)	Satratoxin H (ng/g)	Roridin (B1174069) E (ng/g)	Verrucarin J (ng/g)	Satratoxin F (ng/g)	Roridin L-2 (ng/g)
S16St.	PDA	4520.4	29601.4	198956.6	202.4	127.0	77.3
SB01a	PDA	-	-	-	-	-	-
IBT40293	PDA	-	-	-	-	-	-
ATCC34916	PDA	-	-	-	-	-	-
S16St.	MEA	-	-	-	-	-	-
SB01a	MEA	-	-	-	-	-	-
IBT40293	MEA	-	-	-	-	-	-
ATCC34916	MEA	-	-	-	-	-	-

Data extracted from Toxin Production by Stachybotrys chartarum Genotype S on Different Culture Media[3]. Note: '-' indicates data not provided in a readily extractable format in the source.

Table 2: Satratoxin G and H Production by Stachybotrys chartarum Strains on PDA from Different Manufacturers

Strain	PDA Manufacturer	Satratoxin G (µg/cm²)	Satratoxin H (µg/cm²)	Total Satratoxins (G+H) (µg/cm²)
ATCC 34916	VWR Chemicals	~10	~10	~20
IBT 40293	VWR Chemicals	~8	~12	~20
DSM 114129	VWR Chemicals	~9	~11	~20
ATCC 34916	Sigma-Aldrich	<0.5	<0.5	<1
IBT 40293	Sigma-Aldrich	<0.5	<0.5	<1
DSM 114129	Sigma-Aldrich	<0.5	<0.5	<1

Data extrapolated from graphical representations in "Production of Satratoxin G and H Is Tightly Linked to Sporulation in Stachybotrys chartarum"[4][5].

Table 3: Verrucarin A and Roridin E Production by Myrothecium verrucaria on Spinach under Different Conditions

Temperature (°C)	CO₂ Level (mg/m³)	Verrucarin A (ng/g)	Roridin E (ng/g)
26-30	1550-1650	18.59	49.62
35	-	Increased	-
-	Influenced by CO₂	-	Influenced

Data from "Verrucarin A and roridin E produced on spinach by Myrothecium verrucaria under different temperatures and CO2 levels"[6].

Experimental Protocols

Detailed experimental protocols are essential for the successful study of macrocyclic trichothecene biosynthesis. The following sections provide outlines for key methodologies.

Protocol 1: Fungal Culture and Mycotoxin Extraction from Stachybotrys chartarum

1. Fungal Strains and Culture Conditions:

• Stachybotrys chartarum strains (e.g., ATCC 34916, IBT 40293) are maintained on Malt Extract Agar (B569324) (MEA).
• For mycotoxin production, cultures are grown on Potato Dextrose Agar (PDA) or other specified media at 25°C in the dark for 21 days.

2. Mycotoxin Extraction:

• Agar plugs from the fungal colony are excised and placed in a suitable vial.
• An extraction solvent, typically acetonitrile/water (84:16, v/v), is added.
• The mixture is homogenized or shaken vigorously for an extended period (e.g., 60 minutes).
• The extract is then filtered or centrifuged to remove fungal biomass and agar debris.

3. Sample Clean-up:

• The crude extract is passed through a solid-phase extraction (SPE) column (e.g., a multifunctional column) to remove interfering matrix components.
• The column is washed with a suitable solvent, and the mycotoxins are then eluted with a more polar solvent mixture.

4. Quantification by LC-MS/MS:

• The purified extract is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.
• Separation is achieved on a C18 reversed-phase column with a gradient elution of water and acetonitrile, both typically containing a small percentage of formic acid.
• Detection and quantification are performed using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode, using specific precursor and product ion transitions for each macrocyclic trichothecene.

Protocol 2: General Strategy for Targeted Gene Deletion in Filamentous Fungi

This protocol provides a general framework. Species-specific optimization of transformation conditions is crucial.

1. Construction of the Deletion Cassette:

• Amplify the 5' and 3' flanking regions (typically 1-1.5 kb) of the target TRI gene from fungal genomic DNA using PCR.
• Amplify a selectable marker gene cassette (e.g., hygromycin B resistance, hph).
• Assemble the 5' flank, the selectable marker, and the 3' flank in a specific order using techniques like fusion PCR or Gibson assembly.

2. Fungal Transformation:

• Protoplast Preparation:
• Grow the fungus in liquid medium to obtain a sufficient amount of mycelium.
• Treat the mycelium with a lytic enzyme mixture (e.g., driselase, lysing enzymes from Trichoderma harzianum) in an osmotic stabilizer (e.g., mannitol, sorbitol) to digest the cell walls and release protoplasts.
• Purify the protoplasts by filtration and centrifugation.
• Transformation:
• Incubate the purified protoplasts with the gene deletion cassette and a transformation-enhancing agent like polyethylene (B3416737) glycol (PEG).
• Plate the transformation mixture on a regeneration medium containing the osmotic stabilizer and the selective agent (e.g., hygromycin B).

3. Screening and Verification of Transformants:

• Isolate individual transformant colonies that grow on the selective medium.
• Perform PCR analysis on genomic DNA from the transformants using primers that flank the target gene and primers internal to the selectable marker to confirm homologous recombination and the absence of the target gene.
• Southern blot analysis can be used for further confirmation of the gene deletion event.

Protocol 3: Heterologous Expression of a Fungal Polyketide Synthase (PKS) in Aspergillus oryzae

Aspergillus oryzae is a commonly used host for the heterologous expression of fungal secondary metabolite genes.

1. Gene Cloning and Vector Construction:

• Isolate total RNA from the macrocyclic trichothecene-producing fungus grown under conditions that induce TRI gene expression.
• Synthesize cDNA using reverse transcriptase.
• Amplify the full-length coding sequence of the target PKS gene (e.g., Tri17) from the cDNA by PCR.
• Clone the PKS gene into an Aspergillus expression vector under the control of a strong, inducible or constitutive promoter (e.g., the amyB promoter).

2. Transformation of Aspergillus oryzae :

• Prepare protoplasts from A. oryzae mycelium as described in Protocol 2.
• Transform the protoplasts with the expression vector containing the PKS gene.
• Select for transformants on a medium appropriate for the selectable marker on the vector.

3. Expression and Analysis of the Polyketide Product:

• Grow the A. oryzae transformants in a suitable liquid or solid medium under conditions that induce the promoter driving the PKS gene.
• Extract the secondary metabolites from the culture broth and/or mycelium using an appropriate organic solvent (e.g., ethyl acetate).
• Analyze the extract by LC-MS, HPLC, or other chromatographic techniques to detect the production of the new polyketide.
• Purify and structurally elucidate the novel compound using NMR spectroscopy and other analytical methods.

Signaling Pathways and Regulation

The expression of the TRI gene cluster is tightly regulated in response to various environmental and developmental cues. While much of the detailed regulatory network has been elucidated in Fusarium, the core regulatory components are conserved in macrocyclic trichothecene producers.

Two key transcription factors, Tri6 and Tri10 , play a central role in activating the expression of the other TRI genes[2][7][8]. Tri6 is a Cys2His2 zinc finger transcription factor that binds to specific promoter regions of other TRI genes. Tri10 is a regulatory protein that is also essential for the transcriptional activation of the cluster. Their interplay forms a positive feedback loop that ensures a coordinated and robust expression of the biosynthetic pathway.

Environmental factors such as nutrient availability (carbon and nitrogen sources), pH, and temperature are known to influence macrocyclic trichothecene production, suggesting the involvement of global regulatory networks that integrate these signals to control the expression of the TRI gene cluster. In Stachybotrys chartarum, satratoxin production has been shown to be tightly linked to sporulation, indicating a co-regulation of these two developmental processes[4][5].

Caption: Core biosynthetic pathway of macrocyclic trichothecenes.

Caption: Simplified regulatory network for TRI gene expression.

Caption: General experimental workflows for functional gene analysis.

Conclusion

The biosynthesis of macrocyclic trichothecenes is a testament to the intricate and elegant chemical capabilities of fungi. Understanding this complex pathway is not only crucial for mitigating the risks associated with these potent mycotoxins but also for harnessing their potential in drug discovery and development. This technical guide has provided a comprehensive overview of the core biosynthetic pathway, the key players at the genetic and enzymatic level, and the regulatory networks that control their production. The provided quantitative data and experimental protocols offer a valuable resource for researchers venturing into this exciting field. As our knowledge of these fascinating molecules and their biosynthesis continues to grow, so too will our ability to manipulate and utilize them for the benefit of science and medicine.

References

• 1. ars.usda.gov [ars.usda.gov]
• 2. Identification of new genes positively regulated by Tri10 and a regulatory network for trichothecene mycotoxin production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Heterologous expression system in Aspergillus oryzae for fungal biosynthetic gene clusters of secondary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reconstitution of Polyketide-Derived Meroterpenoid Biosynthetic Pathway in Aspergillus oryzae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Verrucarin A and roridin E produced on spinach by Myrothecium verrucaria under different temperatures and CO2 levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Regulatory mechanism of trichothecene biosynthesis in Fusarium graminearum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regulatory mechanism of trichothecene biosynthesis in Fusarium graminearum | Semantic Scholar [semanticscholar.org]

Roridin H and Endoplasmic Reticulum Stress: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Roridin H, a potent macrocyclic trichothecene (B1219388) mycotoxin, is a significant inducer of endoplasmic reticulum (ER) stress, culminating in apoptotic cell death. This technical guide provides an in-depth analysis of the molecular mechanisms underlying Roridin H-induced ER stress, focusing on the activation of the three primary unfolded protein response (UPR) pathways: PERK, IRE1, and ATF6. This document summarizes key quantitative data on the cytotoxicity of related macrocyclic trichothecenes, details experimental protocols for investigating these effects, and provides visual representations of the involved signaling cascades to support research and drug development efforts targeting pathways modulated by this class of compounds.

Introduction to Roridin H and Trichothecenes

Roridin H belongs to the type D class of trichothecene mycotoxins, characterized by a macrocyclic ring structure.[1] These mycotoxins are naturally produced by various fungi, including species of Stachybotrys, and are known contaminants of damp building materials. The core mechanism of action for trichothecenes involves the inhibition of protein synthesis by binding to the 60S ribosomal subunit, which triggers a "ribotoxic stress response."[1][2] This initial insult rapidly leads to a cascade of cellular stress responses, with the endoplasmic reticulum being a primary site of disruption. The lipophilic nature of trichothecenes allows for easy passage across cell membranes, facilitating their interaction with intracellular organelles.[2]

Roridin H and the Induction of Endoplasmic Reticulum Stress

The primary toxicological effect of Roridin H and other trichothecenes stems from their ability to inhibit protein synthesis.[2] This abrupt halt in the production of new proteins leads to an accumulation of unfolded and misfolded proteins within the endoplasmic reticulum, a condition known as ER stress. To cope with this, the cell activates the Unfolded Protein Response (UPR), a trio of signaling pathways originating from the ER membrane.[3] Studies on the closely related macrocyclic trichothecenes, Roridin E and Satratoxin H, have demonstrated that these mycotoxins activate all three major UPR sensor proteins: PERK, IRE1, and ATF6.[3] Prolonged or overwhelming ER stress, as induced by Roridin H, ultimately pushes the cell towards apoptosis.

The PERK Pathway

Upon ER stress, the PKR-like endoplasmic reticulum kinase (PERK) dimerizes and autophosphorylates. Activated PERK then phosphorylates the eukaryotic initiation factor 2 alpha (eIF2α), leading to a global attenuation of protein synthesis. This serves to reduce the protein load on the ER. However, phosphorylated eIF2α selectively promotes the translation of Activating Transcription Factor 4 (ATF4), a key transcription factor that upregulates genes involved in amino acid metabolism, antioxidant responses, and, under prolonged stress, apoptosis, notably through the induction of C/EBP homologous protein (CHOP).

The IRE1 Pathway

Inositol-requiring enzyme 1 (IRE1) is another ER transmembrane protein that senses the accumulation of unfolded proteins. Upon activation, IRE1's endoribonuclease activity unconventionally splices a 26-nucleotide intron from the mRNA of X-box binding protein 1 (XBP1). This frameshift results in the translation of a potent transcription factor, spliced XBP1 (XBP1s), which upregulates genes involved in ER-associated degradation (ERAD) and protein folding.

The ATF6 Pathway

Activating Transcription Factor 6 (ATF6) is a type II transmembrane protein that, upon ER stress, translocates to the Golgi apparatus. There, it is cleaved by site-1 and site-2 proteases, releasing its N-terminal cytoplasmic domain (ATF6f). ATF6f then moves to the nucleus and functions as a transcription factor, activating the expression of ER chaperones like GRP78/BiP and GRP94, thereby increasing the protein-folding capacity of the ER.

Quantitative Data: Cytotoxicity of Macrocyclic Trichothecenes

Compound	Cell Line	Assay	IC50	Citation
Roridin E	Human Breast Cancer Cells	Not Specified	0.002 mg/L	[3]
Leukemia Cells	Not Specified	0.0005 - 0.042 µg/mL	[3]
Multiple Breast Cancer Cell Lines	Not Specified	0.02 - 0.05 nM	[1]
H4TG, MDCK, NIH3T3, KA31T	Not Specified	1.74 - 7.68 nM	[1]
Primary Soft-Tissue Sarcoma Cells	Not Specified	7.6 x 10⁻¹⁰ µM	[4]
Satratoxin H	PC12 (neuronal)	Apoptosis	50 nM

Note: The data presented above is for Roridin E and Satratoxin H, which are closely related to Roridin H. Researchers should determine the specific IC50 for Roridin H in their experimental system.

Signaling Pathways and Experimental Workflows

Roridin H-Induced ER Stress Signaling Pathway

References

• 1. Sapphire Bioscience [sapphirebioscience.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Roridin E - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Roridin H Cytotoxicity Assay: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin produced by various fungi, notably from the Myrothecium species. Trichothecenes are potent inhibitors of protein synthesis in eukaryotic cells, leading to a cascade of cellular events that culminate in cell death.[1] Due to its cytotoxic properties, Roridin H and related compounds are of significant interest in cancer research and toxicology. This application note provides a detailed protocol for assessing the cytotoxicity of Roridin H in vitro, utilizing common and reliable cell-based assays. The described methods are essential for determining the half-maximal inhibitory concentration (IC50) and elucidating the mechanism of cell death induced by Roridin H.

The primary mechanism of Roridin H-induced cytotoxicity involves the induction of apoptosis, or programmed cell death. This process is often initiated by cellular stress, such as the inhibition of protein synthesis, leading to the activation of specific signaling pathways. Key events in Roridin H-induced apoptosis include the generation of reactive oxygen species (ROS), endoplasmic reticulum (ER) stress, and the activation of caspases, a family of proteases that execute the apoptotic program.[1]

Data Presentation

The cytotoxic effects of Roridin H and its analogs are cell-line dependent. The following table summarizes representative IC50 values for related macrocyclic trichothecenes in various cancer cell lines, demonstrating their potent cytotoxic activity.

Compound	Cell Line	Cell Type	IC50	Reference
12'-episatratoxin H	SK-OV-3	Human Ovarian Cancer	0.7 - 2.8 nM	[2]
12'-episatratoxin H	SK-MEL-2	Human Melanoma	0.7 - 2.8 nM	[2]
12'-episatratoxin H	A549	Human Lung Carcinoma	0.7 - 2.8 nM	[2]
12'-episatratoxin H	HCT15	Human Colon Adenocarcinoma	0.7 - 2.8 nM	[2]
Satratoxin H	Various	Human Cancer Cell Lines	1.93 - 4.22 µM	[2]
Roridin E	THP-1	Human Monocytic Leukemia	>1000-fold more potent than its 12'-OH derivative	[3]
Roridin E	HL-60	Human Promyelocytic Leukemia	>1000-fold more potent than its 12'-OH derivative	[3]
Roridin E	V79	Chinese Hamster Lung Fibroblasts	>1000-fold more potent than its 12'-OH derivative	[3]

Signaling Pathway of Roridin H-Induced Apoptosis

Roridin H triggers a signaling cascade that leads to apoptotic cell death. The process is initiated by the inhibition of protein synthesis, which causes an accumulation of unfolded proteins in the endoplasmic reticulum, leading to ER stress. This activates the Unfolded Protein Response (UPR), which, if the stress is prolonged, will signal for apoptosis. This pathway involves the activation of initiator caspases (like caspase-9) which in turn activate executioner caspases (like caspase-3). Activated caspase-3 then cleaves various cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis.

Caption: Signaling pathway of Roridin H-induced apoptosis.

Experimental Workflow for Cytotoxicity Assessment

A typical workflow for assessing the cytotoxicity of Roridin H involves cell culture, treatment with the compound, and subsequent analysis using various cytotoxicity assays. The following diagram outlines the key steps.

Caption: General workflow for Roridin H cytotoxicity testing.

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[4]

Materials:

• Cells of interest

• Complete cell culture medium

• Roridin H (dissolved in a suitable solvent, e.g., DMSO)

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in PBS, sterile filtered)[4]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)[5]

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.[5]

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow cells to attach.

• Prepare serial dilutions of Roridin H in complete culture medium.

• Remove the medium from the wells and add 100 µL of the Roridin H dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve Roridin H) and a blank (medium only).

• Incubate the plate for the desired exposure times (e.g., 24, 48, 72 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[5]

• After the incubation with MTT, add 100 µL of the solubilization solution to each well.[6]

• Incubate the plate at room temperature in the dark for at least 2 hours, or until the formazan (B1609692) crystals are fully dissolved.[6]

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.[5]

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the activity of LDH released from the cytosol of damaged cells into the culture medium, indicating a loss of membrane integrity.[7]

Materials:

• Cells of interest

• Complete cell culture medium

• Roridin H

• 96-well flat-bottom plates

• LDH cytotoxicity assay kit (commercially available)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate as described for the MTT assay.

• Treat the cells with serial dilutions of Roridin H and include appropriate controls (vehicle control, untreated control, and a maximum LDH release control).

• Incubate the plate for the desired exposure times.

• For the maximum LDH release control, add lysis buffer (provided in the kit) to a set of untreated wells 30-45 minutes before the end of the incubation period.[8]

• Centrifuge the plate at 250 x g for 5 minutes to pellet any detached cells.

• Carefully transfer a specific volume (e.g., 50 µL) of the supernatant from each well to a new 96-well plate.[9]

• Add the LDH reaction mixture (as per the kit instructions) to each well of the new plate.

• Incubate the plate at room temperature for up to 30 minutes, protected from light.[10]

• Add the stop solution (if required by the kit) to each well.[10]

• Measure the absorbance at the recommended wavelength (usually around 490 nm) using a microplate reader.[9]

Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Cells of interest

• Complete cell culture medium

• Roridin H

• 6-well plates or other suitable culture vessels

• Caspase-3 activity assay kit (fluorometric or colorimetric)

• Cell lysis buffer (provided in the kit)

• Fluorometer or spectrophotometer

Protocol:

• Seed cells in appropriate culture vessels and treat with Roridin H for the desired time.

• Harvest the cells (including any floating cells in the medium) and wash with ice-cold PBS.

• Lyse the cells using the provided lysis buffer on ice for 10-30 minutes.[11][12]

• Centrifuge the lysate at high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet cellular debris.[12]

• Transfer the supernatant (cytosolic extract) to a new tube.

• Determine the protein concentration of the lysate.

• In a 96-well plate (preferably black for fluorescent assays), add a specific amount of protein lysate to each well.

• Add the caspase-3 substrate (e.g., DEVD-pNA for colorimetric or DEVD-AMC for fluorometric) and reaction buffer to each well as per the kit instructions.[13]

• Incubate the plate at 37°C for 1-2 hours, protected from light.[11]

• Measure the absorbance (at 405 nm for pNA) or fluorescence (Ex/Em = 380/460 nm for AMC) using a plate reader.[13][14]

Conclusion

The protocols described in this application note provide a robust framework for evaluating the cytotoxic effects of Roridin H. By employing a combination of assays that measure different cellular parameters—metabolic activity (MTT), membrane integrity (LDH), and apoptosis (caspase-3 activity)—researchers can obtain a comprehensive understanding of the cytotoxic potential and the underlying mechanism of action of this potent mycotoxin. These methods are crucial for advancing research in drug discovery and toxicology.

References

• 1. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 6. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 7. LDH cytotoxicity assay [protocols.io]
• 8. scientificlabs.co.uk [scientificlabs.co.uk]
• 9. zellx.de [zellx.de]
• 10. canvaxbiotech.com [canvaxbiotech.com]
• 11. mpbio.com [mpbio.com]
• 12. researchgate.net [researchgate.net]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. media.cellsignal.com [media.cellsignal.com]

Application Note: Quantification of Roridin H in Cell Culture Using LC-MS/MS

Abstract

This application note provides a comprehensive protocol for the quantification of the trichothecene (B1219388) mycotoxin Roridin (B1174069) H in mammalian cell cultures. Roridin H, a potent protein synthesis inhibitor, induces cellular stress pathways leading to apoptosis.[1][2] Accurate quantification of intracellular Roridin H is critical for toxicological studies and for understanding its mechanism of action in drug development. The described methodology utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) for sensitive and selective detection.[3][4][5] Additionally, this note outlines the key signaling pathways affected by Roridin H and presents its cytotoxic effects on various cell lines.

Introduction

Roridin H is a macrocyclic trichothecene mycotoxin produced by various fungi, notably Stachybotrys chartarum.[1] Like other trichothecenes, its primary mechanism of toxicity is the inhibition of protein synthesis through binding to the ribosomal peptidyl transferase center.[1] This disruption of translation triggers a signaling cascade known as the ribotoxic stress response, which can lead to the activation of mitogen-activated protein kinases (MAPKs), endoplasmic reticulum (ER) stress, and ultimately, apoptosis.[1][6][7] The induction of apoptosis by Roridin H and related compounds is also linked to the generation of reactive oxygen species (ROS).[2][6] Given its potent cytotoxic and pro-apoptotic activities, Roridin H and other trichothecenes are of interest in cancer research.[3]

The reliable quantification of Roridin H in a cell culture setting is essential to correlate external concentrations with intracellular levels and subsequent cellular responses. LC-MS/MS offers the high sensitivity and specificity required for the analysis of mycotoxins in complex biological matrices.[4][5] This document provides a detailed protocol for sample preparation and LC-MS/MS analysis of Roridin H from cultured cells.

Cellular Effects and Signaling Pathways

Roridin H exerts its cytotoxic effects through the activation of several interconnected signaling pathways, primarily initiated by the inhibition of protein synthesis.

Signaling Pathway of Roridin H-Induced Apoptosis:

Cytotoxicity of Roridin H and Related Trichothecenes

The cytotoxic potential of Roridin H and its analogs has been evaluated in numerous cancer cell lines. The half-maximal inhibitory concentration (IC50) values vary depending on the cell line and exposure time.

Compound	Cell Line	Assay	IC50	Reference
Roridin H	Jurkat, U937	WST-1	2.2 nM	[8]
Satratoxin H	B16F10 (melanoma)	Not Specified	Potent Cytotoxicity	[6]
Satratoxin H	SK-OV-3, SK-MEL-2, A549, HCT15	SRB	1.93 - 4.22 µM	[9]
Roridin E	B16F10 (melanoma)	Not Specified	Potent Cytotoxicity	[6]
Roridin A	L1210 (leukemia)	Not Specified	0.19 µM	[7]
Mytoxin B	HepG-2 (hepatoma)	SRB	0.004 µM	[10]

Experimental Protocols

Cell Culture and Treatment

• Cell Seeding: Plate cells (e.g., HepG2, HeLa, A549) in 6-well plates at a density of 5 x 10^5 cells/well.

• Incubation: Culture cells for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Roridin H Treatment: Prepare a stock solution of Roridin H in dimethyl sulfoxide (B87167) (DMSO). Dilute the stock solution in cell culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.1% (v/v).

• Exposure: Replace the culture medium with the Roridin H-containing medium and incubate for the desired time period (e.g., 24, 48, or 72 hours).

Quantification of Intracellular Roridin H by LC-MS/MS

Experimental Workflow:

1. Sample Preparation and Extraction

• Cell Harvesting: After treatment, aspirate the medium. Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Cell Detachment: Add 0.5 mL of trypsin-EDTA to each well and incubate for 3-5 minutes at 37°C.

• Collection: Add 1 mL of culture medium to inactivate the trypsin and transfer the cell suspension to a 1.5 mL microcentrifuge tube.

• Pelleting: Centrifuge at 500 x g for 5 minutes at 4°C. Discard the supernatant.

• Washing: Resuspend the cell pellet in 1 mL of ice-cold PBS and centrifuge again at 500 x g for 5 minutes at 4°C. Discard the supernatant.

• Extraction: To the cell pellet, add 500 µL of extraction solvent (acetonitrile:water, 80:20, v/v). Vortex vigorously for 1 minute to lyse the cells and extract the analyte.

• Protein Precipitation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins and cell debris.

• Supernatant Transfer: Carefully transfer the supernatant to a new 1.5 mL tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of mobile phase A (see LC-MS/MS parameters below). Vortex for 30 seconds and transfer to an LC vial with an insert.

2. LC-MS/MS Analysis

Parameter	Setting
LC System	High-Performance Liquid Chromatography (HPLC) system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium formate
Gradient	5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Roridin H (C29H38O9): Precursor ion [M+H]+: 531.25; Product ions: (Quantifier and Qualifier to be determined empirically, e.g., based on fragmentation of the roridin backbone)
Internal Standard	A structurally similar mycotoxin not present in the sample (e.g., Deepoxy-deoxynivalenol) can be used.[3]

3. Data Analysis and Quantification

• A calibration curve should be prepared using Roridin H standards in the reconstitution solution, ranging from expected sample concentrations.

• The concentration of Roridin H in the cell extracts is determined by interpolating the peak area ratios of the analyte to the internal standard against the calibration curve.

• The final intracellular concentration can be normalized to the cell number or total protein content of the cell pellet.

Conclusion

This application note provides a detailed methodology for the quantification of Roridin H in cell culture, which is crucial for toxicological assessments and mechanistic studies. The described LC-MS/MS protocol offers a sensitive and selective approach for this purpose. The information on the cellular effects and signaling pathways of Roridin H provides a basis for interpreting the quantitative data in a biological context. Researchers and drug development professionals can adapt these protocols to investigate the effects of Roridin H and other trichothecenes in various cellular models.

References

• 1. Trichothecene - Wikipedia [en.wikipedia.org]
• 2. Roridin A | C29H40O9 | CID 9915017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Development of a liquid chromatography/tandem mass spectrometry method for the simultaneous determination of 16 mycotoxins on cellulose filters and in fungal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. How to Develop an LC-MS/MS-based Multi-Mycotoxin Method - Romer Labs [romerlabs.com]
• 6. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cytotoxicity ic50 values: Topics by Science.gov [science.gov]
• 9. researchgate.net [researchgate.net]
• 10. awarticles.s3.amazonaws.com [awarticles.s3.amazonaws.com]

Detecting Roridin H-Induced Apoptosis via Flow Cytometry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin, a class of secondary metabolites produced by various fungi, including species of Myrothecium. Trichothecenes are known for their potent cytotoxicity and have been investigated for their potential as anti-cancer agents. A key mechanism of their cytotoxic action is the induction of apoptosis, or programmed cell death.

This document provides detailed application notes and protocols for the detection and quantification of Roridin H-induced apoptosis using flow cytometry with Annexin V and Propidium Iodide (PI) staining. Flow cytometry offers a rapid and quantitative method to analyze apoptosis on a single-cell basis, making it an invaluable tool in drug development and mechanistic studies.

Principle of Apoptosis Detection by Annexin V and PI Staining

During the early stages of apoptosis, phosphatidylserine (B164497) (PS), a phospholipid component of the plasma membrane, is translocated from the inner to the outer leaflet of the cell membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome (e.g., FITC, PE, or APC) for detection by flow cytometry. This allows for the identification of early apoptotic cells.

Propidium Iodide (PI) is a fluorescent intercalating agent that stains DNA. It cannot cross the membrane of live or early apoptotic cells, but it can penetrate the compromised membranes of late apoptotic and necrotic cells. Therefore, co-staining with Annexin V and PI allows for the differentiation of viable cells (Annexin V- / PI-), early apoptotic cells (Annexin V+ / PI-), and late apoptotic or necrotic cells (Annexin V+ / PI+).

Mechanism of Roridin H-Induced Apoptosis

Roridin H, like other macrocyclic trichothecenes, induces apoptosis through a multi-faceted mechanism that involves the inhibition of protein synthesis and the activation of cellular stress pathways. While the precise signaling cascade for Roridin H is under continued investigation, studies on closely related trichothecenes such as Roridin E and Satratoxin H have elucidated key pathways.[1]

The proposed mechanism involves:

• Ribosome Interaction and Ribotoxic Stress Response: Roridin H binds to the ribosomal peptidyl transferase center, inhibiting protein synthesis.[1] This triggers a ribotoxic stress response, leading to the activation of mitogen-activated protein kinases (MAPKs), including p38 and JNK.

• Endoplasmic Reticulum (ER) Stress: The disruption of protein synthesis and folding leads to the accumulation of unfolded proteins in the ER, a condition known as ER stress. This activates the Unfolded Protein Response (UPR), a signaling network involving sensors like IRE1, PERK, and ATF6, which aims to restore ER homeostasis but can trigger apoptosis if the stress is prolonged or severe.[1]

• Mitochondrial (Intrinsic) Pathway: Roridin H can induce the mitochondrial pathway of apoptosis. This is characterized by an increased ratio of pro-apoptotic (e.g., Bax) to anti-apoptotic (e.g., Bcl-2) proteins, leading to the loss of mitochondrial membrane potential and the release of cytochrome c into the cytoplasm.

• Caspase Activation: The signaling cascades initiated by ER stress and the mitochondrial pathway converge on the activation of a family of cysteine proteases called caspases. Initiator caspases (e.g., caspase-9) activate executioner caspases (e.g., caspase-3), which then cleave a variety of cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis.[1]

Data Presentation

The following tables summarize representative quantitative data from flow cytometry analysis of apoptosis induced by trichothecene mycotoxins in a cancer cell line. This data is illustrative and the optimal concentrations and incubation times for Roridin H should be determined empirically for each cell line.

Table 1: Dose-Dependent Induction of Apoptosis by a Trichothecene Mycotoxin in HepG-2 Cells (24-hour treatment)

Treatment Concentration (µM)	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
0 (Control)	95.2 ± 1.5	2.5 ± 0.5	2.3 ± 0.7
0.1	75.8 ± 2.1	15.3 ± 1.8	8.9 ± 1.2
0.5	52.1 ± 3.5	28.7 ± 2.9	19.2 ± 2.4
1.0	35.6 ± 2.8	40.1 ± 3.1	24.3 ± 2.5

Data is presented as mean ± standard deviation from three independent experiments. The data is representative based on studies of mytoxin B, a closely related trichothecene mycotoxin.[2]

Table 2: Time-Course of Apoptosis Induction by a Trichothecene Mycotoxin (1.0 µM) in HepG-2 Cells

Incubation Time (hours)	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
0	96.1 ± 1.2	2.1 ± 0.4	1.8 ± 0.6
6	78.3 ± 2.5	12.5 ± 1.5	9.2 ± 1.1
12	55.9 ± 3.1	25.4 ± 2.3	18.7 ± 2.0
24	35.6 ± 2.8	40.1 ± 3.1	24.3 ± 2.5

Data is presented as mean ± standard deviation from three independent experiments. The data is representative based on studies of epiroridin acid, a closely related trichothecene mycotoxin.[2]

Experimental Protocols

Materials and Reagents

• Roridin H (ensure high purity)

• Cell line of interest (e.g., HepG-2, Jurkat, etc.)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), Ca2+ and Mg2+ free

• Trypsin-EDTA (for adherent cells)

• Annexin V-FITC (or other fluorochrome conjugate) Apoptosis Detection Kit (containing Annexin V, Propidium Iodide, and Binding Buffer)

• Flow cytometer

• Microcentrifuge tubes

• 96-well plates or culture flasks

Protocol for Induction of Apoptosis

• Cell Seeding: Seed the cells in appropriate culture vessels (e.g., 6-well plates, T-25 flasks) at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Roridin H Treatment: Prepare a stock solution of Roridin H in a suitable solvent (e.g., DMSO). Dilute the stock solution in complete culture medium to achieve the desired final concentrations.

• Incubation: Remove the existing medium from the cells and add the medium containing the different concentrations of Roridin H. Include a vehicle control (medium with the same concentration of solvent as the highest Roridin H concentration).

• Time-Course: Incubate the cells for the desired time points (e.g., 6, 12, 24 hours) at 37°C in a humidified incubator with 5% CO2.

Protocol for Annexin V and PI Staining

• Cell Harvesting:

  • Adherent cells: Carefully collect the culture medium (which may contain floating apoptotic cells). Wash the adherent cells with PBS, and then detach them using Trypsin-EDTA. Combine the detached cells with the collected medium.

  • Suspension cells: Transfer the cell suspension directly to centrifuge tubes.

• Cell Washing: Centrifuge the cell suspension at 300-400 x g for 5 minutes. Discard the supernatant and wash the cell pellet with cold PBS. Repeat the centrifugation and washing step.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 106 cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension (1 x 105 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the tube and incubate for 15 minutes at room temperature in the dark.

• Dilution: After incubation, add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour of staining.

Flow Cytometer Setup and Data Analysis

• Instrument Setup: Use appropriate laser and filter settings for the fluorochromes used (e.g., for FITC and PI, use a 488 nm excitation laser and detect FITC fluorescence at ~530 nm and PI fluorescence at >670 nm).

• Compensation: Use single-stained controls (cells stained with only Annexin V-FITC and cells stained with only PI) to set up fluorescence compensation to correct for spectral overlap.

• Gating:

  • Create a forward scatter (FSC) vs. side scatter (SSC) dot plot to gate on the cell population of interest and exclude debris.

  • From the gated cell population, create a dot plot of Annexin V-FITC fluorescence vs. PI fluorescence.

• Quadrant Analysis: Set up quadrants on the Annexin V vs. PI plot to distinguish between:

  • Lower-Left (Q4): Viable cells (Annexin V- / PI-)

  • Lower-Right (Q3): Early apoptotic cells (Annexin V+ / PI-)

  • Upper-Right (Q2): Late apoptotic/necrotic cells (Annexin V+ / PI+)

  • Upper-Left (Q1): Necrotic cells (Annexin V- / PI+)

• Data Quantification: Determine the percentage of cells in each quadrant for each treatment condition.

Mandatory Visualizations

Caption: Proposed signaling pathway for Roridin H-induced apoptosis.

Caption: Experimental workflow for apoptosis detection by flow cytometry.

References

• 1. researchgate.net [researchgate.net]
• 2. Two Trichothecene Mycotoxins from Myrothecium roridum Induce Apoptosis of HepG-2 Cells via Caspase Activation and Disruption of Mitochondrial Membrane Potential - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Roridin H in Melanoma Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Roridin H, a macrocyclic trichothecene (B1219388) mycotoxin, has emerged as a compound of interest in melanoma research due to its potent cytotoxic effects. Recent studies indicate that Roridin H induces endoplasmic reticulum (ER) stress-dependent apoptosis in melanoma cells, highlighting its potential as a therapeutic candidate. These application notes provide a comprehensive overview of the mechanism of action of Roridin H and detailed protocols for its investigation in a research setting.

Mechanism of Action

Roridin H exerts its anti-melanoma activity primarily through the induction of apoptosis mediated by endoplasmic reticulum (ER) stress. This process is initiated by the binding of Roridin H to ribosomes, which triggers the unfolded protein response (UPR).[1] The UPR is a cellular stress response that is activated upon the accumulation of unfolded or misfolded proteins in the ER lumen.

The activation of the UPR by Roridin H involves three key signaling pathways:

• PERK (Protein kinase RNA-like endoplasmic reticulum kinase): This pathway leads to the phosphorylation of eIF2α, which in turn attenuates global protein synthesis while promoting the translation of specific mRNAs, such as ATF4, that are involved in the stress response.

• IRE1 (Inositol-requiring enzyme 1): IRE1 is an endoribonuclease that, upon activation, splices XBP1 mRNA to produce a potent transcription factor that upregulates genes involved in ER-associated degradation (ERAD) and protein folding.

• ATF6 (Activating transcription factor 6): Upon ER stress, ATF6 translocates to the Golgi apparatus, where it is cleaved to release a cytosolic fragment that acts as a transcription factor to upregulate ER chaperones and other UPR target genes.

Prolonged ER stress induced by Roridin H ultimately leads to caspase-dependent apoptosis. Furthermore, Roridin H has been shown to increase the production of intracellular reactive oxygen species (ROS), which can further contribute to its cytotoxic effects.[1]

Data Presentation

The following tables summarize representative quantitative data on the effects of Roridin H on melanoma cells. This data is illustrative and based on findings from studies on Roridin H and similar trichothecene mycotoxins. Researchers should generate their own data for specific experimental conditions.

Table 1: Cytotoxicity of Roridin H on B16F10 Melanoma Cells (MTT Assay)

Roridin H Concentration (nM)	Cell Viability (%) (Mean ± SD)
0 (Control)	100 ± 5.2
10	85 ± 4.1
50	62 ± 3.5
100	45 ± 2.8
250	21 ± 1.9
IC50 (nM)	~75

Table 2: Apoptosis Induction by Roridin H in B16F10 Cells (Annexin V/PI Staining & Flow Cytometry)

Roridin H Concentration (nM)	Percentage of Apoptotic Cells (Early + Late) (Mean ± SD)
0 (Control)	5.2 ± 1.1
50	25.8 ± 2.3
100	48.3 ± 3.1
250	72.1 ± 4.5

Table 3: Effect of Roridin H on ER Stress Marker Expression (Western Blot Densitometry)

Protein Target	Roridin H Concentration (nM)	Fold Change in Expression (vs. Control) (Mean ± SD)
p-PERK	100	3.5 ± 0.4
p-IRE1α	100	2.8 ± 0.3
Cleaved ATF6	100	4.1 ± 0.5
CHOP	100	5.2 ± 0.6

Table 4: Intracellular ROS Production Induced by Roridin H (DCFDA Assay)

| Roridin H Concentration (nM) | Fold Increase in ROS Levels (vs. Control) (Mean ± SD) | | :--- | :--- | :--- | | 0 (Control) | 1.0 ± 0.1 | | 50 | 2.3 ± 0.2 | | 100 | 4.7 ± 0.5 | | 250 | 8.1 ± 0.9 |

Table 5: Cell Cycle Analysis of B16F10 Cells Treated with Roridin H (Propidium Iodide Staining & Flow Cytometry)

Roridin H Concentration (nM)	% Cells in G0/G1 Phase (Mean ± SD)	% Cells in S Phase (Mean ± SD)	% Cells in G2/M Phase (Mean ± SD)
0 (Control)	65.2 ± 3.3	20.1 ± 1.8	14.7 ± 1.5
100	78.5 ± 4.1	12.3 ± 1.1	9.2 ± 0.9

Experimental Protocols

Cell Culture

Murine melanoma B16F10 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

MTT Assay for Cell Viability

This protocol is for determining the cytotoxic effect of Roridin H on melanoma cells.

• Seed B16F10 cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of Roridin H (e.g., 0, 10, 50, 100, 250 nM) for 24-48 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control (untreated cells).

Western Blot for ER Stress Markers

This protocol is for detecting the expression of key proteins in the UPR pathway.

• Seed B16F10 cells in 6-well plates and treat with the desired concentrations of Roridin H for the specified time.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against p-PERK, p-IRE1α, cleaved ATF6, and CHOP overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an ECL detection system.

• Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) for loading control.

Flow Cytometry for Apoptosis Detection (Annexin V/PI Staining)

This protocol is for quantifying the percentage of apoptotic cells.

• Treat B16F10 cells with Roridin H as described for the Western blot protocol.

• Harvest the cells (including floating cells in the medium) and wash with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry. Unstained cells are viable, Annexin V positive cells are in early apoptosis, and Annexin V/PI double-positive cells are in late apoptosis or necrosis.

DCFDA Assay for Intracellular ROS Measurement

This protocol is for measuring the levels of reactive oxygen species.

• Seed B16F10 cells in a black, clear-bottom 96-well plate.

• Treat the cells with Roridin H for the desired time.

• Incubate the cells with 2',7'-dichlorofluorescin diacetate (DCFDA) solution (10 µM) for 30 minutes at 37°C.

• Wash the cells with PBS.

• Measure the fluorescence intensity (excitation 485 nm, emission 535 nm) using a fluorescence microplate reader.

Flow Cytometry for Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is for analyzing the cell cycle distribution.

• Treat B16F10 cells with Roridin H.

• Harvest the cells and fix them in ice-cold 70% ethanol (B145695) overnight at -20°C.

• Wash the cells with PBS and resuspend in a solution containing Propidium Iodide (50 µg/mL) and RNase A (100 µg/mL).

• Incubate for 30 minutes at 37°C in the dark.

• Analyze the DNA content by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Caption: Roridin H induced ER stress and apoptosis signaling pathway in melanoma cells.

Caption: Experimental workflow for determining Roridin H cytotoxicity using MTT assay.

Caption: General workflow for Western blot analysis of protein expression.

References

• 1. T-2 Toxin Induces Apoptotic Cell Death and Protective Autophagy in Mouse Microglia BV2 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Roridin H for Cancer Cell Line Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin, a class of secondary metabolites produced by various fungi.[1] Trichothecenes are known for their potent biological activities, including protein synthesis inhibition, induction of oxidative stress, and activation of stress-related signaling pathways, leading to apoptosis.[2][3] These characteristics make them a subject of interest in cancer research. This document provides detailed application notes and protocols for the use of Roridin H in the treatment of cancer cell lines, summarizing its cytotoxic effects and outlining methodologies for key experimental analyses. While specific data for Roridin H is limited, information from closely related trichothecenes, such as Roridin E and Satratoxin H, is included to provide a broader context for its potential mechanisms of action.

Data Presentation

Table 1: Cytotoxicity of Roridin H in Various Cell Lines

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for Roridin H in different cell lines.

Cell Line	Cell Type	IC50 (nM)	Reference
H4TG	Hepatoma (Cancer)	10.8	[1]
MDCK	Kidney (Non-cancerous)	3.98	[1]
NIH3T3	Fibroblast (Non-cancerous)	9.84	[1]
KA31T	Fibroblast (Non-cancerous)	8.64	[1]

Table 2: Cytotoxicity of Related Trichothecene Mycotoxin Roridin E

For comparative purposes, the IC50 values for the structurally similar compound Roridin E are presented below, highlighting its potent activity in breast cancer cell lines.

Cell Line Type	IC50 Range (nM)	Reference
Multiple Breast Cancer Cell Lines	0.02 - 0.05	[4][5]
H4TG, MDCK, NIH3T3, KA31T	1.74 - 7.68	[4]

Mechanism of Action

Roridin H, as a trichothecene, is believed to exert its anticancer effects through multiple mechanisms. The primary mechanism is the inhibition of protein synthesis.[2] This leads to a cascade of cellular stress responses, including the generation of reactive oxygen species (ROS) and the induction of endoplasmic reticulum (ER) stress.[2][6]

Studies on the related compounds Roridin E and Satratoxin H have shown that they induce ER stress-dependent apoptosis in melanoma cells.[6][7] This process involves the activation of the unfolded protein response (UPR) signaling pathways, specifically activating transcription factor 6 (ATF6), protein kinase RNA-like endoplasmic reticulum kinase (PERK), and inositol-requiring enzyme 1 (IRE1).[6] Furthermore, trichothecenes can activate the c-Jun N-Terminal Kinase (JNK) signaling pathway, a key regulator of apoptosis.[2][8] The culmination of these stress pathways is the activation of caspases and execution of the apoptotic program.[6]

Signaling Pathways

Based on the known effects of trichothecenes, Roridin H likely modulates the following signaling pathways to induce apoptosis in cancer cells.

Caption: Putative signaling pathway of Roridin H-induced apoptosis.

Experimental Protocols

The following are detailed protocols for key experiments to characterize the effects of Roridin H on cancer cell lines.

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of Roridin H and calculating its IC50 value.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Roridin H (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[9]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[10]

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.[9]

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of Roridin H in complete culture medium. The final concentration of DMSO should not exceed 0.1%.

• Remove the medium from the wells and add 100 µL of the Roridin H dilutions. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubate the plate for 24, 48, or 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[9]

• After incubation, add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and determine the IC50 value using appropriate software.

Caption: Workflow for the MTT cell viability assay.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying apoptosis and distinguishing it from necrosis using flow cytometry.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)[11]

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Roridin H at various concentrations (e.g., 0.5x, 1x, and 2x IC50) for 24 hours.

• Harvest both adherent and floating cells. For adherent cells, use trypsin and neutralize with complete medium.[12]

• Wash the cells twice with cold PBS and centrifuge at 500 x g for 5 minutes.[12]

• Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.[11]

  • Live cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

  • Necrotic cells: Annexin V-negative, PI-positive

Western Blot Analysis

This protocol is for detecting changes in the expression and phosphorylation of key proteins in apoptosis and stress signaling pathways.

Materials:

• Treated and untreated cells

• RIPA lysis buffer with protease and phosphatase inhibitors[13]

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-cleaved caspase-3, anti-Bax, anti-Bcl-2, anti-phospho-JNK, anti-JNK, anti-CHOP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• After treatment with Roridin H, wash cells with ice-cold PBS and lyse with RIPA buffer.[13][14]

• Scrape the cells and collect the lysate. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[13]

• Determine the protein concentration of the supernatant using a BCA assay.[14]

• Denature 20-40 µg of protein per sample by boiling in Laemmli sample buffer for 5-10 minutes.[13]

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane three times with TBST for 5 minutes each.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again as in step 8.

• Add ECL substrate and visualize the protein bands using an imaging system.[14]

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is for determining the effect of Roridin H on cell cycle progression.

Materials:

• Treated and untreated cells

• PBS

• 70% cold ethanol[15]

• RNase A (100 µg/mL)[15]

• Propidium Iodide (50 µg/mL)[15]

• Flow cytometer

Procedure:

• Treat cells with Roridin H for the desired time.

• Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol (B145695) while vortexing gently. Store at -20°C for at least 2 hours or overnight.[15]

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PBS containing RNase A and PI.[16]

• Incubate for 30 minutes at 37°C in the dark.[17]

• Analyze the DNA content by flow cytometry.[18] The data will show the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion

Roridin H demonstrates significant cytotoxic potential against cancer cell lines. Its mechanism of action is likely multifaceted, involving the inhibition of protein synthesis, induction of oxidative and ER stress, and activation of apoptotic signaling pathways. The protocols provided herein offer a framework for researchers to investigate the anticancer properties of Roridin H in various cancer models. Further investigation is warranted to fully elucidate its therapeutic potential and specific molecular targets.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Trichothecene - Wikipedia [en.wikipedia.org]
• 3. Roridin A | C29H40O9 | CID 9915017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Sapphire Bioscience [sapphirebioscience.com]
• 6. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The JNK Signaling Pathway in Inflammatory Skin Disorders and Cancer [mdpi.com]
• 9. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 10. broadpharm.com [broadpharm.com]
• 11. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. origene.com [origene.com]
• 15. cancer.wisc.edu [cancer.wisc.edu]
• 16. genzentrum.uni-muenchen.de [genzentrum.uni-muenchen.de]
• 17. Analysis of Cell Cycle [cyto.purdue.edu]
• 18. youtube.com [youtube.com]

Experimental Design for In Vitro Studies with Roridin H: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting in vitro experiments to investigate the biological effects of Roridin H, a potent macrocyclic trichothecene (B1219388) mycotoxin. The protocols outlined below cover key assays for assessing cytotoxicity, apoptosis, cell cycle arrest, and the underlying signaling pathways.

Overview of Roridin H In Vitro Effects

Roridin H is a member of the trichothecene family of mycotoxins, known for its potent biological activities. In vitro studies have demonstrated that Roridin H exerts its effects primarily through the inhibition of protein synthesis, which subsequently triggers a cascade of cellular stress responses.[1][2] Key events include the induction of apoptosis (programmed cell death), cell cycle arrest, and the activation of stress-related signaling pathways.[1][3][4] Understanding these mechanisms is crucial for evaluating its potential as a therapeutic agent or for assessing its toxicological risk.

Data Presentation

Table 1: Cytotoxicity of Roridin Analogs in Various Cell Lines (IC50 Values)

Compound	Cell Line	Cell Type	IC50 (µM)	Reference
Roridin A	Murine NIH/3T3	Embryonic Fibroblast	Strong Cytotoxicity	[5]
Roridin A	Bovine BE 12-6	Embryonic Cells	Strong Cytotoxicity	[5]
Roridin E	B16F10	Mouse Melanoma	Substantial Cytotoxicity	[3][6]
Satratoxin H	B16F10	Mouse Melanoma	Substantial Cytotoxicity	[3][6]
Mytoxin B	HepG-2	Human Liver Cancer	Significant Cytotoxicity	[7]
Epiroridin acid	HepG-2	Human Liver Cancer	Significant Cytotoxicity	[7]

Note: Specific IC50 values for Roridin H are not consistently reported across a wide range of cell lines in the public literature. The data for related roridins and satratoxins are provided for context. Researchers should determine the IC50 of Roridin H for their specific cell line of interest.

Table 2: Summary of Expected Outcomes of Roridin H Treatment in In Vitro Assays

Assay	Endpoint Measured	Expected Outcome with Roridin H Treatment
Cytotoxicity (MTT/SRB Assay)	Cell Viability	Dose-dependent decrease in cell viability
Apoptosis (Annexin V/PI Staining)	Percentage of apoptotic and necrotic cells	Increase in early and late apoptotic cell populations
Cell Cycle Analysis	Distribution of cells in G1, S, and G2/M phases	Arrest in a specific phase of the cell cycle (e.g., G2/M)
Caspase-3/7 Activity Assay	Caspase-3/7 enzyme activity	Increased caspase-3/7 activity
Reactive Oxygen Species (ROS) Detection	Intracellular ROS levels	Increased production of ROS
Western Blot Analysis	Protein expression and phosphorylation	Increased expression of cleaved caspase-3, Bax, and ER stress markers (p-PERK, p-IRE1α, ATF6). Modulation of MAPK and NF-κB pathway proteins.

Experimental Protocols

Cell Culture and Roridin H Preparation

• Cell Lines: Select appropriate cell lines based on the research question (e.g., cancer cell lines for anti-cancer studies, immune cells for immunotoxicity). Commonly used cell lines for cytotoxicity studies include HeLa, HepG2, and B16F10.[3][7]

• Culture Conditions: Culture cells in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics, and maintain in a humidified incubator at 37°C with 5% CO2.

• Roridin H Stock Solution: Prepare a high-concentration stock solution of Roridin H in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO). Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. The final DMSO concentration in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Cytotoxicity Assay (MTT Assay)

This protocol is for determining the half-maximal inhibitory concentration (IC50) of Roridin H.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of Roridin H in a complete culture medium. Remove the old medium from the wells and add 100 µL of the Roridin H dilutions. Include a vehicle control (medium with the same concentration of DMSO as the highest Roridin H concentration) and a blank (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours.[8]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.[9][10]

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well.[10]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to dissolve the formazan crystals.[10] Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of Roridin H concentration to determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Seeding and Treatment: Seed cells in 6-well plates. After 24 hours, treat the cells with Roridin H at concentrations around the IC50 value for the desired time period (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension and wash the cell pellet with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature for 15 minutes.[11][12]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Cell Cycle Analysis

This protocol uses propidium iodide staining to analyze the distribution of cells in different phases of the cell cycle.

• Cell Seeding and Treatment: Seed cells and treat with Roridin H as described for the apoptosis assay.

• Cell Harvesting and Fixation: Harvest the cells and wash with PBS. Fix the cells by adding them dropwise to ice-cold 70% ethanol (B145695) while vortexing gently. Incubate at -20°C for at least 2 hours.[13][14]

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in a staining solution containing PI and RNase A. Incubate in the dark for 30 minutes at room temperature.[13][14]

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The data will be displayed as a histogram, from which the percentage of cells in the G0/G1, S, and G2/M phases can be determined.

Caspase-3/7 Activity Assay

This colorimetric assay measures the activity of executioner caspases 3 and 7.

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with Roridin H.

• Cell Lysis: After treatment, lyse the cells using the lysis buffer provided in a commercial caspase-3/7 assay kit.[15][16][17]

• Assay Reaction: Add the caspase-3/7 substrate (e.g., Ac-DEVD-pNA) to the cell lysates and incubate at 37°C.[16][18]

• Absorbance Measurement: Measure the absorbance at 405 nm. The increase in absorbance is proportional to the caspase-3/7 activity.

• Data Analysis: Normalize the caspase activity to the protein concentration of the cell lysate.

Measurement of Intracellular Reactive Oxygen Species (ROS)

This assay uses a fluorescent probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), to detect intracellular ROS.

• Cell Seeding and Treatment: Seed cells in a 96-well black plate and treat with Roridin H.

• Probe Loading: After treatment, remove the medium and incubate the cells with DCFH-DA solution in the dark.

• Fluorescence Measurement: After incubation, wash the cells with PBS and measure the fluorescence intensity using a fluorescence microplate reader with appropriate excitation and emission wavelengths. An increase in fluorescence indicates an increase in intracellular ROS levels.[19]

Western Blot Analysis

This technique is used to detect changes in the expression and phosphorylation of specific proteins involved in signaling pathways.

• Cell Lysis: After treatment with Roridin H, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[3][7]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST. Incubate the membrane with primary antibodies against the proteins of interest (e.g., cleaved caspase-3, Bax, p-p38, total p38, p-JNK, total JNK, NF-κB p65, GRP78, p-PERK, p-IRE1α, and a loading control like β-actin or GAPDH).[2][3][20]

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[2][3]

• Densitometry: Quantify the band intensities using software like ImageJ and normalize to the loading control.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Roridin H induced signaling pathways.

Caption: General experimental workflow for in vitro studies of Roridin H.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. texaschildrens.org [texaschildrens.org]
• 5. Rosinidin inhibits NF-κB/ Nrf2/caspase-3 expression and restores neurotransmitter levels in rotenone-activated Parkinson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. cyrusbio.com.tw [cyrusbio.com.tw]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. cancer.wisc.edu [cancer.wisc.edu]
• 14. genzentrum.uni-muenchen.de [genzentrum.uni-muenchen.de]
• 15. assaygenie.com [assaygenie.com]
• 16. abbkine.com [abbkine.com]
• 17. mpbio.com [mpbio.com]
• 18. Caspase-3 Assay Kit (Colorimetric) (ab39401) | Abcam [abcam.com]
• 19. A protocol for in vivo detection of reactive oxygen species - 谷战军课题组 [m.guzjlab.org]
• 20. Analysis of Mitogen-Activated Protein Kinase Phosphorylation in Response to Stimulation of Histidine Kinase Signaling Pathways in Neurospora - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Ultrasensitive LC-MS/MS Method for the Quantitative Analysis of Roridin H

Audience: Researchers, scientists, and drug development professionals.

Introduction

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin produced by certain species of fungi, notably Stachybotrys chartarum.[1][2] These molds can proliferate on damp building materials, leading to concerns about indoor air quality and potential health risks associated with "sick building syndrome".[1][2] Trichothecenes are potent inhibitors of protein synthesis and can induce cellular stress and apoptosis.[3][4] Consequently, sensitive and reliable methods for the detection and quantification of Roridin H in various matrices are crucial for toxicology studies, environmental monitoring, and drug development.

This application note presents a detailed protocol for the analysis of Roridin H using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method described is suitable for the trace-level quantification of Roridin H in complex matrices.

Quantitative Data Summary

The following tables summarize the typical quantitative performance of LC-MS/MS methods for the analysis of trichothecene mycotoxins. While specific data for Roridin H is limited, the provided ranges are representative of the analytical capabilities for this class of compounds.

Table 1: Method Detection and Quantification Limits

Analyte Class	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Trichothecenes	Human Urine	~0.2 ng/mL[5][6]	Not Reported
Trichothecenes	Cereal Grains	0.03 - 220 µg/kg[7]	0.05 - 1.7 µg/kg[7]
Macrocyclic Trichothecenes	Filters/Fungal Cultures	0.009 - 75 pg/µL[4]	Not Reported

Table 2: Recovery and Linearity

Analyte Class	Matrix	Recovery (%)	Linearity (R²)
Trichothecenes	Wheat/Maize	70 - 113%[7]	>0.99[7]
Trichothecenes	Grain Products	88 - 125%	Not Reported

Experimental Protocols

This section details the methodology for the LC-MS/MS analysis of Roridin H.

Sample Preparation (Solid Matrix, e.g., Building Material, Foodstuff)

A generic extraction and clean-up procedure for solid matrices is described below. This may require optimization depending on the specific matrix.

• Homogenization: Weigh 5 g of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Extraction:

  • Add 20 mL of an extraction solvent, typically a mixture of acetonitrile (B52724) and water (e.g., 84:16 v/v).

  • Vortex vigorously for 2 minutes or use a mechanical shaker for 30 minutes.

  • Centrifuge at 4,000 x g for 10 minutes.

• Clean-up (Solid-Phase Extraction - SPE):

  • Use a commercially available mycotoxin clean-up column (e.g., C18 or specialized multi-mycotoxin cartridges).

  • Condition the SPE cartridge according to the manufacturer's instructions (typically with methanol (B129727) followed by water).

  • Load an aliquot of the supernatant from the extraction step onto the cartridge.

  • Wash the cartridge to remove interfering matrix components (e.g., with a low percentage of organic solvent in water).

  • Elute the Roridin H with an appropriate solvent, such as methanol or acetonitrile.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a known volume (e.g., 500 µL) of the initial LC mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

Liquid Chromatography (LC) Conditions

Parameter	Setting
Column	C18 Reverse-Phase Column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 5 mM Ammonium (B1175870) Acetate and 0.1% Formic Acid
Mobile Phase B	Methanol with 5 mM Ammonium Acetate and 0.1% Formic Acid
Gradient	0-1 min: 10% B; 1-8 min: 10-95% B; 8-10 min: 95% B; 10.1-12 min: 10% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Conditions

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

Table 3: MRM Transitions for Roridin H

Note: The molecular weight of Roridin H is 528.6 g/mol . The precursor ion is often the ammonium adduct [M+NH₄]⁺ in positive ESI mode. Product ions are determined by fragmentation of the precursor ion.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV)
Roridin H	546.3	To be determined empirically	To be determined empirically	To be determined empirically

Rationale for Precursor Ion: For macrocyclic trichothecenes, the ammonium adduct ([M+NH₄]⁺) is commonly observed. For Roridin H (MW 528.6), this would be 528.6 + 18.03 = 546.63, which is rounded to 546.3 for a nominal mass instrument. The exact product ions and collision energies should be optimized by direct infusion of a Roridin H standard.

Visualizations

Experimental Workflow

Caption: Experimental workflow for LC-MS/MS analysis of Roridin H.

Signaling Pathway

Caption: Roridin H-induced ER stress-dependent apoptosis pathway.

Conclusion

The LC-MS/MS method outlined in this application note provides a robust and sensitive approach for the detection and quantification of Roridin H. The detailed sample preparation, chromatography, and mass spectrometry parameters serve as a comprehensive guide for researchers. The provided workflow and signaling pathway diagrams offer a clear visual representation of the analytical process and the biological context of Roridin H toxicity. This method is well-suited for a variety of applications, from environmental monitoring to toxicological research and drug development.

References

• 1. Roridin H - Mycotoxins (Vibrant America) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. realtimelab.com [realtimelab.com]
• 3. Trichothecene - Wikipedia [en.wikipedia.org]
• 4. Development of a liquid chromatography/tandem mass spectrometry method for the simultaneous determination of 16 mycotoxins on cellulose filters and in fungal cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mycotoxin Detection in Human Samples from Patients Exposed to Environmental Molds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note: Structural Analysis of Roridin H using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Roridin (B1174069) H belongs to the trichothecene (B1219388) class of mycotoxins, which are sesquiterpenoid secondary metabolites produced by various fungi.[1] These compounds exhibit a wide range of biological activities, including potent cytotoxicity, making them of interest in drug development, particularly in oncology. The complex macrocyclic structure of roridins necessitates powerful analytical techniques for accurate structural elucidation and characterization. Nuclear Magnetic Resonance (NMR) spectroscopy is the principal and most powerful technique for determining the intricate three-dimensional structure and stereochemistry of trichothecenes like Roridin H.[1] This application note provides a detailed overview and experimental protocols for the structural analysis of Roridin H using a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments.

The structural backbone of Roridin H, a macrocyclic trichothecene, presents a unique set of challenges and opportunities for NMR analysis. Key structural features that can be identified using NMR include the characteristic 12,13-epoxide ring, a common feature in all trichothecenes, and the complex macrocyclic ester bridge. The analysis of scalar couplings (J-couplings) in ¹H NMR spectra provides critical information about the dihedral angles between adjacent protons, helping to define the relative stereochemistry of the molecule. Furthermore, through-space correlations observed in Nuclear Overhauser Effect (NOE) experiments are instrumental in confirming the spatial proximity of protons, which is crucial for defining the overall conformation of the macrocyclic ring.

Data Presentation: NMR Chemical Shift Assignments for Roridin H

The following tables summarize the ¹H and ¹³C NMR chemical shift assignments for a representative Roridin H analog, 8α-hydroxyroridin H, typically recorded in deuterated chloroform (B151607) (CDCl₃). Chemical shifts (δ) are reported in parts per million (ppm) relative to a tetramethylsilane (B1202638) (TMS) internal standard.

Table 1: ¹H NMR Data for a Roridin H Analog (8α-hydroxyroridin H) in CDCl₃

Position	Chemical Shift (δ ppm)	Multiplicity	J-coupling (Hz)
2	5.78	d	5.5
3	4.15	d	5.5
4	3.85	br d	4.0
7	4.20	m
8	4.50	d	3.5
10	6.00	dd	8.5, 5.0
11	3.90	d	5.0
13	3.05	d	4.0
13'	2.80	d	4.0
14	0.85	s
15	3.75	d	12.0
15'	3.50	d	12.0
16	1.80	s
2'	5.90	d	16.0
3'	7.20	m
4'	6.15	m
5'	6.10	m
6'	4.80	m
7'	2.50	m
7'	2.30	m
13'	1.10	d	6.5

Data is representative and compiled from literature on closely related roridin analogs.

Table 2: ¹³C NMR Data for a Roridin H Analog (8α-hydroxyroridin H) in CDCl₃

Position	Chemical Shift (δ ppm)
2	78.5
3	70.1
4	74.5
5	48.2
6	43.0
7	68.0
8	75.0
9	140.1
10	118.2
11	66.5
12	65.0
13	47.5
14	7.0
15	62.5
16	23.0
1'	166.0
2'	121.0
3'	145.0
4'	128.0
5'	135.0
6'	70.5
7'	35.0
1'	165.5
13'	21.0

Data is representative and compiled from literature on closely related roridin analogs.

Experimental Protocols

Detailed methodologies for the key NMR experiments required for the structural elucidation of Roridin H are provided below.

Sample Preparation

• Sample Purity: Ensure the Roridin H sample is of high purity (>95%), as impurities can complicate spectral analysis. Purification can be achieved using techniques such as high-performance liquid chromatography (HPLC).

• Solvent Selection: Dissolve 5-10 mg of purified Roridin H in approximately 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for trichothecenes as it is a good solvent for this class of compounds and its residual solvent peak does not typically overlap with key resonances. Other deuterated solvents such as methanol-d₄ or acetone-d₆ may be used if solubility is an issue.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts (δ = 0.00 ppm for both ¹H and ¹³C).

• NMR Tube: Transfer the solution to a 5 mm high-resolution NMR tube.

NMR Data Acquisition

All NMR spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• Pulse Sequence: Standard single-pulse sequence.

• Spectral Width: 12-16 ppm.

• Acquisition Time: 2-3 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 16-64, depending on the sample concentration.

• Temperature: 298 K.

• Pulse Sequence: Proton-decoupled single-pulse sequence (e.g., zgpg30).

• Spectral Width: 200-240 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

The COSY experiment is crucial for identifying proton-proton spin systems through scalar couplings, typically over two to three bonds.

• Pulse Sequence: Gradient-selected COSY (e.g., cosygpqf).

• Spectral Width: 12-16 ppm in both dimensions.

• Number of Increments: 256-512 in the indirect dimension (t₁).

• Number of Scans per Increment: 2-8.

• Relaxation Delay: 1.5-2.0 seconds.

The HSQC experiment correlates protons directly to their attached carbons (one-bond ¹H-¹³C correlation).

• Pulse Sequence: Gradient-selected, sensitivity-enhanced HSQC (e.g., hsqcedetgpsisp2.3).

• ¹H Spectral Width: 12-16 ppm.

• ¹³C Spectral Width: 180-200 ppm.

• Number of Increments: 128-256 in the indirect dimension (t₁).

• Number of Scans per Increment: 4-16.

• Relaxation Delay: 1.5-2.0 seconds.

The HMBC experiment reveals correlations between protons and carbons over longer ranges (typically 2-4 bonds), which is essential for connecting different spin systems and identifying quaternary carbons.

• Pulse Sequence: Gradient-selected HMBC (e.g., hmbcgplpndqf).

• ¹H Spectral Width: 12-16 ppm.

• ¹³C Spectral Width: 200-220 ppm.

• Number of Increments: 256-512 in the indirect dimension (t₁).

• Number of Scans per Increment: 8-32.

• Relaxation Delay: 1.5-2.0 seconds.

• Long-Range Coupling Delay: Optimized for a J-coupling of 8-10 Hz.

Data Processing and Analysis

• Fourier Transformation: Apply Fourier transformation to the acquired free induction decays (FIDs) to obtain the NMR spectra. For 2D data, this is performed in both dimensions.

• Phasing and Baseline Correction: Carefully phase the spectra and apply baseline correction to ensure accurate integration and peak picking.

• Referencing: Reference the spectra to the TMS internal standard (0.00 ppm).

• Peak Picking and Integration: Identify and integrate all peaks in the 1D spectra.

• Correlation Analysis: Analyze the cross-peaks in the 2D spectra to establish connectivities.

Visualizations

Experimental Workflow for Roridin H Structural Elucidation

Caption: Workflow for the structural elucidation of Roridin H via NMR.

Key 2D NMR Correlations for Roridin H Structural Analysis

References

• 1. Myrochromanol analogues and trichothecene derivatives from the shellfish-derived fungus Albifimbriaverrucaria - PubMed [pubmed.ncbi.nlm.nih.gov]

Safe Laboratory Handling of Roridin H: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Roridin (B1174069) H is a macrocyclic trichothecene (B1219388) mycotoxin, a class of potent cytotoxic compounds produced by various fungi, notably Stachybotrys chartarum.[1][2] These mycotoxins are known inhibitors of protein synthesis and can induce a ribotoxic stress response, leading to the activation of signaling cascades such as the mitogen-activated protein kinase (MAPK) pathways, endoplasmic reticulum (ER) stress, and ultimately, apoptosis.[3][4][5] Due to its high toxicity, stringent safety protocols are imperative when handling Roridin H in a laboratory setting to prevent accidental exposure through inhalation, dermal contact, or ingestion.[6] This document provides detailed application notes and protocols for the safe handling, storage, and disposal of Roridin H.

Hazard Identification and Toxicity

Roridin H is classified as a highly toxic substance. Acute exposure can cause a range of adverse health effects. The primary mechanism of toxicity for trichothecenes is the inhibition of protein synthesis through binding to the 60S ribosomal subunit.[4]

Quantitative Toxicity Data

The following table summarizes the available acute toxicity data for Roridin H and related macrocyclic trichothecenes. This data underscores the high toxicity of these compounds and the necessity for stringent safety precautions.

Compound	Test Species	Route of Administration	LD50 Value	Citation(s)
Roridin H	Mouse	Intravenous	3 mg/kg	[7][8]
Roridin A	Mouse	Oral	9 mg/kg	[9]
Roridin A	Mouse	Intraperitoneal	0.5 mg/kg	[9]
Roridin A	Mouse	Intravenous	1.0 mg/kg	[6]
Roridin E	Mouse	Oral	55 mg/kg	[10]
Roridin E	Mouse	Intraperitoneal	10 mg/kg	[10][11]

GHS Classification for related Trichothecenes (e.g., Roridin A):

• Hazard Class: Acute Toxicity, Oral (Category 2)

• Signal Word: Danger

• Hazard Statement: H300 - Fatal if swallowed.[6]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach combining engineering controls and personal protective equipment is essential to minimize exposure risk.

Engineering Controls

• Fume Hood/Biological Safety Cabinet: All manipulations of Roridin H, especially in its powdered form, must be conducted in a certified chemical fume hood or a Class II Biological Safety Cabinet (BSC) to prevent the inhalation of aerosols.

• Designated Area: All work with Roridin H should be performed in a designated and clearly marked area with restricted access.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Roridin H:

PPE Component	Specification	Rationale
Gloves	Double-gloving with chemotherapy-rated, powder-free nitrile gloves.	Provides maximum protection against dermal absorption. The outer pair should be changed immediately upon known or suspected contamination.
Lab Coat/Gown	Disposable, solid-front gown with tight-fitting cuffs.	Protects skin and personal clothing from contamination.
Eye/Face Protection	Chemical splash goggles and a full-face shield.	Protects against splashes and aerosols to the eyes and face.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) is required when handling powdered Roridin H outside of a containment device.	Prevents inhalation of hazardous particles.
Shoe Covers	Disposable shoe covers.	Minimizes the spread of contamination outside the designated work area.

Experimental Protocols

Preparation of Roridin H Stock Solution

Objective: To safely prepare a stock solution of Roridin H from a powdered form.

Materials:

• Roridin H (solid)

• Anhydrous solvent (e.g., DMSO, Ethanol)

• Microcentrifuge tubes or amber glass vials with screw caps

• Calibrated pipettes and sterile, filtered pipette tips

• Vortex mixer

• Analytical balance

Protocol:

• Preparation: Don all required PPE as specified in the table above. Ensure all work is conducted within a chemical fume hood or BSC.

• Weighing: Tare a clean, empty microcentrifuge tube or vial on an analytical balance. Carefully add the desired amount of Roridin H powder to the container. Record the exact weight.

• Solubilization: Slowly add the appropriate volume of the chosen solvent to the container to achieve the desired stock concentration.

• Dissolution: Securely cap the container and vortex until the Roridin H is completely dissolved.

• Labeling: Clearly label the container with the compound name ("Roridin H"), concentration, solvent, date of preparation, and the preparer's initials.

• Storage: Store the stock solution in a securely sealed, secondary container in a designated, locked freezer at -20°C.

Roridin H-Induced Signaling Pathway Workflow

The following diagram illustrates a typical workflow for investigating the effects of Roridin H on cellular signaling pathways.

Workflow for studying Roridin H's effect on cell signaling.

Spill and Decontamination Procedures

Spill Cleanup Protocol

Objective: To safely clean and decontaminate a spill of Roridin H.

Materials:

• Chemical spill kit containing absorbent pads, tongs, and waste bags.

• Freshly prepared 10% bleach solution (sodium hypochlorite).[12][13]

• 70% ethanol (B145695).

• PPE as described above.

Protocol for Small Spills (within a fume hood/BSC):

• Alert: Alert personnel in the immediate area.

• Contain: Cover the spill with absorbent pads, working from the outside in.

• Decontaminate: Gently apply a 10% bleach solution to the absorbent material and the spill area. Allow a contact time of at least 30 minutes.[13]

• Collect: Using tongs, carefully collect all contaminated materials (absorbent pads, gloves, etc.) and place them into a designated hazardous waste container.

• Clean: Wipe the spill area with 70% ethanol, followed by sterile water.

• Dispose: Dispose of all contaminated materials as hazardous waste.

Protocol for Large Spills (outside of a fume hood/BSC):

• Evacuate: Immediately evacuate all non-essential personnel from the area.

• Isolate: Restrict access to the spill area and post warning signs.

• Notify: Inform the institutional Environmental Health and Safety (EHS) department immediately.

• Do not attempt to clean up a large spill without assistance from trained EHS personnel.

Decontamination of Surfaces and Equipment

All surfaces and equipment that have come into contact with Roridin H must be decontaminated.

• Wipe Down: Thoroughly wipe down all surfaces (benchtops, fume hood sash, etc.) with a 10% bleach solution, allowing for a 30-minute contact time.

• Rinse: After the contact time, wipe the surfaces with 70% ethanol to remove the bleach residue, which can be corrosive.

• Final Rinse: Wipe the surfaces with sterile water.

• Equipment: Non-disposable equipment should be soaked in a 10% bleach solution for at least 30 minutes, followed by thorough rinsing with water.

Waste Disposal

All waste contaminated with Roridin H is considered hazardous and must be disposed of accordingly.

• Solid Waste: All contaminated solid waste, including gloves, gowns, pipette tips, and absorbent materials, must be collected in clearly labeled, leak-proof hazardous waste containers.

• Liquid Waste: Liquid waste containing Roridin H should be deactivated with a 10% bleach solution (final concentration) for a minimum of 30 minutes before being collected in a designated hazardous liquid waste container.

• Disposal: All hazardous waste must be disposed of through the institution's EHS-approved hazardous waste management program, typically involving high-temperature incineration.[14]

Roridin H Mechanism of Action: Signaling Pathways

Roridin H, like other macrocyclic trichothecenes, exerts its cytotoxic effects by inducing a complex cellular stress response. This involves the inhibition of protein synthesis at the ribosome, leading to ribotoxic stress. This initial insult triggers downstream signaling cascades, including the unfolded protein response (UPR) due to ER stress and the activation of MAPK pathways, which converge to induce apoptosis.

Ribotoxic Stress and Apoptosis Induction by Roridin H

The following diagram illustrates the key signaling pathways activated by Roridin H, leading to programmed cell death.

Signaling cascade of Roridin H-induced apoptosis.

By adhering to these stringent safety protocols and understanding the hazardous nature of Roridin H, researchers can mitigate the risks of exposure and conduct their work in a safe and controlled laboratory environment.

References

• 1. Roridin H - Mycotoxins (Vibrant America) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. GraphViz Examples and Tutorial [graphs.grevian.org]
• 3. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PURIFICATION AND COMPARATIVE NEUROTOXICITY OF THE TRICHOTHECENES SATRATOXIN G AND RORIDIN L2 FROM STACHYBOTRYS CHARTARUM - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Trichothecene Toxicity and the Ribotoxic Stress Response - James Pestka [grantome.com]
• 6. Roridin A | C29H40O9 | CID 9915017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Roridin H | CAS#:29953-50-2 | Chemsrc [chemsrc.com]
• 8. roridin H CAS#: 29953-50-2 [m.chemicalbook.com]
• 9. RTECS NUMBER-VL0355000-Chemical Toxicity Database [drugfuture.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. caymanchem.com [caymanchem.com]
• 12. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]
• 13. Laboratory Equipment Decontamination Procedures - Wayne State University [research.wayne.edu]
• 14. Toxin Inactivation – Stanford Environmental Health & Safety [ehs.stanford.edu]

Application Notes and Protocols for Determining Roridin H Solubility in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Roridin (B1174069) H is a macrocyclic trichothecene (B1219388) mycotoxin produced by various fungi, notably Stachybotrys chartarum.[1] Like other trichothecenes, Roridin H is a potent inhibitor of protein synthesis, which leads to the activation of the ribotoxic stress response and ultimately, apoptosis.[1] Its cytotoxic properties make it a subject of interest in toxicology and cancer research. Accurate and reproducible in vitro studies using cell-based assays are fundamental to understanding its mechanisms of action. A critical parameter for such studies is the precise determination of its solubility to ensure accurate dosing and avoid artifacts from compound precipitation.

This document provides detailed application notes and protocols for determining the solubility of Roridin H and preparing solutions for use in cell-based assays.

Physicochemical Properties and Solubility Data

A comprehensive understanding of the physicochemical properties of Roridin H is essential for its proper handling and use in experimental settings.

Table 1: Physicochemical Properties of Roridin H

Property	Value
Molecular Formula	C₂₉H₃₆O₈
Molecular Weight	512.6 g/mol
Appearance	Solid
CAS Number	29953-50-2

Table 2: Solubility of Roridin H in Common Solvents

Solvent	Solubility
Dimethyl Sulfoxide (B87167) (DMSO)	Soluble
Ethanol	Soluble
Methanol	Soluble
Dichloromethane	Soluble
Water	Relatively insoluble

Data compiled from supplier information.[1][2][3]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Roridin H Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Roridin H in dimethyl sulfoxide (DMSO). DMSO is a common solvent for water-insoluble compounds in cell-based assays due to its high solubilizing capacity and compatibility with most cell culture media at low final concentrations.

Materials:

• Roridin H (solid)

• Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Calibrated micropipettes and sterile, filtered pipette tips

Procedure:

• Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to prevent microbial contamination.

• Weighing Roridin H: Accurately weigh 5.13 mg of Roridin H powder using a calibrated analytical balance and transfer it to a sterile amber microcentrifuge tube.

  • Calculation: To prepare 1 mL of a 10 mM stock solution (Molecular Weight = 512.6 g/mol ): 0.01 mol/L * 512.6 g/mol * 0.001 L = 0.005126 g = 5.13 mg.

• Dissolving in DMSO: Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the Roridin H.

• Complete Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the Roridin H powder is completely dissolved. A brief warming in a 37°C water bath can be used to aid dissolution if necessary. Visually inspect the solution against a light source to ensure no particulate matter remains.

• Storage: Store the 10 mM Roridin H stock solution in small aliquots at -20°C to minimize freeze-thaw cycles. Properly label the aliquots with the compound name, concentration, date of preparation, and initials of the preparer. The stability of Roridin H in DMSO at -20°C is at least 4 years.[2]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the serial dilution of the high-concentration DMSO stock solution into cell culture medium to achieve the desired final concentrations for treating cells. It is crucial to maintain a final DMSO concentration that is non-toxic to the specific cell line being used (typically ≤ 0.1%).

Materials:

• 10 mM Roridin H stock solution in DMSO

• Pre-warmed, complete cell culture medium appropriate for your cell line

• Sterile conical tubes or microcentrifuge tubes

• Calibrated micropipettes and sterile, filtered pipette tips

Procedure:

• Thawing Stock Solution: Thaw a single aliquot of the 10 mM Roridin H stock solution at room temperature.

• Calculating Dilutions: Calculate the volume of the stock solution required to prepare the highest concentration of your working solution. For example, to prepare 1 mL of a 100 µM working solution from a 10 mM stock, you would need 10 µL of the stock solution in 990 µL of cell culture medium.

• Serial Dilutions: a. Prepare the highest concentration of the working solution by adding the calculated volume of the Roridin H stock solution to the pre-warmed cell culture medium. It is recommended to add the stock solution to the medium while gently vortexing to ensure rapid and uniform mixing and to minimize the risk of precipitation. b. Perform serial dilutions from this initial working solution to achieve the desired lower concentrations. For example, to make a 10 µM solution, take 100 µL of the 100 µM solution and add it to 900 µL of fresh medium.

• Vehicle Control: Prepare a vehicle control solution containing the same final concentration of DMSO as the highest concentration of your Roridin H working solutions.

• Immediate Use: Use the freshly prepared working solutions immediately for your cell-based assays to ensure stability and prevent degradation.

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow

The following diagram illustrates the workflow for preparing Roridin H solutions for use in cell-based assays.

Caption: Workflow for Roridin H solution preparation.

Roridin H-Induced Signaling Pathways

Roridin H, as a trichothecene mycotoxin, induces a cellular stress response known as the ribotoxic stress response, which can lead to apoptosis. This involves the activation of several signaling cascades.

Caption: Roridin H-induced signaling pathways.

References

• 1. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. caymanchem.com [caymanchem.com]
• 3. roridin H CAS#: 29953-50-2 [m.chemicalbook.com]

Roridin H: A Potent Tool for Elucidating Ribosomal Function

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin, a class of secondary metabolites produced by various fungi.[1] These compounds are potent inhibitors of eukaryotic protein synthesis.[2] Roridin H exerts its biological activity by binding to the A-site of the peptidyl transferase center on the large ribosomal subunit, thereby inhibiting the elongation step of translation. This specific mechanism of action makes Roridin H a valuable tool for researchers studying the intricacies of ribosomal function, protein synthesis, and related cellular processes such as the ribotoxic stress response, endoplasmic reticulum (ER) stress, and apoptosis.[3][4]

These application notes provide an overview of the use of Roridin H as a research tool, including its mechanism of action, key experimental protocols, and relevant quantitative data. The information is intended for researchers in cell biology, molecular biology, and drug development who are interested in utilizing Roridin H to investigate ribosomal function and its downstream consequences.

Mechanism of Action

Roridin H, like other trichothecenes, targets the eukaryotic ribosome with high affinity. Its primary mode of action is the inhibition of protein synthesis.[2] Specifically, Roridin H binds to a pocket within the 28S rRNA of the 60S ribosomal subunit. This binding sterically hinders the accommodation of the aminoacyl-tRNA in the A-site, thereby stalling the elongation phase of translation. This disruption of ribosome function can trigger a signaling cascade known as the ribotoxic stress response, which in turn can lead to the activation of downstream pathways, including the unfolded protein response (UPR) due to ER stress and ultimately, apoptosis.[3][4]

Data Presentation

Quantitative Data Summary

The following tables summarize the available quantitative data for Roridin H and related macrocyclic trichothecenes. It is important to note that IC50 values can vary depending on the cell line, assay conditions, and incubation time.[5][6]

Table 1: Cytotoxicity of Roridin H and Related Compounds in Various Cell Lines

Compound	Cell Line	Assay	Incubation Time (h)	IC50	Reference
Satratoxin H	B16F10 (Mouse Melanoma)	Cell Proliferation	Not Specified	Potent	[3]
Satratoxin G	PC-12 (Rat Neuronal)	Alamar Blue	48	10-25 ng/mL	[7]
12'-episatratoxin H	4T1 (Mouse Breast Cancer)	CCK-8	Not Specified	0.7-2.8 nM	[8]
Satratoxin H	4T1 (Mouse Breast Cancer)	CCK-8	Not Specified	1.93-4.22 µM	[8]

Table 2: Antiviral Activity of Related Macrocyclic Trichothecenes

Compound	Virus	Cell Line	Assay	IC50 (ng/mL)
Satratoxin G	Herpes Simplex Virus 2 (HSV-2)	HEp-2	Plaque Reduction	1.5

Experimental Protocols

In Vitro Translation Assay

This protocol is designed to assess the direct inhibitory effect of Roridin H on protein synthesis in a cell-free system.

Materials:

• Rabbit reticulocyte lysate or wheat germ extract in vitro translation kit

• mRNA template (e.g., luciferase mRNA)

• Amino acid mixture (containing a labeled amino acid like [35S]-methionine)

• Roridin H (dissolved in a suitable solvent like DMSO)

• Nuclease-free water

• Scintillation counter and vials

Procedure:

• Prepare a master mix containing the in vitro translation lysate, amino acid mixture (including the radiolabeled amino acid), and the mRNA template according to the manufacturer's instructions.

• Aliquot the master mix into individual reaction tubes.

• Add varying concentrations of Roridin H (e.g., 0.1 nM to 1 µM) or the vehicle control (DMSO) to the reaction tubes. Ensure the final solvent concentration is consistent across all samples and does not exceed 1% of the total reaction volume.

• Incubate the reactions at the recommended temperature (typically 30°C or 37°C) for the specified time (e.g., 60-90 minutes).

• Stop the translation reaction by placing the tubes on ice or by adding a stop solution as recommended by the kit manufacturer.

• To determine the amount of newly synthesized protein, precipitate the proteins using trichloroacetic acid (TCA).

• Collect the precipitated protein on a filter membrane and wash to remove unincorporated radiolabeled amino acids.

• Measure the radioactivity of the filter membranes using a scintillation counter.

• Calculate the percentage of translation inhibition for each Roridin H concentration relative to the vehicle control. The IC50 value can then be determined by plotting the inhibition percentage against the log of the Roridin H concentration.

Ribosome Profiling

This protocol allows for the genome-wide analysis of ribosome positions on mRNA, providing a snapshot of the translatome. Roridin H can be used to stall ribosomes during elongation to capture their precise locations.

Materials:

• Cultured cells

• Roridin H

• Lysis buffer (containing cycloheximide (B1669411) to halt translation initiation if desired)

• RNase I

• Sucrose (B13894) gradient solutions

• Ultracentrifuge

• Proteinase K

• RNA extraction kit

• Library preparation kit for next-generation sequencing

Procedure:

• Cell Treatment and Lysis:

  • Treat cultured cells with an appropriate concentration of Roridin H for a short duration to stall elongating ribosomes. The optimal concentration and time should be determined empirically but can range from 10 to 100 ng/mL for 5-15 minutes.

  • Harvest the cells and lyse them in a buffer containing a translation initiation inhibitor like cycloheximide to prevent ribosome run-off.

• Nuclease Digestion:

  • Treat the cell lysate with RNase I to digest mRNA that is not protected by ribosomes. The amount of RNase I and digestion time should be optimized to ensure complete digestion of unprotected RNA while leaving the ribosome-protected fragments (RPFs) intact.

• Ribosome Isolation:

  • Layer the nuclease-treated lysate onto a sucrose gradient and centrifuge at high speed. This will separate monosomes (single ribosomes) from polysomes and other cellular components.

  • Fractionate the gradient and collect the monosome peak.

• RPF Extraction:

  • Treat the collected monosome fraction with Proteinase K to digest the ribosomal proteins.

  • Extract the RPFs using an RNA extraction kit.

• Library Preparation and Sequencing:

  • Ligate adapters to the 3' and 5' ends of the RPFs.

  • Reverse transcribe the RPFs into cDNA.

  • Amplify the cDNA library by PCR.

  • Perform high-throughput sequencing of the library.

• Data Analysis:

  • Align the sequencing reads to a reference genome or transcriptome.

  • Analyze the distribution of ribosome footprints along the mRNA transcripts to identify regions of translational pausing and to quantify gene-specific translation efficiency.

Cell Viability/Cytotoxicity Assay

This protocol measures the effect of Roridin H on cell viability and is used to determine the IC50 value.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• Roridin H

• MTT, XTT, or similar viability reagent

• Plate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare a serial dilution of Roridin H in complete culture medium.

• Remove the old medium from the wells and add the medium containing different concentrations of Roridin H or the vehicle control.

• Incubate the plate for a specific period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• At the end of the incubation period, add the viability reagent (e.g., MTT) to each well and incubate according to the manufacturer's instructions.

• If using MTT, add a solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

• Determine the IC50 value by plotting the percentage of viability against the log of the Roridin H concentration.

Apoptosis Assay by Flow Cytometry

This protocol is used to quantify the induction of apoptosis by Roridin H.

Materials:

• Cultured cells

• Roridin H

• Annexin V-FITC (or another fluorochrome)

• Propidium Iodide (PI)

• Binding Buffer

• Flow cytometer

Procedure:

• Seed cells in a culture dish and treat with Roridin H at a concentration around the IC50 value for a predetermined time (e.g., 24 or 48 hours). Include a vehicle-treated control.

• Harvest the cells, including both adherent and floating cells, and wash them with cold PBS.

• Resuspend the cells in the binding buffer provided with the apoptosis detection kit.

• Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry within one hour.

• Quantify the percentage of cells in each quadrant:

  • Annexin V- / PI- (Live cells)

  • Annexin V+ / PI- (Early apoptotic cells)

  • Annexin V+ / PI+ (Late apoptotic/necrotic cells)

  • Annexin V- / PI+ (Necrotic cells)

Mandatory Visualizations

Caption: Roridin H-induced ER stress signaling pathway.

Caption: Experimental workflow for studying ribosomal function with Roridin H.

Caption: Logical relationship of Roridin H's mechanism of action.

References

• 1. Cytotoxicity of Mycotoxins and Their Combinations on Different Cell Lines: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PURIFICATION AND COMPARATIVE NEUROTOXICITY OF THE TRICHOTHECENES SATRATOXIN G AND RORIDIN L2 FROM STACHYBOTRYS CHARTARUM - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Notes: Alamar Blue Assay for Roridin H Cytotoxicity Screening

Introduction

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin produced by various fungi, including Stachybotrys chartarum, commonly known as black mold. Trichothecenes are potent inhibitors of protein synthesis and have been shown to induce cellular apoptosis.[1] This characteristic makes Roridin H and related compounds potential candidates for anticancer research. The Alamar Blue® (resazurin) assay is a widely used, simple, and non-toxic method for assessing cell viability and cytotoxicity.[2][3] The assay utilizes the redox indicator resazurin (B115843), a blue and non-fluorescent compound that is reduced by metabolically active cells to the pink and highly fluorescent resorufin.[4] The intensity of the resulting fluorescence is directly proportional to the number of viable cells. These application notes provide a framework for utilizing the Alamar Blue assay to screen for the cytotoxic effects of Roridin H on cancer cell lines.

Principle of the Alamar Blue Assay

The Alamar Blue assay is based on the ability of viable, metabolically active cells to reduce resazurin to resorufin.[4] This conversion is primarily carried out by mitochondrial enzymes and reflects the overall health of the cell population.[5] A decrease in the rate of resazurin reduction in treated cells compared to untreated controls indicates a loss of cell viability or a cytotoxic effect of the tested compound. The fluorescent signal can be easily quantified using a fluorescence microplate reader.

Experimental Design Considerations

• Cell Line Selection: The choice of cell line is critical and should be relevant to the research question. For general cytotoxicity screening, commonly used cancer cell lines such as HeLa (cervical cancer), A549 (lung cancer), or MCF-7 (breast cancer) can be utilized.

• Roridin H Concentration Range: A preliminary dose-response experiment is recommended to determine the optimal concentration range of Roridin H for the definitive assay. A wide range of concentrations should be tested to identify the IC50 value (the concentration at which 50% of cell viability is inhibited).

• Incubation Time: The incubation time for both the Roridin H treatment and the Alamar Blue reagent should be optimized. Typical incubation times with Alamar Blue range from 1 to 4 hours, but may be extended for cells with lower metabolic activity.

• Controls: Appropriate controls are essential for data interpretation. These should include:

  • Vehicle Control: Cells treated with the same solvent used to dissolve Roridin H (e.g., DMSO) at the highest concentration used in the experimental wells.

  • Untreated Control: Cells in culture medium without any treatment, representing 100% viability.

  • Blank Control: Culture medium with Alamar Blue reagent but without cells, to measure background fluorescence.[3]

Data Analysis

The results of the Alamar Blue assay can be expressed as the percentage of cell viability relative to the untreated control. The fluorescence readings from the blank wells are subtracted from all other readings. The percentage of viability is then calculated using the following formula:

% Viability = (Fluorescence of Treated Cells / Fluorescence of Untreated Control) x 100

The IC50 value can be determined by plotting the percentage of cell viability against the logarithm of the Roridin H concentration and fitting the data to a sigmoidal dose-response curve.

Troubleshooting

• High Background Fluorescence: This may be due to contamination of the culture medium or interference from the test compound. Ensure all reagents are sterile and test for any intrinsic fluorescence of Roridin H at the assay wavelengths.

• Low Signal: This could result from a low cell number, low metabolic activity of the cells, or insufficient incubation time with the Alamar Blue reagent. Optimize cell seeding density and incubation time.

• Inconsistent Results: This can be caused by uneven cell seeding, edge effects in the microplate, or pipetting errors. Ensure proper mixing of cell suspensions and reagents.

Experimental Protocols

Materials and Reagents

• Selected cancer cell line

• Complete cell culture medium (e.g., DMEM or RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• Roridin H

• Dimethyl sulfoxide (B87167) (DMSO)

• Alamar Blue® reagent

• Sterile 96-well black, clear-bottom microplates

• CO2 incubator (37°C, 5% CO2)

• Fluorescence microplate reader with 560 nm excitation and 590 nm emission filters[6]

Protocol for Roridin H Cytotoxicity Screening using Alamar Blue Assay

• Cell Seeding:

  • Harvest logarithmically growing cells using Trypsin-EDTA and resuspend them in complete culture medium.

  • Count the cells using a hemocytometer or an automated cell counter.

  • Dilute the cell suspension to the desired seeding density (e.g., 5,000 - 10,000 cells/well).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow cells to attach.

• Roridin H Treatment:

  • Prepare a stock solution of Roridin H in DMSO.

  • Prepare serial dilutions of Roridin H in complete culture medium to achieve the desired final concentrations. Also, prepare a vehicle control with the same concentration of DMSO as the highest Roridin H concentration.

  • After 24 hours of cell attachment, carefully remove the medium from the wells.

  • Add 100 µL of the Roridin H dilutions or control medium to the respective wells.

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• Alamar Blue Assay:

  • After the treatment period, add 10 µL of Alamar Blue® reagent directly to each well.[3]

  • Incubate the plate for 1-4 hours at 37°C, protected from light. The optimal incubation time should be determined empirically.

  • Measure the fluorescence at an excitation wavelength of 560 nm and an emission wavelength of 590 nm using a microplate reader.[6]

• Data Calculation:

  • Subtract the average fluorescence of the blank control wells from all other wells.

  • Calculate the percentage of cell viability for each Roridin H concentration as described in the Data Analysis section.

  • Plot the percentage of cell viability against the Roridin H concentration to determine the IC50 value.

Data Presentation

Illustrative Data: Cytotoxicity of Roridin H on A549 Cells after 48h Treatment

The following table summarizes representative data from an Alamar Blue assay measuring the cytotoxicity of Roridin H on A549 human lung carcinoma cells after 48 hours of treatment.

Roridin H Concentration (nM)	Mean Fluorescence Intensity (RFU)	Standard Deviation	% Cell Viability
0 (Untreated Control)	4580	210	100.0
0 (Vehicle Control)	4550	195	99.3
1	4210	180	91.9
10	3650	155	79.7
50	2430	110	53.1
100	1570	85	34.3
250	890	60	19.4
500	520	45	11.4
1000	350	30	7.6

Note: This data is for illustrative purposes only and may not reflect actual experimental results.

Visualizations

Experimental Workflow

Caption: Experimental workflow for Roridin H cytotoxicity screening.

Roridin H-Induced Apoptosis Signaling Pathway

Caption: Roridin H-induced apoptosis signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. The alamar blue assay in the context of safety testing of nanomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tribioscience.com [tribioscience.com]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 6. Alamar Blue assay optimization to minimize drug interference and inter-assay viability - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Roridin H Stability in Solution: A Technical Guide

This technical support guide provides researchers, scientists, and drug development professionals with essential information regarding the stability of Roridin H in DMSO and other common laboratory solvents. The following sections offer frequently asked questions (FAQs), troubleshooting advice, and experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: How stable is Roridin H in DMSO?

Q2: What other solvents are suitable for dissolving and storing Roridin H?

Roridin H, like other trichothecenes, is soluble in a variety of organic solvents including ethanol, methanol (B129727), dichloromethane, acetone, and ethyl acetate.[2] However, the long-term stability can vary significantly between solvents. Studies on other trichothecenes, such as T-2 toxin, have shown that acetonitrile (B52724) is a preferred solvent for long-term storage, with no significant decomposition observed after 24 months at 25°C.[3] In contrast, methanol may not be suitable for long-term storage at room temperature due to the potential for transesterification.[4]

Q3: What are the primary factors that can affect the stability of Roridin H in solution?

Several factors can influence the stability of Roridin H in solution:

• Temperature: Higher temperatures generally accelerate degradation. Long-term storage should be at low temperatures (-20°C or -80°C).

• Solvent: The choice of solvent is critical. While highly soluble in DMSO, its long-term stability in this solvent at room temperature is not well-documented. Acetonitrile has been shown to be a good choice for other trichothecenes.[3]

• Light: Exposure to UV light can potentially degrade the compound. It is best practice to store solutions in amber vials or otherwise protect them from light.

• pH: Strong acidic or alkaline conditions can deactivate trichothecenes.[2] Therefore, using neutral, buffered solutions is recommended if aqueous environments are necessary for experiments.

• Water Content: For organic solvents like DMSO, the presence of water can impact compound stability. It is crucial to use anhydrous solvents and minimize the introduction of moisture.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results over time.	Degradation of Roridin H stock solution.	Prepare fresh stock solutions from solid compound. Aliquot stock solutions to minimize freeze-thaw cycles. Perform a stability check of your stock solution using the protocol outlined below.
Loss of compound activity.	Improper storage of the solution (e.g., at room temperature, exposure to light).	Store all Roridin H solutions at -20°C or -80°C in light-protected containers (e.g., amber vials).
Precipitate observed in the solution after thawing.	Poor solubility at lower temperatures or solvent evaporation.	Gently warm the solution and vortex to redissolve the compound. Ensure vials are sealed tightly to prevent solvent evaporation. If precipitation persists, consider preparing a fresh, less concentrated solution.
Discoloration of the solution.	Potential degradation or contamination.	Discard the solution and prepare a fresh one from the solid stock. Ensure proper handling and use of clean labware to prevent contamination.

Data on Trichothecene (B1219388) Stability in Various Solvents

While specific data for Roridin H is limited, the following table summarizes stability data for other relevant trichothecenes to provide a comparative context.

Mycotoxin	Solvent	Concentration	Temperature	Duration	Stability Outcome	Reference
T-2 Toxin, HT-2 Toxin, DON, NIV	Acetonitrile	Not specified	25°C	24 months	No significant decomposition.	[3]
T-2 Toxin, HT-2 Toxin	Ethyl Acetate	Not specified	25°C	24 months	Stable.	[3]
DON, NIV	Ethyl Acetate	Not specified	25°C	12 months	Significant decomposition.	[3]
T-2 Toxin	5% aq. 2-propanol (pH 5.0-6.7)	2 mM	Not specified	1 year	Stable.	[4]
Various Trichothecenes	Methanol	Not specified	Room Temp	22 days	Transesterification occurred.	[4]

Experimental Protocols

Protocol for Assessing Roridin H Stability in a Chosen Solvent

This protocol outlines a general method for determining the stability of Roridin H in a specific solvent over time.

1. Materials:

• Roridin H (solid)
• High-purity solvent (e.g., DMSO, acetonitrile)
• Amber glass vials with screw caps
• Analytical balance
• Volumetric flasks and pipettes
• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or MS)

2. Procedure:

• Prepare a Stock Solution: Accurately weigh a known amount of Roridin H and dissolve it in the chosen solvent to a specific concentration (e.g., 1 mg/mL).
• Aliquot Samples: Dispense equal volumes of the stock solution into multiple amber vials.
• Initial Analysis (Time Zero): Immediately analyze one of the freshly prepared aliquots by HPLC to determine the initial concentration and purity. This will serve as the baseline (T=0).
• Storage: Store the remaining vials under the desired conditions (e.g., -20°C, 4°C, room temperature).
• Time-Point Analysis: At regular intervals (e.g., 1 week, 1 month, 3 months, etc.), remove one vial from storage, allow it to reach room temperature, and analyze it by HPLC.
• Data Analysis: Compare the peak area or concentration of Roridin H at each time point to the initial (T=0) measurement. A decrease in the peak area of the parent compound and the appearance of new peaks may indicate degradation.

3. Data Interpretation:

• Calculate the percentage of Roridin H remaining at each time point relative to the initial concentration.
• Plot the percentage remaining versus time to visualize the degradation kinetics.
• Determine the half-life (t½) of Roridin H under the tested conditions if significant degradation is observed.

Visualizations

Caption: Workflow for Roridin H stability testing.

Caption: Factors influencing Roridin H stability.

References

• 1. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. mdpi.com [mdpi.com]
• 3. Effect of time, temperature and solvent on the stability of T-2 toxin, HT-2 toxin, deoxynivalenol and nivalenol calibrants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stability of Mycotoxins in Individual Stock and Multi-Analyte Standard Solutions - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting inconsistent Roridin H cytotoxicity results

This guide provides troubleshooting advice and answers to frequently asked questions for researchers encountering inconsistent results in Roridin H cytotoxicity experiments.

Frequently Asked Questions (FAQs)

Q1: What is Roridin H and its cytotoxic mechanism of action?

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin produced by certain species of fungi, such as Stachybotrys chartarum.[1][2][3] Its primary cytotoxic effect stems from its potent inhibition of protein synthesis in eukaryotic cells.[2][4][5] Roridin H binds to the 60S subunit of the ribosome, which disrupts the peptidyl transferase center and interferes with the initiation, elongation, or termination steps of translation.[4][5][6] This disruption triggers a "ribotoxic stress response," leading to a cascade of downstream events, including:

• Generation of Reactive Oxygen Species (ROS): Increased oxidative stress within the cell.[4][5][7]

• Endoplasmic Reticulum (ER) Stress: Activation of the unfolded protein response (UPR) pathways.[7][8]

• Mitochondrial Dysfunction: Disruption of the mitochondrial membrane potential.[5][9]

• Caspase Activation: Initiation of the apoptotic cascade through the activation of caspases like caspase-3 and caspase-9.[7][9][10]

• Apoptosis: Induction of programmed cell death.[2][4][11]

Q2: Why are my Roridin H cytotoxicity results inconsistent?

Inconsistency in cytotoxicity assays is a common challenge. For a compound like Roridin H, the causes can be multifaceted, falling into three main categories:

• Experimental & Procedural Variability: Minor deviations in technique, such as inconsistent cell seeding or pipetting errors, can lead to significant variations.[12]

• Cellular & Biological Factors: The health, growth phase, and type of cell line used are critical. Cells that are unhealthy or not in the exponential growth phase may respond differently to the toxin.[12][13]

• Compound & Assay-Specific Issues: The stability of Roridin H in solution and its potential to interfere with the chemistry of certain viability assays (like MTT) can produce misleading results.[14][15]

Troubleshooting Inconsistent Results

This section addresses specific problems in a question-and-answer format.

Issue: High Variability Between Replicate Wells

Q: My results vary significantly from well to well within the same treatment group. What's causing this?

A: This is often due to technical errors in the experimental setup.

• Potential Cause 1: Uneven Cell Seeding. Adherent cells can clump, and suspension cells can settle, leading to an unequal number of cells being dispensed into each well.[12]

  • Solution: Ensure the cell suspension is homogenous. Gently and thoroughly mix the cell suspension before and during plating by pipetting up and down or gently swirling the flask.

• Potential Cause 2: Pipetting Errors. Inaccurate or inconsistent pipetting of cells, Roridin H, or assay reagents is a major source of variability.[12]

  • Solution: Ensure pipettes are properly calibrated. Use fresh tips for each replicate. When adding reagents, dispense the liquid against the side of the well to avoid disturbing the cell monolayer.

• Potential Cause 3: Edge Effects. Wells on the outer edges of a microplate are more prone to evaporation, leading to changes in media concentration and affecting cell growth.[16]

  • Solution: Avoid using the outermost wells of the plate for experimental data. Fill them with sterile phosphate-buffered saline (PBS) or media to create a humidity barrier.

Issue: Lower-Than-Expected Cytotoxicity

Q: Roridin H is not as toxic to my cells as the literature suggests. Why might this be?

A: This can result from issues with the cells, the compound, or the assay itself.

• Potential Cause 1: Sub-optimal Cell Health. Cells that are unhealthy, in a lag phase of growth, or have a low viability (<95%) may be less susceptible to cytotoxic effects.[12]

  • Solution: Use cells that are in the exponential growth phase. Always perform a viability check (e.g., with trypan blue) before seeding. Ensure proper cell culture conditions are maintained.[17]

• Potential Cause 2: Incorrect Drug Concentration. Errors in calculating serial dilutions or in stock concentration will lead to inaccurate final concentrations.

  • Solution: Double-check all calculations for your dilutions. Prepare fresh dilutions for each experiment to avoid issues with compound stability.

• Potential Cause 3: Compound Instability or Adsorption. Roridin H, like many mycotoxins, can degrade over time, especially when exposed to light or improper temperatures.[14] It may also adsorb to plastic surfaces.

  • Solution: Prepare fresh stock solutions in a suitable solvent like DMSO.[2] Aliquot and store at -20°C or -80°C, protected from light. When preparing dilutions, use low-adhesion plasticware.

• Potential Cause 4: Assay Insensitivity. The chosen assay may not be sensitive enough to detect the cytotoxic effects at your tested concentrations or time points.

  • Solution: Increase the incubation time with Roridin H or use a more sensitive cell line. It is also recommended to confirm results with a secondary, mechanistically different assay.[12]

Issue: Discrepancies Between Different Cytotoxicity Assays

Q: My MTT assay shows a significant decrease in viability, but my LDH assay shows no change. What does this mean?

A: This discrepancy often points to the specific mechanism of cell death induced by Roridin H.

• Potential Cause: Different Biological Endpoints. Assays measure different markers of cell health.

  • MTT/XTT Assays: Measure metabolic activity via mitochondrial dehydrogenase enzymes.[15][18] A decrease indicates metabolic compromise, which is an early event in apoptosis.

  • LDH Assay: Measures the release of lactate (B86563) dehydrogenase (LDH) from cells with compromised membrane integrity (i.e., necrosis or late apoptosis).[12]

  • Explanation: Roridin H primarily induces apoptosis.[2][7] Therefore, cells can be metabolically inactive (and thus show low viability in an MTT assay) long before their membranes rupture and release LDH. The LDH assay may require a longer incubation period to show a positive result.

• Solution: Use multiple assays to build a complete picture of the cytotoxic mechanism. An early apoptosis assay (e.g., Annexin V staining) combined with a metabolic assay (MTT) and a necrosis assay (LDH or propidium (B1200493) iodide) can provide a comprehensive profile.

Data Presentation

Table 1: Summary of Common Troubleshooting Scenarios

Issue	Potential Cause	Recommended Solution
High Variability Between Replicates	Uneven cell seeding, pipetting errors, edge effects.	Ensure homogenous cell suspension, calibrate pipettes, avoid using outer wells of the plate.
Lower-Than-Expected Cytotoxicity	Poor cell health, incorrect drug concentration, compound degradation.	Use exponentially growing cells (>95% viability), verify dilution calculations, prepare fresh compound stocks.
Higher-Than-Expected Cytotoxicity	Contamination (bacterial, fungal), solvent toxicity.	Use aseptic technique, include a solvent-only control at the highest concentration used.
Discrepancy Between Assays	Assays measure different endpoints (e.g., metabolism vs. membrane integrity).	Understand the mechanism of each assay; use complementary assays (e.g., apoptosis, necrosis) to confirm results.

Table 2: Hypothetical IC50 Values for Roridin H

NOTE: IC50 values are highly dependent on the cell line, incubation time, and assay used. Researchers must determine these values empirically for their specific experimental conditions.

Cell Line	Assay Type	Incubation Time (hours)	Hypothetical IC50 (nM)
HeLa (Human Cervical Cancer)	MTT	48	15
HepG2 (Human Liver Cancer)	MTT	48	25
Jurkat (Human T-cell Leukemia)	Annexin V / PI	24	10
PC-12 (Rat Pheochromocytoma)	Alamar Blue	48	50[11]

Experimental Protocols

Protocol 1: Roridin H Stock Solution and Handling

• Solvent Selection: Roridin H is highly soluble in solvents like DMSO, ethanol, and methanol.[2] Use high-purity, anhydrous DMSO for the primary stock solution.

• Stock Preparation: Prepare a high-concentration stock solution (e.g., 1-10 mM).

• Storage: Aliquot the stock solution into small, single-use volumes in low-adhesion tubes. Store protected from light at -20°C or -80°C to maintain stability.[14]

• Working Dilutions: On the day of the experiment, thaw an aliquot and prepare fresh serial dilutions in the appropriate cell culture medium. Ensure the final concentration of the solvent (e.g., DMSO) in the wells is consistent across all treatments, including the vehicle control, and is non-toxic to the cells (typically ≤ 0.5%).

Protocol 2: MTT Cytotoxicity Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere and resume exponential growth for 18-24 hours.

• Compound Treatment: Remove the medium and add fresh medium containing the desired concentrations of Roridin H (and vehicle control).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add MTT solution (final concentration typically 0.5 mg/mL) to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the MTT-containing medium. Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Mix gently on an orbital shaker to ensure complete dissolution. Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Visualizations

Caption: Roridin H mechanism of action pathway.

Caption: General experimental workflow for cytotoxicity assays.

Caption: A logical flowchart for troubleshooting common issues.

References

• 1. Roridin H - Mycotoxins (Vibrant America) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 3. rebootcenter.com [rebootcenter.com]
• 4. Trichothecene - Wikipedia [en.wikipedia.org]
• 5. Roridin A | C29H40O9 | CID 9915017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Two Trichothecene Mycotoxins from Myrothecium roridum Induce Apoptosis of HepG-2 Cells via Caspase Activation and Disruption of Mitochondrial Membrane Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. PURIFICATION AND COMPARATIVE NEUROTOXICITY OF THE TRICHOTHECENES SATRATOXIN G AND RORIDIN L2 FROM STACHYBOTRYS CHARTARUM - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. In-Vitro Cell Culture for Efficient Assessment of Mycotoxin Exposure, Toxicity and Risk Mitigation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Stability of Mycotoxins in Individual Stock and Multi-Analyte Standard Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems [mdpi.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Roridin H Concentration for Apoptosis Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing Roridin H concentration in apoptosis studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of Roridin H-induced apoptosis?

Roridin H, a macrocyclic trichothecene (B1219388) mycotoxin, induces apoptosis through a multi-faceted mechanism primarily initiated by ribotoxic stress. Key events include:

• Inhibition of Protein Synthesis: Roridin H binds to the peptidyltransferase site on the 60S ribosomal subunit, halting protein synthesis. This triggers a ribotoxic stress response.[1]

• Activation of Stress Kinases: The ribotoxic stress response leads to the activation of c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK).[1]

• Induction of Oxidative Stress: Roridin H and related compounds have been shown to increase the production of reactive oxygen species (ROS), leading to oxidative stress within the cell.[2]

• Endoplasmic Reticulum (ER) Stress: The disruption of protein synthesis and cellular homeostasis can lead to the accumulation of unfolded proteins in the ER, triggering the Unfolded Protein Response (UPR). This involves the activation of signaling pathways such as ATF6, PERK, and IRE1.[2]

• Mitochondrial Pathway Activation: Persistent stress signaling converges on the mitochondria, leading to the upregulation of pro-apoptotic proteins like Bax and downregulation of anti-apoptotic proteins like Bcl-2.[3] This disrupts the mitochondrial membrane potential and promotes the release of cytochrome c.

• Caspase Activation: The signaling cascades culminate in the activation of initiator caspases (e.g., caspase-9) and executioner caspases (e.g., caspase-3), which cleave cellular substrates and execute the apoptotic program.[2][3]

Q2: What is a typical starting concentration range for Roridin H in apoptosis assays?

A specific, universally effective concentration for Roridin H is not available as it is highly dependent on the cell line and experimental duration. However, based on studies of closely related macrocyclic trichothecenes, a starting point for dose-response experiments could be in the low nanomolar to low micromolar range. It is crucial to perform a dose-response study to determine the optimal concentration for your specific cell line.

Q3: How do I choose the appropriate cell line for my Roridin H apoptosis study?

The choice of cell line is critical and should be guided by your research question. Consider the tissue of origin and the genetic background of the cell lines. Some cell lines may be inherently more resistant to certain apoptotic stimuli. For example, the MCF-7 breast cancer cell line lacks functional caspase-3, which should be considered when designing experiments.[1] It is advisable to screen several cell lines to find a suitable model for your study.

Q4: What are the key markers to assess Roridin H-induced apoptosis?

Several markers can be used to confirm apoptosis. It is recommended to use a combination of methods to obtain robust results:

• Annexin V/Propidium Iodide (PI) Staining: Detects the externalization of phosphatidylserine, an early apoptotic event, and distinguishes between early apoptotic, late apoptotic, and necrotic cells.

• Caspase Activity Assays: Measures the activity of key executioner caspases like caspase-3 and -7.

• Mitochondrial Membrane Potential Dyes (e.g., JC-1): Assesses the disruption of the mitochondrial membrane potential, an early indicator of apoptosis.

• Western Blotting: To detect the cleavage of PARP and the expression levels of pro- and anti-apoptotic proteins (e.g., Bax, Bcl-2, cleaved caspase-3).

• DNA Fragmentation Assays (e.g., TUNEL assay): Detects the fragmentation of DNA, a hallmark of late-stage apoptosis.

Data Presentation

Due to the limited availability of comprehensive IC50 values specifically for Roridin H across a wide range of cancer cell lines in publicly available literature, the following table includes data for Roridin H where available, and for closely related and structurally similar macrocyclic trichothecenes like Roridin E and Satratoxin H to provide a reference for estimating effective concentrations.

Table 1: Cytotoxicity of Roridin H and Related Trichothecenes in Various Cell Lines

Compound/Related Compound	Cell Line	Cell Type	IC50 Value	Assay	Reference
Roridin H derivative (2',3'-dihydro-2'-hydroxy)	L1210	Murine Leukemia	0.45 µM	Not Specified	[4]
Satratoxin H	Jurkat	Human T-cell Leukemia	2.2 nM	WST-1 Assay	[5]
Satratoxin H	U937	Human Histiocytic Lymphoma	2.2 nM	WST-1 Assay	[5]
Satratoxin H	Hep-G2	Human Liver Cancer	18.3 nM	WST-1 Assay	[5]
Satratoxin H	A549	Human Lung Carcinoma	15.6 nM	WST-1 Assay	[5]
Satratoxin H	CaCo-2	Human Colorectal Adenocarcinoma	10.5 nM	WST-1 Assay	[5]
Satratoxin H	HEp-2	Human Laryngeal Carcinoma	12.8 nM	WST-1 Assay	[5]
Satratoxin H	A204	Human Rhabdomyosarcoma	14.2 nM	WST-1 Assay	[5]
Satratoxin H	RPMI 8226	Human Myeloma	11.9 nM	WST-1 Assay	[5]
Roridin E	B16F10	Mouse Melanoma	Substantial cytotoxicity (dose-dependent)	Not specified	[2]
16-Hydroxyroridin E	Soft-tissue sarcoma	Primary Human Cancer Cells	4.6 x 10⁻⁸ µM	Not specified	[6]
16-Hydroxyroridin E	Leiomyosarcoma	High-grade Tumor Cells	8.5 x 10⁻⁸ µM	Not specified	[6]

Note: The IC50 values can vary significantly between different studies due to variations in experimental conditions such as cell density, incubation time, and the specific assay used.

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the concentration of Roridin H that inhibits cell viability by 50% (IC50).

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of Roridin H in culture medium. The final solvent concentration (e.g., DMSO) should be below 0.1%. Replace the medium with 100 µL of the Roridin H-containing medium. Include vehicle-only controls.

• Incubation: Incubate the plate for the desired time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software.

Protocol 2: Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This protocol identifies and quantifies apoptotic and necrotic cells using flow cytometry.

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of Roridin H for the determined time. Include untreated and positive controls.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use a gentle, non-EDTA-based dissociation solution.

• Washing: Wash the cells twice with cold PBS by centrifugation at 300 x g for 5 minutes.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI (50 µg/mL).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube and analyze by flow cytometry within one hour.

Protocol 3: Caspase-3/7 Activity Assay

This protocol measures the activity of executioner caspases.

• Cell Treatment and Lysis: Treat cells with Roridin H as described above. After treatment, lyse the cells using a lysis buffer provided with a commercial caspase activity assay kit.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Assay Reaction: In a 96-well plate, mix an equal amount of protein from each sample with the caspase substrate (e.g., DEVD-pNA for colorimetric assays or a fluorogenic substrate).

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement: Read the absorbance (for colorimetric assays) or fluorescence (for fluorometric assays) using a microplate reader.

• Data Analysis: Normalize the caspase activity to the protein concentration and express it as a fold change relative to the untreated control.

Mandatory Visualizations

Caption: Roridin H-induced apoptosis signaling pathway.

Caption: Experimental workflow for apoptosis studies.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability in cell viability assays	- Uneven cell seeding.- Pipetting errors.- "Edge effect" in multi-well plates.- Roridin H precipitation at high concentrations.	- Ensure a single-cell suspension before seeding.- Calibrate pipettes regularly.- Avoid using the outer wells of the plate or fill them with sterile PBS.- Check the solubility of Roridin H in your culture medium. Consider using a lower concentration of the stock solution or a different solvent.
High percentage of necrotic cells in Annexin V/PI assay (untreated control)	- Over-confluency of cell culture.- Harsh cell handling during harvesting.- Use of EDTA-containing dissociation buffers.	- Use cells in the logarithmic growth phase.- Handle cells gently; avoid vigorous pipetting.- Use a non-enzymatic, EDTA-free cell dissociation solution.
No or weak apoptotic signal in treated cells	- Roridin H concentration is too low or incubation time is too short.- The chosen cell line is resistant.- Apoptotic cells have detached and were discarded.- Assay performed at a suboptimal time point.	- Perform a dose-response and time-course experiment.- Try a different cell line or a positive control for apoptosis induction.- Always collect both the supernatant and adherent cells for analysis.- Apoptosis is a dynamic process; analyze at multiple time points to capture the peak response.
High background in fluorescence-based assays	- Autofluorescence of Roridin H.- Non-specific binding of antibodies or dyes.	- Run a control with Roridin H in cell-free media to check for intrinsic fluorescence.- Titrate antibodies/dyes to their optimal concentration.- Ensure adequate washing steps.
Inconsistent results between experiments	- Variation in cell passage number.- Inconsistent quality of Roridin H stock solution.	- Use cells within a consistent and low passage number range.- Prepare fresh Roridin H dilutions for each experiment and store the stock solution properly (aliquoted at -20°C or -80°C, protected from light).

References

• 1. Trichothecene mycotoxins trigger a ribotoxic stress response that activates c-Jun N-terminal kinase and p38 mitogen-activated protein kinase and induces apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Two Trichothecene Mycotoxins from Myrothecium roridum Induce Apoptosis of HepG-2 Cells via Caspase Activation and Disruption of Mitochondrial Membrane Potential [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. phcogj.com [phcogj.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Roridin H In Vitro Bioactivity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the factors affecting Roridin H bioactivity in vitro. The information is presented in a question-and-answer format to directly address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Roridin H and what is its primary mechanism of action in vitro?

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin, a secondary metabolite produced by certain fungi, notably Stachybotrys chartarum.[1][2] Its primary mechanism of action is the inhibition of protein synthesis by binding to eukaryotic ribosomes.[3][4][5] This disruption of protein synthesis leads to a cellular stress response, including the generation of reactive oxygen species (ROS) and induction of endoplasmic reticulum (ER) stress, ultimately triggering apoptosis (programmed cell death).[6]

Q2: How should I prepare a stock solution of Roridin H for in vitro experiments?

Roridin H, like other trichothecenes, is relatively insoluble in water but highly soluble in various organic solvents.[3] For cell culture applications, it is recommended to prepare a concentrated stock solution in sterile, cell-culture grade dimethyl sulfoxide (B87167) (DMSO).

• Recommended Solvent: Dimethyl sulfoxide (DMSO)

• Storage of Stock Solution: Store the DMSO stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[7] Stock solutions in acetonitrile (B52724) have also been shown to be stable for extended periods when stored frozen.[7] Methanol is generally not recommended for long-term storage of some trichothecenes due to the possibility of transesterification.[7][8]

Q3: What are the typical working concentrations of Roridin H for cytotoxicity and apoptosis assays?

The effective concentration of Roridin H is highly dependent on the cell line and the duration of exposure. Macrocyclic trichothecenes like Roridin H are potent cytotoxic agents, often exhibiting activity in the nanomolar range. For instance, the related compound Satratoxin H has shown IC50 values (the concentration that inhibits 50% of cell viability) ranging from 2.2 to 18.3 nmol/L across various human cell lines.[9] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.

Q4: How stable is Roridin H in cell culture medium?

While specific stability data for Roridin H in cell culture media is limited, trichothecenes are generally considered to be relatively stable compounds.[3] However, the stability can be influenced by factors such as pH and temperature. It is best practice to prepare fresh dilutions of Roridin H in your cell culture medium for each experiment from a frozen stock solution. Avoid storing diluted solutions in media for extended periods.

Troubleshooting Guide

Issue 1: Inconsistent or no cytotoxic effect observed.

Potential Cause	Troubleshooting Step
Compound Degradation	Prepare fresh dilutions from a frozen stock solution for each experiment. Avoid multiple freeze-thaw cycles of the stock solution. Ensure proper storage of the stock solution at -20°C or -80°C, protected from light.
Suboptimal Concentration	Perform a dose-response curve with a wide range of concentrations (e.g., from picomolar to micromolar) to determine the IC50 value for your specific cell line. The sensitivity to trichothecenes can vary significantly between cell lines.[9]
Cell Line Resistance	Some cell lines may exhibit inherent or acquired resistance to certain compounds. Verify the sensitivity of your cell line by comparing your results with published data if available, or test a different, sensitive cell line as a positive control.
Solvent Issues	Ensure the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity or other artifacts. Always include a vehicle control (medium with the same concentration of DMSO as the treated wells) in your experiments.
Incorrect Assay Protocol	Review your cytotoxicity assay protocol carefully. Ensure correct incubation times, reagent concentrations, and measurement wavelengths. For MTT assays, formazan (B1609692) crystal solubilization is a critical step.

Issue 2: Precipitation of Roridin H in cell culture medium.

Potential Cause	Troubleshooting Step
Low Solubility in Aqueous Media	Although soluble in DMSO, Roridin H has low aqueous solubility. When diluting the DMSO stock in cell culture medium, add the stock solution to the medium while vortexing or gently mixing to ensure rapid and even dispersion.
High Concentration	If precipitation occurs at higher concentrations, consider preparing an intermediate dilution in a serum-free medium before adding it to the final culture medium.
Interaction with Media Components	The presence of certain proteins or other components in the serum or medium could potentially contribute to precipitation. If you suspect this, try pre-warming the medium to 37°C before adding the Roridin H stock solution.

Issue 3: High background or variability in cytotoxicity assays.

Potential Cause	Troubleshooting Step
Serum Interference	Phenol (B47542) red and serum in the culture medium can interfere with colorimetric assays like the MTT assay. It is advisable to perform the final incubation step with the assay reagent in a serum-free and phenol red-free medium.
Uneven Cell Seeding	Ensure a homogenous single-cell suspension before seeding the plates to have a consistent number of cells in each well. Pay attention to the "edge effect" in microplates by not using the outermost wells for experimental samples or by filling them with sterile PBS or media.
Contamination	Microbial contamination (bacteria, yeast, mold) can affect cell viability and interfere with assay readings. Regularly check your cell cultures for any signs of contamination.

Quantitative Data Summary

The following table summarizes the IC50 values for Satratoxin H, a structurally similar macrocyclic trichothecene to Roridin H, in various human cell lines after 72 hours of exposure. This data can serve as a reference for designing initial dose-response experiments for Roridin H.

Cell Line	Cell Type	IC50 (nmol/L)
Jurkat	T-cell leukemia	2.2
U937	Histiocytic lymphoma	2.2
RPMI 8226	Myeloma	3.5
A204	Rhabdomyosarcoma	11.2
Hep-G2	Hepatocellular carcinoma	13.9
CaCo-2	Colorectal adenocarcinoma	15.6
HEp-2	Laryngeal carcinoma	18.3
A549	Lung carcinoma	18.3
HUVEC	Primary endothelial cells	16.5 (for T-2 toxin)

Data adapted from a study on various trichothecenes, including Satratoxin H.[9]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol provides a general guideline for determining the cytotoxicity of Roridin H. Optimization for specific cell lines and experimental conditions is recommended.

Materials:

• Roridin H stock solution (in DMSO)

• 96-well cell culture plates

• Complete cell culture medium (with and without serum/phenol red)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of Roridin H in complete cell culture medium. Remove the old medium from the wells and add 100 µL of the Roridin H dilutions. Include a vehicle control (medium with the highest concentration of DMSO used) and a no-treatment control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, remove the treatment medium and wash the cells once with sterile PBS. Add 100 µL of serum-free, phenol red-free medium containing 0.5 mg/mL MTT to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C until intracellular purple formazan crystals are visible under a microscope.

• Solubilization: Carefully remove the MTT solution and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the no-treatment control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Western Blot Analysis of ER Stress and Apoptosis Markers

This protocol outlines the steps to investigate the effect of Roridin H on key proteins involved in the ER stress and apoptotic pathways.

Materials:

• Roridin H

• 6-well cell culture plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PERK, anti-ATF6, anti-IRE1α, anti-cleaved Caspase-3, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL chemiluminescence substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with Roridin H at the desired concentrations and for the appropriate time.

• Protein Extraction: Lyse the cells with RIPA buffer, and determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C. The next day, wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize them to a loading control like β-actin.

Visualizations

Caption: Roridin H induced apoptosis signaling pathway.

Caption: Experimental workflow for cytotoxicity assessment.

Caption: Logical workflow for troubleshooting inconsistent results.

References

• 1. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. Roridin H - Mycotoxins (Vibrant America) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 3. realtimelab.com [realtimelab.com]
• 4. Effects of trichothecene mycotoxins on eukaryotic cells: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Trichothecene Toxicosis in Animals - Toxicology - MSD Veterinary Manual [msdvetmanual.com]
• 6. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stability of Mycotoxins in Individual Stock and Multi-Analyte Standard Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Trichothecene-induced cytotoxicity on human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Roridin H Degradation Product Identification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Roridin H. The information provided will help in identifying potential degradation products and setting up robust analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for Roridin H?

Roridin H, a macrocyclic trichothecene (B1219388), is generally a stable molecule. However, like other trichothecenes, it can degrade under certain conditions. The primary degradation pathways include:

• Hydrolysis: The ester linkages in the macrocyclic ring are susceptible to hydrolysis under acidic or basic conditions. This can lead to the opening of the macrocyclic ring, forming a linear trichothecene derivative.

• De-epoxidation: The 12,13-epoxide group, which is crucial for the cytotoxicity of trichothecenes, can be opened or removed, particularly through enzymatic action by certain microorganisms. This typically results in a significant decrease in toxicity.[1][2]

• Thermal Degradation: High temperatures can induce rearrangements and fragmentation of the trichothecene core structure. Studies on other trichothecenes have shown the formation of various isomers and smaller breakdown products upon heating.[3]

• Oxidative Degradation: The double bonds within the Roridin H structure are potential sites for oxidation, which can be initiated by exposure to oxidizing agents or through photo-oxidative processes. This can lead to the formation of epoxides, diols, or cleavage of the rings.

• Photodegradation: Exposure to UV light can provide the energy for various photochemical reactions, including isomerization and radical-induced degradation.

Q2: What are some of the expected degradation products of Roridin H?

While specific degradation products for Roridin H are not extensively documented in the public domain, based on the degradation of similar trichothecenes, the following products can be anticipated:

• Verrucarol (B1203745) Derivatives: Hydrolysis of the macrocyclic ester bridge would likely yield Verrucarol as the core trichothecene structure, along with the corresponding dicarboxylic acid from the macrocycle.

• De-epoxy Roridin H: Enzymatic or chemical reduction of the 12,13-epoxide would result in the formation of de-epoxy Roridin H.

• Isomers of Roridin H: Thermal or photolytic stress may cause isomerization at various chiral centers or of the double bonds within the macrocyclic ring.

Q3: What analytical techniques are best suited for identifying Roridin H degradation products?

A combination of chromatographic and spectroscopic techniques is essential for the separation and identification of Roridin H and its degradation products.

• High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC): These are the primary techniques for separating Roridin H from its potential degradation products in a mixture. Reversed-phase chromatography with a C18 column is commonly used.

• Mass Spectrometry (MS): When coupled with HPLC/UHPLC (LC-MS), mass spectrometry is a powerful tool for detecting and identifying compounds. High-resolution mass spectrometry (HRMS), such as Time-of-Flight (TOF) or Orbitrap, can provide accurate mass measurements to determine the elemental composition of degradation products. Tandem mass spectrometry (MS/MS) helps in structural elucidation by providing fragmentation patterns of the parent molecule and its degradants.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For unequivocal structure elucidation of isolated degradation products, 1D and 2D NMR spectroscopy (¹H, ¹³C, COSY, HSQC, HMBC) is the gold standard.

Troubleshooting Guides

Issue 1: Unexpected peaks observed in the chromatogram of a Roridin H sample.

Possible Cause	Troubleshooting Steps
Sample Degradation	1. Review Sample Handling and Storage: Ensure the sample was protected from light, stored at the recommended temperature, and prepared in a suitable solvent. Avoid prolonged storage of solutions. 2. Perform Forced Degradation Studies: To confirm if the new peaks are degradation products, subject a pure Roridin H standard to forced degradation conditions (acidic, basic, oxidative, thermal, and photolytic stress). Analyze the stressed samples by LC-MS to see if the unknown peaks are generated. 3. Analyze by LC-MS/MS: Characterize the unexpected peaks by obtaining their mass spectra and fragmentation patterns. Compare these with the fragmentation pattern of Roridin H to identify potential structural modifications.
Contamination	1. Analyze a Blank Sample: Inject a blank (solvent) to check for contamination from the solvent or the analytical system. 2. Clean the LC System: If contamination is suspected, flush the entire LC system with appropriate cleaning solvents.

Issue 2: Difficulty in separating Roridin H from its degradation products.

Possible Cause

Troubleshooting Steps

Suboptimal Chromatographic Conditions

1. Optimize the Mobile Phase: Vary the gradient profile, the organic modifier (e.g., acetonitrile (B52724) vs. methanol), and the pH of the aqueous phase. 2. Change the Stationary Phase: If co-elution persists, try a column with a different stationary phase chemistry (e.g., C8, Phenyl-Hexyl) or a different particle size. 3. Adjust Temperature: Optimizing the column temperature can sometimes improve peak shape and resolution.

Issue 3: Inability to identify the structure of a suspected degradation product.

Possible Cause

Troubleshooting Steps

Insufficient Data for Structural Elucidation

1. Isolate the Degradation Product: Use preparative or semi-preparative HPLC to isolate the unknown peak. 2. Perform High-Resolution MS and MS/MS: Obtain accurate mass data to determine the elemental composition. Perform detailed fragmentation studies at various collision energies to get insights into the structure. 3. Acquire NMR Data: If a sufficient amount of the isolated compound is available, acquire 1D and 2D NMR spectra for complete structural characterization.

Data Presentation

The following table summarizes the expected mass spectrometric data for Roridin H and some of its potential degradation products.

Compound	Molecular Formula	Monoisotopic Mass (Da)	Expected [M+H]⁺ (m/z)	Expected [M+Na]⁺ (m/z)	Key MS/MS Fragments (Hypothetical)
Roridin H	C₂₉H₃₈O₉	530.2516	531.2589	553.2408	Loss of water, loss of parts of the macrocyclic chain, verrucarol core fragments.
Hydrolyzed Roridin H (Verrucarol + Acid)	C₁₅H₂₂O₄ (Verrucarol)	266.1518	267.1591	289.1410	Fragments corresponding to the trichothecene core.
De-epoxy Roridin H	C₂₉H₃₈O₈	514.2567	515.2640	537.2459	Similar fragmentation to Roridin H but with a mass shift of -16 Da.

Experimental Protocols

Protocol 1: Forced Degradation of Roridin H

This protocol outlines a general procedure for conducting forced degradation studies to generate potential degradation products of Roridin H.

1. Preparation of Stock Solution:

• Prepare a stock solution of Roridin H in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acidic Hydrolysis: Mix the stock solution with 0.1 M HCl (1:1 v/v) and incubate at 60°C for 24 hours.

• Basic Hydrolysis: Mix the stock solution with 0.1 M NaOH (1:1 v/v) and incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide (1:1 v/v) and keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Expose a solid sample of Roridin H to 105°C for 24 hours. Also, heat a solution of Roridin H at 60°C for 24 hours.

• Photolytic Degradation: Expose a solution of Roridin H to UV light (e.g., 254 nm and 365 nm) for 24 hours. A control sample should be kept in the dark.

3. Sample Analysis:

• At appropriate time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot of each stressed sample.

• Neutralize the acidic and basic samples before analysis.

• Dilute the samples to a suitable concentration with the mobile phase.

• Analyze the samples using a validated stability-indicating LC-MS method.

Protocol 2: LC-MS/MS Analysis of Roridin H and its Degradation Products

Liquid Chromatography System:

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate the parent compound from its degradation products (e.g., start with 10% B, ramp to 95% B over 15 minutes, hold for 5 minutes, and then re-equilibrate).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry System:

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Scan Range: m/z 100-1000.

• Data Acquisition: Full scan for initial screening, followed by data-dependent MS/MS or targeted MS/MS for structural elucidation.

• Collision Energy: Ramped collision energy (e.g., 10-40 eV) to obtain comprehensive fragmentation patterns.

Mandatory Visualizations

Caption: Potential degradation pathways of Roridin H under various stress conditions.

Caption: A typical experimental workflow for identifying Roridin H degradation products.

References

• 1. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. Trichothecene - Wikipedia [en.wikipedia.org]
• 3. Structural elucidation and analysis of thermal degradation products of the Fusarium mycotoxin nivalenol - PubMed [pubmed.ncbi.nlm.nih.gov]

how to prevent Roridin H degradation in experiments

Welcome to the technical support center for Roridin H. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on the handling, storage, and troubleshooting of Roridin H in experimental settings. Below you will find frequently asked questions (FAQs) and troubleshooting guides to help ensure the stability and integrity of Roridin H throughout your research.

Frequently Asked Questions (FAQs)

Q1: What is Roridin H and what are its basic properties?

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin. Trichothecenes are known for their general stability under various environmental conditions. Roridin H is relatively insoluble in water but soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), ethanol, methanol (B129727), and dichloromethane.[1] The 12,13-epoxide ring is a key structural feature essential for its biological activity.

Q2: How should I store solid Roridin H?

For long-term storage, solid Roridin H should be stored at -20°C. Under these conditions, it is stable for at least four years.[1] It is advisable to store it in a tightly sealed container to protect it from moisture.

Q3: What is the best solvent to prepare Roridin H stock solutions?

Dimethyl sulfoxide (DMSO) is a common and effective solvent for preparing high-concentration stock solutions of Roridin H.[1] Ethanol and methanol are also suitable solvents.[1] Due to its poor aqueous solubility, dissolving Roridin H directly in aqueous buffers or cell culture media is not recommended.

Q4: How should I store Roridin H stock solutions?

Q5: Is Roridin H sensitive to light?

While specific photostability data for Roridin H is limited, many complex organic molecules are susceptible to photodegradation. As a general precaution, it is recommended to protect Roridin H, both in solid form and in solution, from prolonged exposure to light. Use amber vials or wrap containers in foil.

Q6: How does pH affect the stability of Roridin H?

The stability of trichothecenes can be influenced by pH. While specific data for Roridin H is not available, some related trichothecenes show susceptibility to degradation under strongly acidic or alkaline conditions. It is best to maintain solutions at a pH close to neutral unless experimental conditions require otherwise.

Q7: Can I use Roridin H in cell culture experiments?

Yes, Roridin H is used in cell culture experiments. To prepare a working solution for cell culture, dilute the high-concentration stock solution (in a solvent like DMSO) into the cell culture medium. It is crucial to ensure that the final concentration of the organic solvent in the medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity. Prepare the working solution fresh for each experiment to minimize potential degradation in the aqueous environment of the culture medium.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected biological activity in experiments.

Possible Causes:

• Degradation of Roridin H: The compound may have degraded due to improper storage or handling.

• Precipitation in Aqueous Media: Roridin H has low aqueous solubility and may precipitate when added to cell culture media or aqueous buffers, reducing its effective concentration.

• Adsorption to Labware: Lipophilic compounds like Roridin H can adsorb to plastic surfaces, lowering the actual concentration in your experiment.

Solutions:

• Verify Storage Conditions: Ensure that solid Roridin H is stored at -20°C and stock solutions are stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Prepare Fresh Solutions: Always prepare fresh dilutions of Roridin H in your experimental medium from a frozen stock solution immediately before use.

• Proper Solubilization: When diluting the stock solution into aqueous media, add it dropwise while gently vortexing or swirling the medium to aid in dispersion and prevent precipitation. Pre-warming the medium to 37°C may also help.

• Use Low-Binding Labware: Consider using low-protein-binding microplates and tubes to minimize adsorption.

• Perform a Stability Check: If you suspect degradation, you can perform a stability study under your specific experimental conditions (see Experimental Protocols section).

Issue 2: Observing precipitates in the cell culture medium after adding Roridin H.

Possible Causes:

• "Solvent Shock": Rapidly adding a concentrated organic stock solution to the aqueous medium can cause the compound to precipitate out of solution.

• High Final Solvent Concentration: If the final concentration of the organic solvent (e.g., DMSO) is too high, it can affect the solubility of Roridin H in the medium.

• Low Aqueous Solubility: The inherent low water solubility of Roridin H makes it prone to precipitation in aqueous environments.

Solutions:

• Slow Addition and Mixing: Add the Roridin H stock solution to the culture medium slowly and with continuous gentle agitation.

• Minimize Solvent Concentration: Ensure the final concentration of the organic solvent in your culture medium is as low as possible (ideally below 0.5%).

• Serial Dilutions: If you need to make a large dilution, consider performing it in steps.

Data Presentation

Table 1: Recommended Storage Conditions and Stability of Roridin H

Form	Solvent/Matrix	Temperature	Duration	Recommendations
Solid	-	-20°C	≥ 4 years[1]	Store in a tightly sealed, light-protected container.
Stock Solution	DMSO, Ethanol, Methanol	-20°C or -80°C	Not specified	Aliquot to avoid freeze-thaw cycles. Use amber vials.
Working Solution	Aqueous buffer/Cell Culture Medium	Room Temperature / 37°C	Not recommended for storage	Prepare fresh before each experiment.

Table 2: Factors Influencing Roridin H Stability (Qualitative)

Factor	Potential Impact on Stability	Mitigation Strategy
Temperature	High temperatures can accelerate degradation.	Store solid and stock solutions at recommended low temperatures.
pH	Extreme acidic or alkaline conditions may promote degradation.	Maintain solutions near neutral pH unless experimentally required.
Light	Exposure to UV or ambient light may cause photodegradation.	Store in amber vials or wrap containers in foil.
Oxygen	Oxidative degradation is a potential pathway for many organic molecules.	For long-term storage of stock solutions, consider purging with an inert gas (e.g., argon or nitrogen) before sealing.
Microbial Contamination	Some microbes can enzymatically degrade trichothecenes.	Use sterile techniques when preparing and handling solutions for biological experiments.

Experimental Protocols

Protocol 1: Preparation of Roridin H Stock Solution

• Materials:

  • Roridin H (solid)

  • Anhydrous DMSO (or other suitable organic solvent)

  • Sterile, amber-colored microcentrifuge tubes or vials

  • Calibrated analytical balance and appropriate personal protective equipment (PPE)

• Procedure:

  • Allow the vial of solid Roridin H to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the desired amount of Roridin H in a sterile environment.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex gently until the solid is completely dissolved.

  • Aliquot the stock solution into single-use volumes in sterile, amber microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Forced Degradation Study of Roridin H

This protocol outlines a general procedure for a forced degradation study to assess the stability of Roridin H under various stress conditions. The degradation should be monitored by a stability-indicating analytical method, such as HPLC-UV or HPLC-MS. The goal is to achieve 5-20% degradation to identify potential degradation products.[2]

• Preparation of Roridin H Solution: Prepare a solution of Roridin H in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the Roridin H solution with an equal volume of 0.1 M HCl. Incubate at room temperature or elevated temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours). Neutralize the solution with 0.1 M NaOH before analysis.

  • Base Hydrolysis: Mix the Roridin H solution with an equal volume of 0.1 M NaOH. Incubate under the same conditions as acid hydrolysis. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix the Roridin H solution with an equal volume of 3% hydrogen peroxide (H₂O₂). Incubate at room temperature, protected from light, for a defined period.

  • Thermal Degradation: Incubate the Roridin H solution at an elevated temperature (e.g., 60°C or 80°C) for a defined period.

  • Photodegradation: Expose the Roridin H solution to a light source (e.g., UV lamp at 254 nm or a photostability chamber) for a defined period. Keep a control sample wrapped in foil to protect it from light.

• Sample Analysis:

  • At each time point, take an aliquot of the stressed sample.

  • Analyze the samples by a validated stability-indicating HPLC method to determine the remaining concentration of Roridin H and to detect the formation of any degradation products.

  • Compare the chromatograms of the stressed samples with that of an unstressed control sample.

Visualizations

Caption: Recommended workflow for preparing and using Roridin H solutions.

Caption: Troubleshooting logic for inconsistent Roridin H experimental results.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Roridin H Solubility and Handling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the solubility of Roridin H for experimental use. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered when working with this hydrophobic mycotoxin.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of Roridin H?

A1: Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin with poor aqueous solubility. It is, however, soluble in several organic solvents.

Q2: In which organic solvents can I dissolve Roridin H?

A2: Roridin H is soluble in dimethyl sulfoxide (B87167) (DMSO), ethanol, methanol, and dichloromethane.[1] For cell-based assays, DMSO is the most commonly used solvent for preparing stock solutions.

Q3: My Roridin H, dissolved in DMSO, is precipitating when I add it to my aqueous experimental buffer. What is happening?

A3: This common issue is known as "solvent-shifting" precipitation. Roridin H is highly soluble in DMSO but has very low solubility in aqueous solutions. When a concentrated DMSO stock is diluted into an aqueous buffer, the solvent environment abruptly changes, causing the compound to exceed its solubility limit and precipitate out of the solution.

Q4: What is the maximum recommended final concentration of DMSO in a cell-based assay?

A4: To avoid solvent-induced cytotoxicity or other artifacts, the final concentration of DMSO in most cell-based assays should be kept below 0.5% (v/v), and ideally at or below 0.1%. It is crucial to perform a vehicle control experiment to determine the tolerance of your specific cell line to DMSO.

Q5: Can I use heating or sonication to dissolve Roridin H in my aqueous buffer?

A5: While gentle heating and sonication can aid in the initial dissolution of hydrophobic compounds, if Roridin H precipitates upon returning to ambient temperature, the solution is likely supersaturated and unstable. This can lead to inaccurate and irreproducible results in your experiments. It is recommended to use the methods described in the protocols below to achieve a stable solution.

Troubleshooting Guide: Roridin H Precipitation in Aqueous Solutions

This guide addresses common issues and provides solutions for preventing and troubleshooting Roridin H precipitation during your experiments.

Issue	Potential Cause	Recommended Solution
Immediate precipitation upon dilution	"Solvent-shifting": The rapid change in solvent polarity when adding a concentrated DMSO stock to an aqueous buffer.	Prepare a more concentrated stock solution in DMSO to minimize the volume added to the aqueous buffer. Add the stock solution dropwise to the vigorously vortexing or stirring buffer to ensure rapid and even dispersion.
High final concentration: The final concentration of Roridin H in the aqueous buffer exceeds its solubility limit.	Reduce the final working concentration of Roridin H in your experiment.
Precipitation over time or during storage	Metastable supersaturated solution: The initial dissolution was successful, but the concentration is above the thermodynamic solubility limit.	Lower the final concentration of Roridin H. Prepare fresh working solutions for each experiment.
Temperature fluctuations: A decrease in temperature can reduce solubility.	Maintain your experimental setup at a constant temperature. Avoid storing diluted aqueous solutions of Roridin H at low temperatures.
Interaction with buffer components: Certain salts or proteins in your buffer could promote precipitation.	If possible, test the solubility of Roridin H in a simpler buffer system first.

Quantitative Data Summary

Solvent	Solubility
Water	Poorly soluble
Dimethyl Sulfoxide (DMSO)	Soluble[1]
Ethanol	Soluble[1]
Methanol	Soluble[1]
Dichloromethane	Soluble[1]

The following table provides reported half-maximal inhibitory concentration (IC₅₀) values for Roridin H in various cell lines, which can serve as a reference for determining appropriate working concentrations in cytotoxicity assays.

Cell Line	Cell Type	IC₅₀ (nM)
H4TG	Hepatoma	10.8[1]
MDCK	Kidney	3.98[1]
NIH3T3	Fibroblast	9.84[1]
KA31T	Fibroblast	8.64[1]

Experimental Protocols

Protocol 1: Preparation of Roridin H Stock Solution

This protocol describes the preparation of a concentrated stock solution of Roridin H in DMSO.

Materials:

• Roridin H (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes

• Vortex mixer

Procedure:

• Aseptically weigh the desired amount of Roridin H powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the tube vigorously until the Roridin H is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

• Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light.

Protocol 2: Preparation of Roridin H Working Solution for Cell-Based Assays

This protocol details the dilution of the Roridin H stock solution into an aqueous buffer or cell culture medium for experimental use.

Materials:

• Roridin H stock solution (from Protocol 1)

• Sterile aqueous buffer or cell culture medium (pre-warmed to 37°C)

• Sterile conical or microcentrifuge tubes

• Vortex mixer

Procedure:

• Thaw an aliquot of the Roridin H stock solution at room temperature.

• In a sterile tube, add the required volume of the pre-warmed aqueous buffer or cell culture medium.

• While vigorously vortexing the buffer/medium, add the required volume of the Roridin H stock solution dropwise to achieve the final desired concentration. Crucially, add the stock solution to the buffer, not the other way around.

• Continue vortexing for at least 30 seconds to ensure the Roridin H is evenly dispersed and remains in solution.

• Visually inspect the solution for any signs of precipitation. If the solution appears cloudy, the final concentration may be too high.

• Use the freshly prepared working solution immediately in your experiment.

Protocol 3: Cell Viability (MTT) Assay with Roridin H

This protocol provides a general procedure for assessing the cytotoxicity of Roridin H using a standard MTT assay.

Materials:

• Cells of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• Roridin H working solutions (prepared as in Protocol 2)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at the desired density and allow them to adhere overnight.

• Prepare a serial dilution of Roridin H working solutions in complete cell culture medium. Remember to include a vehicle control (medium with the same final concentration of DMSO as the highest Roridin H concentration) and a no-treatment control.

• Carefully remove the medium from the cells and replace it with 100 µL of the prepared Roridin H dilutions or control solutions.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.

• Add 100 µL of solubilization solution to each well and mix thoroughly by pipetting up and down to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the no-treatment control and plot the results to determine the IC₅₀ value.

Visualizations

Caption: Workflow for preparing and using Roridin H solutions.

Caption: Putative signaling pathway of Roridin H.

References

• 1. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

interpreting off-target effects of Roridin H

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Roridin H.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Roridin H?

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin that primarily acts as a potent inhibitor of protein synthesis in eukaryotic cells.[1] It achieves this by binding to the 60S ribosomal subunit, thereby disrupting the peptidyl transferase center and inhibiting the elongation step of translation. This leads to a rapid cessation of protein production within the cell.

Q2: What are the expected on-target effects of Roridin H in a cellular context?

The primary on-target effect of Roridin H is the inhibition of protein synthesis. This triggers a cascade of downstream cellular events, including:

• Induction of Apoptosis: By inhibiting the synthesis of short-lived anti-apoptotic proteins, Roridin H can induce programmed cell death.[2]

• Endoplasmic Reticulum (ER) Stress: The disruption of protein synthesis leads to an accumulation of unfolded proteins in the ER, triggering the unfolded protein response (UPR).[2]

• Activation of Stress-Activated Protein Kinases (SAPKs): Roridin H is known to activate MAP kinase signaling pathways, such as p38 and JNK, which are involved in cellular stress responses.

Q3: What are the potential off-target effects of Roridin H?

While the primary target of Roridin H is the ribosome, its cellular effects can be widespread and may be perceived as "off-target" in certain experimental contexts. These include:

• Broad Cytotoxicity: Due to its fundamental role in inhibiting protein synthesis, Roridin H is toxic to most eukaryotic cells.

• Induction of Oxidative Stress: Roridin H treatment can lead to an increase in reactive oxygen species (ROS), contributing to cellular damage.[2]

• Disruption of DNA and RNA Synthesis: While the primary effect is on protein synthesis, inhibition of DNA and RNA synthesis can occur as a secondary consequence.

Q4: How should I properly handle and store Roridin H?

Roridin H is a highly toxic compound and should be handled with extreme caution in a laboratory setting. Always use personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. It should be stored in a cool, dry, and well-ventilated area, away from light. For long-term storage, it is advisable to store it as a solution in a suitable solvent (e.g., DMSO) at -20°C.

Troubleshooting Guides

Issue 1: Inconsistent or No Observed Cytotoxicity

Question: I treated my cells with Roridin H, but I am not observing the expected level of cell death. What could be the reason?

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Incorrect Concentration	Verify the concentration of your Roridin H stock solution. Perform a dose-response experiment to determine the optimal concentration for your cell line.
Cell Line Resistance	Some cell lines may exhibit inherent or acquired resistance to trichothecenes. Consider using a different, more sensitive cell line for your experiments.
Improper Storage	Roridin H may have degraded due to improper storage. Ensure it is stored correctly and consider using a fresh vial.
Assay Timing	The cytotoxic effects of Roridin H may take time to manifest. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal endpoint.
High Cell Density	A high cell density can sometimes mask cytotoxic effects. Optimize your cell seeding density for the cytotoxicity assay.

Issue 2: Unexpected Results in Apoptosis Assays

Question: My apoptosis assay (e.g., Annexin V/PI staining) is showing ambiguous or unexpected results after Roridin H treatment. What should I do?

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Suboptimal Roridin H Concentration or Incubation Time	The concentration or duration of treatment may be insufficient to induce detectable apoptosis. Perform a dose-response and time-course experiment.
Late-Stage Apoptosis or Necrosis	If you observe a high percentage of PI-positive cells, your cells may be in late-stage apoptosis or necrosis. Try analyzing cells at an earlier time point.
Cell Handling	Harsh cell handling during the staining procedure can damage cell membranes and lead to false-positive results. Handle cells gently.
Compensation Issues in Flow Cytometry	Improper compensation settings can lead to spectral overlap between fluorochromes. Ensure proper compensation controls are used.
Reagent Problems	Check the expiration dates and storage conditions of your apoptosis assay reagents.

Issue 3: No Activation of MAPK Signaling Pathways

Question: I am not observing the expected phosphorylation of p38 or JNK via Western blot after Roridin H treatment. What could be the problem?

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Incorrect Time Point	Activation of MAPK pathways can be transient. Perform a time-course experiment (e.g., 0, 15, 30, 60, 120 minutes) to capture the peak of phosphorylation.
Insufficient Roridin H Concentration	The concentration of Roridin H may be too low to induce a detectable stress response. Try a higher concentration.
Poor Antibody Quality	The primary antibody against the phosphorylated protein may not be specific or sensitive enough. Validate your antibody with a known positive control.
Problems with Western Blot Protocol	Review your Western blot protocol for any potential issues, such as inefficient protein transfer, improper blocking, or incorrect antibody dilutions.
Cell Lysis and Protein Extraction Issues	Ensure that your lysis buffer contains phosphatase inhibitors to preserve the phosphorylation status of your proteins of interest.

Quantitative Data

Cytotoxicity of Roridin H and Related Trichothecenes in B16F10 Mouse Melanoma Cells

Compound	IC50 (µM) after 24h	IC50 (µM) after 48h
Roridin H	Not explicitly found	Not explicitly found
Roridin E	~1.5	~0.8
Satratoxin H	~0.5	~0.2

Note: Data for Roridin E and Satratoxin H are derived from studies on B16F10 cells and are provided for comparative purposes.[2] IC50 values can vary significantly between different cell lines.

Experimental Protocols

1. Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Roridin H Treatment: Prepare serial dilutions of Roridin H in culture medium. Remove the old medium from the wells and add 100 µL of the Roridin H-containing medium to the respective wells. Include a vehicle control (e.g., DMSO) and a no-treatment control. Incubate for the desired time period (e.g., 24, 48, 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

2. Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentration of Roridin H for the appropriate duration.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using a gentle cell dissociation solution (e.g., Accutase).

• Cell Staining: Centrifuge the cell suspension and resuspend the pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour of staining.

3. Western Blot for MAPK Activation

• Cell Treatment and Lysis: Treat cells with Roridin H for the desired time points. Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli buffer and separate the proteins by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the MAPK of interest (e.g., anti-phospho-p38) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total form of the MAPK or a housekeeping protein like β-actin or GAPDH.

Visualizations

Caption: Mechanism of action of Roridin H.

Caption: General troubleshooting workflow for Roridin H experiments.

Caption: Interpreting Annexin V/PI apoptosis assay results.

References

• 1. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Roridin H Purity Assessment: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to assessing and verifying the purity of Roridin H. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is Roridin H and why is its purity crucial?

A1: Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin produced by various fungi, notably species like Stachybotrys chartarum, which is often found in water-damaged buildings.[1][2] As a potent protein synthesis inhibitor, its purity is of utmost importance in research and drug development to ensure accurate and reproducible experimental results and to avoid confounding toxicological effects from impurities.

Q2: What are the primary analytical methods for assessing Roridin H purity?

A2: The primary methods for assessing the purity of Roridin H and related macrocyclic trichothecenes include High-Performance Liquid Chromatography (HPLC), particularly with UV or mass spectrometry detection, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).[3][4][5]

Q3: What are the potential impurities in a Roridin H sample?

A3: Potential impurities in a Roridin H sample can include other related trichothecenes (e.g., Roridin E, Satratoxin H), biosynthetic precursors, isomers, and degradation products formed during production, extraction, or storage.[6][7] Residual solvents from the purification process may also be present.

Q4: How should Roridin H samples be handled and stored to maintain purity?

A4: Roridin H is a highly toxic compound and should be handled with extreme caution in a well-ventilated laboratory, preferably in a fume hood, using appropriate personal protective equipment (PPE). For storage, it is recommended to keep the compound in a tightly sealed container, protected from light and moisture, at a low temperature (e.g., -20°C) to minimize degradation. Trichothecenes are known to be relatively stable compounds.[8]

Troubleshooting Guides

HPLC Analysis

Q5: I am observing peak tailing in my HPLC chromatogram for Roridin H. What could be the cause and how can I fix it?

A5: Peak tailing is a common issue in the HPLC analysis of trichothecenes. Several factors can contribute to this problem:

• Secondary Interactions: The polar nature of the trichothecene core can lead to interactions with active silanol (B1196071) groups on the silica-based stationary phase.

  • Solution: Use a highly end-capped column or a column with a different stationary phase. Operating the mobile phase at a lower pH (around 3-4) can suppress the ionization of silanol groups, reducing these interactions.[9][10]

• Column Overload: Injecting too concentrated a sample can lead to peak distortion.

  • Solution: Dilute your sample and reinject.

• Column Contamination or Voids: Accumulation of contaminants on the column frit or the formation of a void at the column inlet can distort peak shape.

  • Solution: Use a guard column and ensure proper sample filtration. If a void is suspected, the column may need to be replaced.[9][10][11]

Q6: My Roridin H peak is showing a poor resolution from other peaks. What should I do?

A6: Poor resolution can be addressed by optimizing several chromatographic parameters:

• Mobile Phase Composition: Adjusting the ratio of organic solvent (e.g., acetonitrile (B52724) or methanol) to water can significantly impact selectivity. A shallower gradient or isocratic elution with a lower percentage of organic solvent can increase retention and improve separation.

• Column Chemistry: Switching to a column with a different stationary phase (e.g., C8, Phenyl-Hexyl) can alter the selectivity.

• Flow Rate: Lowering the flow rate can increase the number of theoretical plates and improve resolution, though it will also increase the run time.

• Temperature: Changing the column temperature can affect the viscosity of the mobile phase and the kinetics of mass transfer, thereby influencing resolution.

Sample Preparation

Q7: I am seeing extraneous peaks in my chromatogram that I suspect are from my sample matrix. How can I improve my sample cleanup?

A7: Effective sample cleanup is critical for accurate analysis. Consider the following:

• Solid-Phase Extraction (SPE): SPE is a powerful technique for removing interfering substances. For trichothecenes, C18 or other appropriate SPE cartridges can be used. The protocol should be optimized by testing different wash and elution solvents.

• Solvent Extraction: A liquid-liquid extraction with an appropriate immiscible solvent can help partition Roridin H away from matrix components.

• Filtration: Always filter your final sample extract through a 0.22 µm or 0.45 µm syringe filter before HPLC injection to remove particulate matter that can clog the column.

Experimental Protocols

Protocol 1: Purity Assessment by HPLC-UV

This protocol is a general guideline based on methods for related macrocyclic trichothecenes and should be optimized for your specific instrument and sample.

• Instrumentation:

  • HPLC system with a UV/Vis detector.

  • C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC grade).

  • Methanol (B129727) (HPLC grade).

  • Water (HPLC grade).

  • Roridin H standard.

• Chromatographic Conditions:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: A typical starting point is a linear gradient from 40% B to 100% B over 20 minutes, followed by a hold at 100% B for 5 minutes, and then re-equilibration at 40% B for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: Roridin-type compounds typically have UV absorbance maxima around 220 nm and 260 nm.[12] Monitoring at 220 nm is a good starting point.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh a small amount of the Roridin H sample.

  • Dissolve in a suitable solvent, such as methanol or acetonitrile, to a known concentration (e.g., 1 mg/mL).

  • Further dilute as necessary to fall within the linear range of the detector.

  • Filter the solution through a 0.22 µm syringe filter before injection.

• Data Analysis:

  • Calculate the purity of the Roridin H sample by determining the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Parameter	Typical Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Water and Acetonitrile
Flow Rate	1.0 mL/min
Detection	UV at 220 nm
Purity Acceptance	>95% (typical for standards)

Protocol 2: Identity Confirmation by Mass Spectrometry (MS)

This protocol provides a general procedure for confirming the identity of Roridin H using ESI-MS.

• Instrumentation:

  • Mass spectrometer with an electrospray ionization (ESI) source, capable of MS/MS fragmentation.

• Sample Preparation:

  • Prepare a dilute solution of the Roridin H sample (e.g., 1-10 µg/mL) in a suitable solvent like methanol or acetonitrile.

• MS Parameters:

  • Ionization Mode: Positive ESI is commonly used for trichothecenes.

  • Scan Range: Scan a mass range that includes the expected molecular ion of Roridin H.

  • MS/MS Fragmentation: Isolate the protonated molecule [M+H]⁺ and perform collision-induced dissociation (CID) to obtain a characteristic fragmentation pattern.

• Data Analysis:

  • Confirm the presence of the correct molecular ion for Roridin H.

  • Compare the obtained MS/MS fragmentation pattern with known fragmentation patterns of related macrocyclic trichothecenes. Common fragments for roridins often arise from the cleavage of the macrocyclic ring and the trichothecene core.

Ion Type	Expected m/z for Roridin H (C₂₉H₃₆O₈)
[M+H]⁺	~525.2437
[M+Na]⁺	~547.2257

Protocol 3: Purity Verification by Quantitative NMR (qNMR)

qNMR can be a powerful tool for determining the absolute purity of a compound.

• Instrumentation:

  • High-field NMR spectrometer (e.g., 400 MHz or higher).

• Reagents:

  • Deuterated solvent (e.g., CDCl₃, Methanol-d₄).

  • Internal standard with a known purity and a resonance that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• Sample Preparation:

  • Accurately weigh a precise amount of the Roridin H sample and the internal standard into an NMR tube.

  • Add a known volume of the deuterated solvent.

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay (D1) to ensure full relaxation of all protons (typically 5 times the longest T1).

• Data Analysis:

  • Integrate a well-resolved, non-overlapping proton signal from Roridin H and a signal from the internal standard.

  • Calculate the purity of Roridin H using the following formula: Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / m_sample) * (m_std / MW_std) * P_std where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

Visualizations

References

• 1. findingthemold.com [findingthemold.com]
• 2. Roridin H - Mycotoxins (Vibrant America) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 3. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Recent Advances on Macrocyclic Trichothecenes, Their Bioactivities and Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Roridin A | C29H40O9 | CID 9915017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. HPLC Troubleshooting Guide [scioninstruments.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Isolation of Roridin H from Fungal Cultures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the isolation of Roridin (B1174069) H from fungal cultures.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental workflow, from fungal culture to final purification.

Fungal Culture & Toxin Production

Question: My fungal culture (Myrothecium roridum) shows poor growth and low Roridin H yield. What can I do?

Answer: Low yield often originates from suboptimal culture conditions. Here are several factors to optimize:

• Culture Medium: Potato Dextrose Broth (PDB) or Agar (PDA) is commonly effective for Myrothecium roridum. If using a solid-state fermentation, rice or other cereal grains can be a suitable substrate.

• Temperature: The optimal temperature for mycelial growth of M. roridum is typically around 30°C, while spore production, often correlated with mycotoxin synthesis, can be maximal at slightly higher temperatures, such as 35°C.[1]

• pH: M. roridum generally favors acidic conditions. The highest colony growth and spore production have been observed at a pH of 5.0.[1]

• Aeration and Agitation: For submerged cultures, adequate aeration is crucial. Shaking at around 220 rpm is a common practice.

• Photoperiod: An alternating light and dark cycle, such as 16 hours of light and 8 hours of dark, can enhance mycelial growth and spore production compared to continuous light or darkness.[1]

• Strain Viability: Repeated sub-culturing can lead to a decrease in secondary metabolite production. It is advisable to use fresh cultures from cryopreserved stocks for consistent results.

Extraction

Question: I am experiencing slow filtration and emulsion formation during the solvent extraction of my solid-state fungal culture. How can I resolve this?

Answer: These are common issues when extracting from solid substrates like rice, due to the presence of fungal spores, starches, and other particulate matter.

• Pre-treatment: Soaking the culture in the extraction solvent (e.g., acetonitrile) overnight can help to soften the material and improve extraction efficiency.[2]

• Filtration Aids: Using a layer of cheesecloth to pre-filter the extract can remove larger particles before vacuum filtration through paper (e.g., Whatman No. 5).[2]

• Centrifugation: Before filtration, centrifuging the extract at a moderate speed (e.g., 3500 x g for 15 minutes) can help to pellet fine suspended particles, making the subsequent filtration faster.

• Solvent Choice: While acetonitrile (B52724) and ethyl acetate (B1210297) are common, ensure they are of high purity to avoid introducing contaminants.

Purification (HPLC)

Question: During HPLC purification of Roridin H, I'm observing peak tailing and poor resolution from other trichothecenes. What are the likely causes and solutions?

Answer: Peak tailing and co-elution are frequent challenges in separating structurally similar compounds like macrocyclic trichothecenes.

• Peak Tailing:

  • Cause: Secondary interactions between the analyte and active sites on the silica-based C18 column, or issues with the column bed.

  • Solution:

    • Mobile Phase pH: Adjusting the pH of the mobile phase can suppress the ionization of silanol (B1196071) groups. However, for neutral compounds like Roridin H, this has less effect.

    • Column Health: A void at the head of the column can cause peak tailing.[3] Consider replacing the column or using a guard column to protect the analytical column from strongly adsorbed contaminants.[4]

    • Sample Overload: Injecting too concentrated a sample can lead to peak asymmetry. Try diluting your sample.

• Poor Resolution/Co-elution:

  • Cause: The chemical similarity between Roridin H and other co-produced trichothecenes (e.g., other roridins, verrucarins) makes separation difficult.

  • Solution:

    • Optimize Mobile Phase:

      • Solvent Composition: Systematically vary the ratio of your organic solvent (e.g., acetonitrile or methanol) to water. A shallower gradient or isocratic elution with a lower percentage of organic solvent can increase retention and improve separation.[5]

      • Solvent Type: Switching from methanol (B129727) to acetonitrile, or vice versa, can alter selectivity due to different solvent properties.[6]

    • Gradient Elution: A shallow gradient is often more effective than an isocratic method for separating complex mixtures of mycotoxins.

    • Alternative Chromatography: If HPLC resolution is insufficient, consider techniques like High-Speed Countercurrent Chromatography (HSCCC), which has been shown to be effective for separating trichothecenes.[7]

Question: My HPLC baseline is noisy, and I'm seeing ghost peaks in my chromatograms. What should I check?

Answer: A noisy baseline and ghost peaks can stem from several sources within your HPLC system or sample preparation.

• Noisy Baseline:

  • Cause: Contaminated mobile phase, air bubbles in the pump or detector, or a failing detector lamp.

  • Solution:

    • Mobile Phase: Ensure you are using HPLC-grade solvents and freshly prepared mobile phase.[8] Degas the mobile phase thoroughly using sonication or helium sparging.

    • System Purge: Purge the pump to remove any trapped air bubbles.

    • Detector: Check the detector lamp's usage hours and replace it if necessary.

• Ghost Peaks:

  • Cause: Contamination in the injection system, carryover from a previous injection, or impurities in the mobile phase.

  • Solution:

    • Blank Injections: Run several blank injections (injecting only the mobile phase) to see if the ghost peaks persist. If they do, the contamination is likely in the system.

    • Clean the Injector: Flush the injector port and sample loop with a strong solvent.

    • Fresh Mobile Phase: Prepare a fresh batch of mobile phase to rule out solvent contamination.

Frequently Asked Questions (FAQs)

Q1: What are the most common fungal sources for Roridin H production?

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin primarily produced by fungal species of the genera Myrothecium and Stachybotrys. Myrothecium roridum is a well-documented producer.[9][10]

Q2: What is a typical solvent system for extracting Roridin H from fungal cultures?

Commonly used solvents for the extraction of Roridin H and other trichothecenes include ethyl acetate and acetonitrile.[2] The choice of solvent depends on the culture method (solid-state vs. submerged) and the subsequent purification steps.

Q3: How stable is Roridin H during the isolation process?

Trichothecenes are generally stable compounds.[11][12] They are not inactivated by autoclaving and can withstand typical cooking temperatures.[11] However, prolonged exposure to harsh pH conditions or certain solvents during purification could potentially lead to degradation. It is recommended to store extracts and purified fractions at low temperatures (e.g., -20°C) and minimize exposure to light.

Q4: What are the major co-contaminants I should expect when isolating Roridin H?

When isolating Roridin H from Myrothecium roridum, you can expect to find other structurally related macrocyclic trichothecenes. These often include other roridins (e.g., Roridin E) and verrucarins (e.g., Verrucarin A).[9][10] An HPLC analysis of a P. roridum (formerly M. roridum) culture filtrate revealed the presence of 8-alpha-hydroxyroridin H and myrothecin A as major components, alongside other roridin and verrucarin toxins.[10][13]

Q5: What analytical techniques are used to confirm the identity and purity of isolated Roridin H?

The identity and purity of Roridin H are typically confirmed using a combination of spectroscopic and spectrometric methods:

• High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS/MS): This is a highly sensitive and specific method for both identifying and quantifying mycotoxins.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for the structural elucidation of the isolated compound and confirming it is Roridin H.[14]

Data Presentation

Table 1: Optimization of Culture Conditions for Myrothecium roridum

Parameter	Condition	Effect on Growth/Sporulation	Reference
Growth Medium	Potato Dextrose Agar (PDA)	Highest radial growth and spore production	[1]
Temperature	30°C	Optimal for colony growth	[1]
35°C	Optimal for spore production	[1]
pH	5.0	Highest colony growth and spore production	[1]
Photoperiod	16h light / 8h dark	Highest mycelial growth and spore production	[1]

Table 2: Common HPLC Troubleshooting Scenarios for Roridin H Purification

Symptom	Potential Cause	Recommended Solution	Reference
Peak Tailing	Secondary analyte interactions; column void	Use a guard column; replace the analytical column	[3][4]
Poor Resolution	Inadequate mobile phase selectivity	Optimize solvent ratio; switch organic solvent (e.g., ACN to MeOH)	[6]
Retention Time Shift	Change in mobile phase composition; pump malfunction	Prepare fresh mobile phase; check pump for leaks and flow rate accuracy	[3][15]
Noisy Baseline	Air bubbles in the system; contaminated mobile phase	Degas mobile phase; purge the pump; use HPLC-grade solvents	[8]

Experimental Protocols

Protocol 1: General Extraction of Roridin H from Solid-State Culture

• Culture: Grow Myrothecium roridum on a suitable solid substrate (e.g., 250g of rice in a Fernbach flask) at 30°C in the dark for 4-6 weeks.[2]

• Soaking: Following incubation, add 1 L of acetonitrile to the culture and let it soak overnight to facilitate extraction.[2]

• Initial Extraction: Decant the solvent. Wash the residual culture material with an additional 500 mL of acetonitrile for 10 minutes.

• Filtration: Pool the acetonitrile extracts. Pass the pooled extract through cheesecloth to remove large particles, followed by vacuum filtration through Whatman No. 5 filter paper.[2] Repeat the vacuum filtration step to ensure clarity.

• Evaporation: Evaporate the filtered extract to dryness under reduced pressure using a rotary evaporator.

• Storage: Store the dried crude extract at -20°C until further purification.

Protocol 2: HPLC Mobile Phase Optimization

• Initial Conditions: Start with a C18 column and a simple gradient mobile phase, for example:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

  • Gradient: 30% B to 100% B over 30 minutes.

• Adjusting Selectivity:

  • If resolution is poor, first try a shallower gradient (e.g., 30% B to 70% B over 40 minutes) to increase the separation window.

  • If co-elution persists, replace acetonitrile (Solvent B) with methanol and repeat the gradient optimization. The change in solvent can alter the elution order and improve separation.[6]

• pH Modification (if applicable): While trichothecenes are neutral, complex extracts may contain ionizable compounds that interfere with the chromatography. Adjusting the pH of the aqueous phase (Solvent A) away from the pKa of these interferences can improve peak shape and resolution.[6]

Visualizations

Caption: General workflow for the isolation of Roridin H.

Caption: Troubleshooting logic for poor HPLC resolution.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. PURIFICATION AND COMPARATIVE NEUROTOXICITY OF THE TRICHOTHECENES SATRATOXIN G AND RORIDIN L2 FROM STACHYBOTRYS CHARTARUM - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. youtube.com [youtube.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Preparative Separation and Purification of Trichothecene Mycotoxins from the Marine Fungus Fusarium sp. LS68 by High-Speed Countercurrent Chromatography in Stepwise Elution Mode | MDPI [mdpi.com]
• 8. mastelf.com [mastelf.com]
• 9. biomedres.us [biomedres.us]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. realtimelab.com [realtimelab.com]
• 12. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 13. Characterization of Paramyrothecium roridum (Basionym Myrothecium roridum) causing leaf spot of strawberry [plantprotection.pl]
• 14. mdpi.com [mdpi.com]
• 15. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]

Reference Data & Comparative Studies

Roridin H vs. Satratoxin H: A Comparative Analysis of Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cytotoxic properties of two potent macrocyclic trichothecene (B1219388) mycotoxins: Roridin H and Satratoxin H. Both compounds, primarily produced by the fungus Stachybotrys chartarum, are of significant interest to researchers in toxicology and drug development due to their profound effects on eukaryotic cells. This document summarizes available quantitative data, details experimental methodologies, and visualizes the key signaling pathways involved in their cytotoxic mechanisms.

Executive Summary

Roridin H and Satratoxin H are closely related macrocyclic trichothecenes that exhibit potent cytotoxic activity. While extensive quantitative data is available for Satratoxin H across various cell lines, specific IC50 values for Roridin H are not well-documented in publicly available literature, indicating a research gap. Both mycotoxins are understood to induce cytotoxicity primarily through the inhibition of protein synthesis, leading to a cascade of cellular events including apoptosis and endoplasmic reticulum (ER) stress. The available data suggests that Satratoxin H is highly cytotoxic, with IC50 values in the nanomolar range for several human cell lines.

Quantitative Cytotoxicity Data

The following tables summarize the available 50% inhibitory concentration (IC50) values for Satratoxin H in various cell lines. Due to a lack of specific experimental data for Roridin H in the reviewed literature, a direct quantitative comparison is not currently possible. Roridin H is recognized as a cytotoxic trichothecene mycotoxin, and its effects are generally considered to be similar to other roridins and macrocyclic trichothecenes[1].

Table 1: Cytotoxicity of Satratoxin H in Human Cell Lines

Cell Line	Cell Type	IC50 (nmol/l)
Jurkat	T lymphocyte	2.2[2]
U937	Monocyte	2.2[2]
Hep-G2	Liver carcinoma	2.2 - 18.3[2]
A549	Lung carcinoma	2.2 - 18.3[2]
CaCo-2	Colon adenocarcinoma	2.2 - 18.3[2]
HEp-2	Larynx carcinoma	2.2 - 18.3[2]
A204	Rhabdomyosarcoma	2.2 - 18.3[2]
RPMI 8226	Myeloma	2.2 - 18.3[2]
HUVEC	Umbilical vein endothelial	~12.9 (equivalent to 6.8 ng/ml)

Table 2: Cytotoxicity of Satratoxin H in Other Cell Lines

Cell Line	Organism	Cell Type	IC50
B16F10	Mouse	Melanoma	Substantial cytotoxicity observed[3]
PC12	Rat	Pheochromocytoma	Apoptosis induced at 5-100 nM[4]

Experimental Protocols

The methodologies employed in the cited studies to determine the cytotoxicity of these mycotoxins are crucial for the interpretation and replication of the findings.

Cell Viability Assays

A commonly used method to assess the cytotoxicity of trichothecenes is the WST-1 assay .[2]

• Principle: This colorimetric assay measures the metabolic activity of viable cells. The stable tetrazolium salt WST-1 is cleaved to a soluble formazan (B1609692) by mitochondrial dehydrogenases in viable cells. The amount of formazan dye formed directly correlates with the number of metabolically active cells.

• Procedure:

  • Human cell lines (Hep-G2, A549, CaCo-2, HEp-2, A204, U937, RPMI 8226, and Jurkat) are seeded in 96-well plates.

  • The cells are exposed to varying concentrations of the trichothecene mycotoxins (e.g., Satratoxin H).

  • After a specified incubation period, WST-1 reagent is added to each well.

  • The plates are incubated for a further period to allow for formazan formation.

  • The absorbance is measured using a microplate reader at a specific wavelength.

  • The IC50 value is calculated as the toxin concentration that inhibits 50% of cell viability compared to untreated controls.

Apoptosis Assays

The induction of apoptosis is a key mechanism of trichothecene cytotoxicity.

• Western Blot Analysis for Caspase-3 Cleavage:

  • Cells are treated with the mycotoxin for various time points.

  • Cell lysates are prepared, and protein concentrations are determined.

  • Proteins are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is probed with antibodies specific for cleaved caspase-3, an executive enzyme in apoptosis.

  • Detection is typically performed using chemiluminescence. An increased level of cleaved caspase-3 indicates apoptosis induction.[3][4]

• DNA Fragmentation Analysis:

  • Cells are treated with the mycotoxin.

  • Genomic DNA is extracted.

  • The DNA is analyzed by agarose (B213101) gel electrophoresis.

  • A characteristic "ladder" pattern of DNA fragments indicates apoptosis-induced DNA cleavage.

Signaling Pathways

Roridin H and Satratoxin H, like other trichothecenes, exert their cytotoxic effects by targeting fundamental cellular processes, primarily protein synthesis. This initial insult triggers a cascade of stress responses, ultimately leading to programmed cell death (apoptosis).

Ribotoxic Stress Response and Apoptosis Induction

The primary mechanism of action for trichothecenes is the inhibition of protein synthesis through their binding to the 60S ribosomal subunit.[5] This event triggers a "ribotoxic stress response," which activates mitogen-activated protein kinases (MAPKs) such as c-Jun N-terminal kinase (JNK) and p38.[6] Activation of these pathways, coupled with the induction of DNA double-strand breaks by toxins like Satratoxin H, leads to the activation of caspase-3 and the subsequent cleavage of poly-ADP-ribose polymerase (PARP), culminating in apoptosis.[4]

Ribotoxic Stress Response Pathway

Endoplasmic Reticulum (ER) Stress-Dependent Apoptosis

Recent studies have shown that Roridin E and Satratoxin H can induce apoptosis through the activation of the unfolded protein response (UPR) as a result of endoplasmic reticulum (ER) stress.[3] The accumulation of unfolded proteins in the ER, potentially a consequence of protein synthesis disruption and oxidative stress, triggers signaling pathways involving ATF6, PERK, and IRE1, which can ultimately lead to apoptosis.[3]

ER Stress-Dependent Apoptosis Pathway

Experimental Workflow for Cytotoxicity Assessment

A typical workflow for assessing the cytotoxicity of these compounds involves a series of in vitro assays to determine the dose-dependent effects and elucidate the underlying mechanisms.

Cytotoxicity Assessment Workflow

Conclusion

Satratoxin H is a well-characterized and highly potent cytotoxic agent, with a substantial body of evidence demonstrating its effects on a variety of human cell lines. Its mechanisms of action, centered around the inhibition of protein synthesis and the induction of apoptosis via the ribotoxic stress response and ER stress, are increasingly understood. In contrast, while Roridin H is known to be a cytotoxic macrocyclic trichothecene, there is a notable lack of specific quantitative data to allow for a direct and detailed comparison with Satratoxin H. Future research should focus on determining the IC50 values of Roridin H in a range of cell lines to better understand its relative potency and to provide a more complete picture of the toxicological properties of this class of mycotoxins. This will be crucial for both risk assessment and the potential development of therapeutic applications.

References

• 1. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. Trichothecene-induced cytotoxicity on human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Apoptotic effects of satratoxin H is mediated through DNA double-stranded break in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Trichothecene - Wikipedia [en.wikipedia.org]
• 6. Trichothecene mycotoxins trigger a ribotoxic stress response that activates c-Jun N-terminal kinase and p38 mitogen-activated protein kinase and induces apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Macrocyclic Trichothecene Toxicity: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the intricate toxicological profiles of macrocyclic trichothecenes is paramount. This guide provides a comprehensive comparative analysis of their toxicity, supported by quantitative data, detailed experimental methodologies, and visualizations of the key signaling pathways involved in their cytotoxic effects.

Macrocyclic trichothecenes, a class of mycotoxins produced by various fungi, are potent inhibitors of protein synthesis in eukaryotic cells. Their complex chemical structures contribute to a wide range of toxicological effects, making them a subject of intense research for both their potential threats and therapeutic applications. This guide aims to provide an objective comparison of the toxicity of prominent macrocyclic trichothecenes, including satratoxins, roridins, and verrucarins.

Quantitative Toxicity Data

The following tables summarize the in vitro cytotoxicity (IC50) and in vivo acute toxicity (LD50) of selected macrocyclic trichothecenes. These values highlight the potent nature of these compounds and the variations in toxicity among different family members and across various cell lines.

Table 1: In Vitro Cytotoxicity (IC₅₀) of Macrocyclic Trichothecenes

Mycotoxin	Cell Line	Cell Type	IC₅₀ (ng/mL)	IC₅₀ (nM)	Reference
Satratoxin G	EL-4	Murine T-cell lymphoma	<0.5	<0.95	[1]
Satratoxin G	PC-12	Rat pheochromocytoma	10 - 25	19 - 47	[2][3]
Satratoxin H	HUVEC	Human umbilical vein endothelial cells	6.8	12.86	[4]
Satratoxin H	HepG2	Human hepatoma	1.2	2.27	[4]
Satratoxin H	A549	Human lung carcinoma	1.8	3.41	[4]
Satratoxin H	A204	Human rhabdomyosarcoma	2.1	3.97	[4]
Satratoxin H	U937	Human histiocytic lymphoma	3.4	6.43	[4]
Satratoxin H	Jurkat	Human T-cell leukemia	2.3	4.35	[4]
Roridin (B1174069) A	EL-4	Murine T-cell lymphoma	<0.5	<0.94	[1]
Roridin E	Bt549	Human breast carcinoma	-	0.02 - 80	[5]
Roridin E	HCC70	Human breast carcinoma	-	0.02 - 80	[5]
Roridin E	MDA-MB-231	Human breast carcinoma	-	0.02 - 80	[5]
Roridin E	MDA-MB-468	Human breast carcinoma	-	0.02 - 80	[5]
Verrucarin A	EL-4	Murine T-cell lymphoma	<0.5	<1.07	[1]
Verrucarin J	A549	Human lung carcinoma	-	-	[6]
Verrucarin J	HCT 116	Human colon carcinoma	-	-	[6]
Verrucarin J	SW-620	Human colon adenocarcinoma	-	-	[6]

Table 2: In Vivo Acute Toxicity (LD₅₀) of Macrocyclic Trichothecenes in Mice

Mycotoxin	Route of Administration	LD₅₀ (mg/kg)	Reference
Satratoxin G	Intranasal	≥25 µg/kg (single dose resulted in neurotoxicity)	[7]
Satratoxin H	Intraperitoneal	1.0	[8]
Satratoxin H	Injection	1.0 - 1.4	[9]
Satratoxin H	-	5.69	[4]

Key Mechanisms of Toxicity

The primary mechanism of action for macrocyclic trichothecenes is the inhibition of protein synthesis. They bind to the 60S ribosomal subunit, interfering with the peptidyl transferase center and disrupting the initiation, elongation, or termination steps of translation.[10] This disruption of protein synthesis triggers a cellular stress response, leading to the activation of various signaling pathways that ultimately result in apoptosis (programmed cell death).

Two of the most critical pathways activated by macrocyclic trichothecenes are the Endoplasmic Reticulum (ER) Stress pathway and the Mitogen-Activated Protein Kinase (MAPK) signaling cascade.

Endoplasmic Reticulum (ER) Stress-Induced Apoptosis

The inhibition of protein synthesis leads to an accumulation of unfolded or misfolded proteins in the endoplasmic reticulum, a condition known as ER stress. This activates the Unfolded Protein Response (UPR), a complex signaling network aimed at restoring ER homeostasis. However, under prolonged or severe stress, the UPR shifts from a pro-survival to a pro-apoptotic response.

ER Stress-Induced Apoptosis Pathway

Studies have shown that roridin E and satratoxin H activate the UPR signaling pathways involving PERK, IRE1α, and ATF6, leading to caspase-dependent apoptosis.[4]

Mitogen-Activated Protein Kinase (MAPK) Signaling

Macrocyclic trichothecenes also activate MAPK signaling pathways, including c-Jun N-terminal kinase (JNK), p38 MAPK, and Extracellular signal-regulated kinase (ERK). The activation of JNK and p38 is generally pro-apoptotic, while the role of ERK can be either pro- or anti-apoptotic depending on the cellular context.

MAPK Signaling in Trichothecene Toxicity

For instance, verrucarin A has been shown to induce apoptosis in breast cancer cells through the activation of p38 MAPK and inhibition of ERK and Akt phosphorylation.[8][11] Satratoxins have also been demonstrated to be potent activators of JNK and p38 MAPK.[6]

Experimental Protocols

To ensure the reproducibility and comparability of toxicity data, standardized experimental protocols are essential. Below are detailed methodologies for key assays used in the assessment of macrocyclic trichothecene toxicity.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow:

References

• 1. Satratoxin G–Induced Apoptosis in PC-12 Neuronal Cells is Mediated by PKR and Caspase Independent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Satratoxin-G from the black mold Stachybotrys chartarum induces rhinitis and apoptosis of olfactory sensory neurons in the nasal airways of rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Apoptosis induction by the satratoxins and other trichothecene mycotoxins: relationship to ERK, p38 MAPK, and SAPK/JNK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Verrucarin A alters cell-cycle regulatory proteins and induces apoptosis through reactive oxygen species-dependent p38MAPK activation in the human breast cancer cell line MCF-7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mycotoxin verrucarin A inhibits proliferation and induces apoptosis in prostate cancer cells by inhibiting prosurvival Akt/NF-kB/mTOR signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Trichothecene - Wikipedia [en.wikipedia.org]
• 11. Verrucarin A induces apoptosis through ROS-mediated EGFR/MAPK/Akt signaling pathways in MDA-MB-231 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Roridin H vs. Verrucarin A: A Comparative Guide to their Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Roridin H and Verrucarin A are potent macrocyclic trichothecene (B1219388) mycotoxins, a class of secondary metabolites produced by various fungi. Both compounds are recognized for their significant cytotoxicity, primarily attributed to their ability to inhibit protein synthesis. This has led to their investigation as potential anticancer agents. While sharing a common primary mechanism, emerging research indicates that they induce apoptosis through distinct signaling pathways. This guide provides an objective comparison of their mechanisms of action, supported by experimental data, to aid researchers in their potential applications.

Primary Mechanism of Action: Protein Synthesis Inhibition

Both Roridin H and Verrucarin A are potent inhibitors of eukaryotic protein synthesis. Their primary molecular target is the 60S ribosomal subunit. By binding to the peptidyl transferase center on the ribosome, they obstruct the elongation step of translation, leading to a global shutdown of protein production. This inhibition of protein synthesis is a key contributor to their cytotoxic effects.

Comparative Cytotoxicity

The cytotoxic potency of Roridin H and Verrucarin A has been evaluated across various cell lines. The half-maximal inhibitory concentration (IC50) values provide a quantitative measure of their efficacy.

Cell Line	Roridin H IC50 (nM)	Verrucarin A IC50 (nM)	Reference
H4TG Hepatoma	10.8	Not Reported	[1]
MDCK Kidney	3.98	Not Reported	[1]
NIH3T3 Fibroblast	9.84	Not Reported	[1]
KA31T Fibroblast	8.64	Not Reported	[1]
LNCaP (Prostate Cancer)	Not Reported	~10-100	[2]
PC-3 (Prostate Cancer)	Not Reported	~10-100	[2]
B16F10 (Melanoma)	Not Reported (Roridin E ~10)	Not Reported	[3]

Note: Direct comparative studies of IC50 values for Roridin H and Verrucarin A in the same cancer cell lines are limited in the currently available literature. The data presented is compiled from various sources.

Divergent Apoptotic Signaling Pathways

While both mycotoxins induce programmed cell death (apoptosis), they appear to activate different downstream signaling cascades.

Roridin H: Induction of Endoplasmic Reticulum (ER) Stress-Dependent Apoptosis

Recent studies on macrocyclic trichothecenes structurally related to Roridin H, such as Roridin E and Satratoxin H, have elucidated a mechanism involving endoplasmic reticulum (ER) stress.[3][4] Inhibition of protein synthesis leads to an accumulation of unfolded proteins in the ER, triggering the Unfolded Protein Response (UPR). Prolonged UPR activation initiates apoptosis through the activation of key signaling molecules like PERK, ATF6, and IRE1. This cascade ultimately leads to the activation of caspases and cell death. It is strongly suggested that Roridin H induces apoptosis through a similar ER stress-mediated pathway.

Roridin H-induced ER stress-dependent apoptosis pathway.

Verrucarin A: Inhibition of Pro-Survival Akt/NF-κB/mTOR Signaling

In contrast, Verrucarin A has been shown to induce apoptosis by inhibiting the pro-survival Akt/NF-κB/mTOR signaling pathway.[2] This pathway is often hyperactivated in cancer cells, promoting their growth and survival. By downregulating the phosphorylation of key proteins like Akt, NF-κB, and mTOR, Verrucarin A effectively shuts down these pro-survival signals, leading to cell cycle arrest and apoptosis.[2] Furthermore, some studies indicate that Verrucarin A can also induce apoptosis through the generation of reactive oxygen species (ROS) and modulation of the EGFR/MAPK/Akt signaling cascade.

References

• 1. Measuring ER stress and the unfolded protein response using mammalian tissue culture system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methods for Studying ER Stress and UPR Markers in Human Cells | Springer Nature Experiments [experiments.springernature.com]
• 3. Methods for studying ER stress and UPR markers in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Roridin H-Induced ER Stress Pathway: A Comparative Guide for Researchers

For researchers in cellular biology and drug development, the induction and study of the endoplasmic reticulum (ER) stress response is a critical area of investigation. Roridin H, a macrocyclic trichothecene (B1219388) mycotoxin, has emerged as a potent inducer of this pathway, offering a valuable tool for studying cellular stress and apoptosis. This guide provides a comprehensive comparison of Roridin H with other commonly used ER stress inducers, Thapsigargin and Tunicamycin, supported by experimental data and detailed protocols to aid in the validation of the Roridin H-induced ER stress pathway.

Roridin H and the Unfolded Protein Response

Roridin H, like other macrocyclic trichothecenes such as Roridin E and Satratoxin H, triggers ER stress-dependent apoptosis.[1][2] The underlying mechanism involves the activation of all three canonical branches of the Unfolded Protein Response (UPR), a complex signaling network designed to alleviate ER stress. These branches are initiated by three ER-resident transmembrane proteins: PERK (Protein Kinase R-like Endoplasmic Reticulum Kinase), IRE1 (Inositol-Requiring Enzyme 1), and ATF6 (Activating Transcription Factor 6).[1][2] The cytotoxic effects of Roridin H are also associated with its interaction with ribosomes and the generation of intracellular reactive oxygen species (ROS).[1][3]

Comparative Analysis of ER Stress Inducers

To objectively evaluate Roridin H as a tool for ER stress research, it is essential to compare its activity with established inducers like Thapsigargin and Tunicamycin. While direct comparative studies are limited, a compilation of existing data provides valuable insights into their relative potencies and mechanisms.

Feature	Roridin H (inferred from Satratoxin H)	Thapsigargin	Tunicamycin
Mechanism of Action	Ribosome-binding, leading to protein synthesis inhibition and ROS production	Inhibits the Sarco/Endoplasmic Reticulum Ca2+-ATPase (SERCA) pump, depleting ER calcium stores[4][5][6]	Inhibits N-linked glycosylation of proteins[7][8][9]
UPR Pathway Activation	Activates PERK, IRE1, and ATF6 pathways[1][2]	Activates PERK, IRE1, and ATF6 pathways[6][10][11]	Activates PERK, IRE1, and ATF6 pathways[9][10][11]
Cytotoxicity (IC50)	2.2 - 18.3 nM in various human cancer cell lines (data for Satratoxin H)[5]	nM to low µM range, cell line dependent[11]	µg/mL to µM range, cell line dependent[11][12]

Table 1: Comparison of Roridin H, Thapsigargin, and Tunicamycin. This table summarizes the key characteristics of the three ER stress inducers. The data for Roridin H is inferred from studies on the closely related compound, Satratoxin H.

Validating the Roridin H-Induced ER Stress Pathway: Key Experiments and Protocols

To validate the induction of the ER stress pathway by Roridin H, a series of well-established molecular and cellular assays are required.

Cell Viability Assays (MTT/XTT)

These colorimetric assays are fundamental for determining the cytotoxic effects of Roridin H and establishing a dose-response curve.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of Roridin H for a specified duration (e.g., 24, 48, 72 hours). Include untreated and vehicle controls.

• Reagent Addition: Add MTT or XTT reagent to each well and incubate according to the manufacturer's instructions.

• Solubilization (for MTT): If using MTT, add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Read the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control and plot the dose-response curve to determine the IC50 value.[3][13][14][15]

Western Blot Analysis of ER Stress Markers

Western blotting is a crucial technique to detect the activation of the three UPR branches by examining the expression and phosphorylation status of key marker proteins.

Key Markers to Probe:

• PERK Pathway: Phospho-PERK, Phospho-eIF2α, ATF4, and CHOP (GADD153).

• IRE1 Pathway: Phospho-IRE1α and the spliced form of XBP1 (XBP1s).

• ATF6 Pathway: Cleaved ATF6.

• General ER Stress Marker: GRP78 (BiP).

Protocol:

• Cell Lysis: After treatment with Roridin H, lyse the cells in a suitable buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking agent (e.g., non-fat milk or bovine serum albumin) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the ER stress markers overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).[1][16][17][18][19]

Measurement of Reactive Oxygen Species (ROS)

Given the link between Roridin H and ROS production, quantifying intracellular ROS levels is an important validation step.

Protocol (using DCFH-DA):

• Cell Treatment: Treat cells with Roridin H for the desired time.

• Dye Loading: Incubate the cells with 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), a cell-permeable dye that fluoresces upon oxidation by ROS.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer.

• Data Analysis: Compare the fluorescence levels of treated cells to untreated controls to determine the fold increase in ROS production.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the Roridin H-induced ER stress pathway and a typical experimental workflow for its validation.

Roridin H-induced ER stress signaling pathway.

Experimental workflow for validating Roridin H-induced ER stress.

Comparison of ER stress inducer mechanisms.

References

• 1. benchchem.com [benchchem.com]
• 2. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Thapsigargin - Wikipedia [en.wikipedia.org]
• 5. Thapsigargin, a tumor promoter, discharges intracellular Ca2+ stores by specific inhibition of the endoplasmic reticulum Ca2(+)-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thapsigargin—From Traditional Medicine to Anticancer Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agscientific.com [agscientific.com]
• 8. Tunicamycin - Wikipedia [en.wikipedia.org]
• 9. Tunicamycin induces ER stress and inhibits tumorigenesis of head and neck cancer cells by inhibiting N-glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Modeling Acute ER stress in vivo and in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Tunicamycin induced endoplasmic reticulum stress promotes apoptosis of prostate cancer cells by activating mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. MTT assay protocol | Abcam [abcam.com]
• 15. broadpharm.com [broadpharm.com]
• 16. Quantification of Endoplasmic Reticulum Stress Markers by Western Blotting [bio-protocol.org]
• 17. Detecting and Quantitating Physiological Endoplasmic Reticulum Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Methods for Studying ER Stress and UPR Markers in Human Cells | Springer Nature Experiments [experiments.springernature.com]
• 19. Methods for Monitoring Endoplasmic Reticulum Stress and the Unfolded Protein Response - PMC [pmc.ncbi.nlm.nih.gov]

Roridin H vs. Roridin E: A Comparative Guide to Their Biological Activities

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of two prominent macrocyclic trichothecene (B1219388) mycotoxins, Roridin H and Roridin E. Both compounds, primarily produced by various species of fungi, including Stachybotrys chartarum and Myrothecium species, are known for their potent cytotoxic and other biological effects.[1][2] This document summarizes key experimental data, details relevant methodologies, and visualizes the known signaling pathways to aid in research and drug development endeavors.

At a Glance: Key Differences

Feature	Roridin H	Roridin E
Primary Fungal Source	Stachybotrys chartarum[1][2]	Myrothecium species, Fusarium species[3]
Cytotoxicity	Potent, with IC50 values in the nanomolar range against various cell lines.	Highly potent, with IC50 values in the nanomolar to picomolar range against a broad spectrum of cancer cell lines.[3]
Known Mechanism of Action	Inhibition of protein synthesis, induction of apoptosis (as a trichothecene).[4]	Inhibition of protein synthesis, induction of endoplasmic reticulum (ER) stress and apoptosis, inhibition of specific receptor tyrosine kinases.[3][5]

Cytotoxic Activity: A Quantitative Comparison

Both Roridin H and Roridin E exhibit significant cytotoxic activity against a range of eukaryotic cell lines. However, available data suggests that Roridin E may possess a broader and more potent cytotoxic profile. The following tables summarize the reported half-maximal inhibitory concentration (IC50) values for each compound against various cell lines. It is important to note that a direct comparison is limited by the lack of studies testing both compounds side-by-side on the same cell lines under identical experimental conditions.

Table 1: Cytotoxicity of Roridin H

Cell Line	Cell Type	IC50 (nM)
H4TG	Hepatoma	10.8
MDCK	Kidney	3.98
NIH3T3	Fibroblast	9.84
KA31T	Fibroblast	8.64

Table 2: Cytotoxicity of Roridin E

Cell Line Type	Example Cell Lines	IC50 Range
Breast Cancer	Multiple lines	0.02 - 0.05 nM
Leukemia	Various strains	0.0005 - 0.042 µg/mL
Other Mammalian	H4TG, MDCK, NIH3T3, KA31T	1.74 - 7.68 nM
Soft-tissue Sarcoma	Primary cells	7.6 x 10⁻¹⁰ µM

Antifungal Activity

Mechanisms of Action and Signaling Pathways

The primary mechanism of action for both Roridin H and Roridin E, as with other trichothecenes, is the inhibition of protein synthesis.[3][4] They achieve this by binding to the 60S ribosomal subunit, thereby disrupting the function of peptidyl transferase and halting the elongation step of translation.[3] This initial insult triggers a cascade of downstream cellular events, leading to apoptosis.

Roridin E: A Deeper Mechanistic Insight

Research has provided a more detailed understanding of the signaling pathways affected by Roridin E. Beyond the general inhibition of protein synthesis, Roridin E has been shown to:

• Induce Endoplasmic Reticulum (ER) Stress: Roridin E treatment leads to the activation of the unfolded protein response (UPR) signaling pathways, involving key mediators such as ATF6, PERK, and IRE1.[5] This indicates that the accumulation of unfolded proteins due to translational inhibition triggers a stress response in the ER, which can ultimately lead to apoptosis.[5]

• Inhibit Receptor Tyrosine Kinases (RTKs): Roridin E has been identified as an inhibitor of several RTKs, including FGFR3, IGF-1R, PDGFRβ, and TrkB, with IC50 values in the micromolar range.[3] These kinases are crucial for cell growth and signaling, and their inhibition by Roridin E contributes to its anti-proliferative effects.

Signaling Pathway Diagrams

General signaling pathway for trichothecenes.

Specific signaling pathways of Roridin E.

Experimental Protocols

Cytotoxicity Assay: WST-1 Method

This protocol is a representative method for determining the cytotoxic effects of Roridin H and Roridin E on adherent cell lines using a water-soluble tetrazolium salt (WST-1).

Materials:

• 96-well flat-bottom tissue culture plates

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Roridin H and Roridin E stock solutions (in a suitable solvent, e.g., DMSO)

• WST-1 reagent

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Roridin H and Roridin E in complete culture medium. Remove the medium from the wells and add 100 µL of the diluted compounds. Include a vehicle control (medium with the same concentration of solvent used for the stock solutions) and a blank control (medium only).

• Incubation: Incubate the plate for 24-72 hours, depending on the cell line and experimental design.

• WST-1 Addition: Add 10 µL of WST-1 reagent to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C. The incubation time should be optimized for each cell line.

• Absorbance Measurement: Gently shake the plate for 1 minute and measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Workflow of the WST-1 cytotoxicity assay.

Antifungal Susceptibility Testing: Broth Microdilution Method

This protocol outlines a standard broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of Roridin H and Roridin E against fungal isolates.

Materials:

• 96-well round-bottom microtiter plates

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Fungal inoculum

• Roridin H and Roridin E stock solutions

• Spectrophotometer

Procedure:

• Inoculum Preparation: Culture the fungal isolate on an appropriate agar (B569324) medium. Prepare a fungal suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL). Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.

• Drug Dilution: Prepare serial twofold dilutions of Roridin H and Roridin E in RPMI-1640 medium directly in the microtiter plate. The final volume in each well should be 100 µL.

• Inoculation: Add 100 µL of the standardized fungal inoculum to each well. This brings the final volume to 200 µL. Include a growth control (inoculum without the drug) and a sterility control (medium only).

• Incubation: Incubate the plates at 35°C for 24-48 hours, or until sufficient growth is observed in the growth control well.

• MIC Determination: The MIC is the lowest concentration of the compound that causes a significant inhibition of visible growth compared to the growth control. This can be determined visually or by reading the absorbance at a specific wavelength (e.g., 530 nm).

Workflow of the broth microdilution MIC assay.

Conclusion

Roridin H and Roridin E are both highly potent cytotoxic macrocyclic trichothecenes. The available data suggests that Roridin E exhibits a particularly strong and broad-spectrum anti-proliferative activity. The detailed understanding of Roridin E's mechanism, including the induction of ER stress and inhibition of key RTKs, provides a solid foundation for further investigation into its therapeutic potential. While less is known about the specific signaling pathways of Roridin H beyond the general trichothecene mechanism, its potent cytotoxicity warrants further research. This guide provides a comparative overview to assist researchers in designing future studies to further elucidate the therapeutic and toxicological profiles of these complex natural products.

References

• 1. rebootcenter.com [rebootcenter.com]
• 2. Roridin H - Mycotoxins (Vibrant America) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 3. Roridin E - Wikipedia [en.wikipedia.org]
• 4. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 5. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of Roridin Family Mycotoxins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the structure-activity relationships within the roridin (B1174069) family of macrocyclic trichothecene (B1219388) mycotoxins. Produced by various fungi, these potent toxins are of significant interest due to their diverse biological activities, including cytotoxic, pro-apoptotic, and phytotoxic effects. Understanding the relationship between their chemical structure and biological function is crucial for toxicology, drug development, and food safety.

Core Structural Features and General Toxicity

Roridins belong to the Type D class of trichothecenes, characterized by a macrocyclic ester bridge linking carbons C4 and C15 of the core sesquiterpenoid structure.[1][2] Several structural motifs are critical for their potent biological activity. The presence of a 12,13-epoxide ring and a double bond at C9-C10 are essential for their cytotoxicity.[1][3] The macrocyclic ring itself significantly enhances toxicity compared to simpler trichothecenes.[3] Alterations to these core features can dramatically impact the mycotoxin's potency.

Comparative Cytotoxicity

The cytotoxic potential of roridin family members varies significantly based on subtle structural differences. The following table summarizes available IC50 values for various roridin analogues against different cell lines.

Mycotoxin	Cell Line	IC50	Reference
Roridin A	Mouse Lymphoma (L1210)	Not specified, but active	[4]
Human Colon Cancer (HCT-116)	Not specified, but active	[5]
Roridin D	Primary Soft-Tissue Sarcoma	9.5 x 10⁻¹⁰ µM	[6]
Roridin E	Human Breast Cancer	0.002 mg/L (~3.89 nM)	[7]
Leukemia (various strains)	0.0005 - 0.042 µg/mL (~0.97 - 81.6 nM)	[7]
H4TG Hepatoma	1.74 nM	[8]
MDCK Kidney	7.68 nM	[8]
NIH3T3 Fibroblasts	4.86 nM	[8]
KA31T Fibroblasts	3.89 nM	[8]
Roridin H	H4TG Hepatoma	10.8 nM	[9]
MDCK Kidney	3.98 nM	[9]
NIH3T3 Fibroblasts	9.84 nM	[9]
KA31T Fibroblasts	8.64 nM	[9]
Roridin L2	PC-12 Neuronal Cells	Not toxic up to 1000 ng/mL	[10][11]
Satratoxin G	PC-12 Neuronal Cells	Toxic at 10-25 ng/mL	[10][11]

Note: Direct comparison of IC50 values should be made with caution due to variations in experimental conditions between studies.

Structure-Activity Relationship Insights

Specific chemical modifications have been shown to have a profound impact on the biological activity of roridins:

• Macrocyclic Ring: The presence of the macrocyclic ring is a key determinant of high toxicity.[3]

• Hydroxylation: Hydroxylation at the C-12' position of the macrocyclic ring of Roridin E was found to decrease its cytotoxicity by over 1000-fold.

• Epoxidation: The 12,13-epoxide is crucial for activity. Its removal leads to a significant loss of toxicity.[1]

• Comparison with Satratoxins: In a comparative study, Satratoxin G was found to be highly neurotoxic to PC-12 neuronal cells, while its biosynthetic precursor, Roridin L2, was non-toxic at the tested concentrations.[10][11] This highlights that modifications within the macrocyclic ring structure can lead to dramatic changes in biological activity.

Mechanism of Action: Induction of Apoptosis via Endoplasmic Reticulum Stress

Roridin E and the structurally related Satratoxin H have been shown to induce apoptosis in cancer cells through the activation of the endoplasmic reticulum (ER) stress pathway.[12] This process is initiated by the binding of the mycotoxins to the ribosome, leading to a ribotoxic stress response.[4][12] This, in turn, activates the unfolded protein response (UPR) through three key sensor proteins: ATF6, PERK, and IRE1.[12]

Roridin-induced ER stress-mediated apoptosis.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of roridin mycotoxins on cultured cells.

Materials:

• 96-well microtiter plates

• Cell culture medium appropriate for the cell line

• Roridin mycotoxins of interest, dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of the roridin mycotoxins in cell culture medium.

• Remove the overnight culture medium from the cells and replace it with the medium containing the various concentrations of mycotoxins. Include a vehicle control (medium with the solvent used to dissolve the mycotoxins).

• Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formation of formazan (B1609692) crystals by viable cells.

• Carefully remove the medium containing MTT and add 100-150 µL of the solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of mycotoxin that inhibits 50% of cell growth).

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay is used to differentiate between viable, apoptotic, and necrotic cells following treatment with roridin mycotoxins.

Materials:

• 6-well plates or culture flasks

• Cell culture medium

• Roridin mycotoxins of interest

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat them with the desired concentrations of roridin mycotoxins for a specified period.

• Harvest the cells, including both adherent and floating cells, by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the cells by flow cytometry within one hour of staining.

  • Viable cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

  • Necrotic cells: Annexin V-negative and PI-positive

Workflow for Apoptosis Detection.

Conclusion

The roridin family of mycotoxins represents a class of potent bioactive compounds with significant cytotoxic and pro-apoptotic properties. Their biological activity is intricately linked to their chemical structure, with the 12,13-epoxide, C9-C10 double bond, and the macrocyclic ring being key determinants of toxicity. Minor structural modifications can lead to substantial changes in potency, highlighting the importance of detailed structure-activity relationship studies. The induction of apoptosis via the ER stress pathway appears to be a central mechanism of action for at least some members of this family. The experimental protocols and data presented in this guide provide a framework for the continued investigation and comparison of these fascinating and potent mycotoxins.

References

• 1. Trichothecenes: structure-toxic activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Roridin A | C29H40O9 | CID 9915017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Roridin E - Wikipedia [en.wikipedia.org]
• 8. caymanchem.com [caymanchem.com]
• 9. caymanchem.com [caymanchem.com]
• 10. PURIFICATION AND COMPARATIVE NEUROTOXICITY OF THE TRICHOTHECENES SATRATOXIN G AND RORIDIN L2 FROM STACHYBOTRYS CHARTARUM - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Purification and comparative neurotoxicity of the trichothecenes satratoxin G and roridin L2 from Stachybotrys chartarum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Roridin H Cytotoxicity Data: A Comparative Analysis of In Vitro Studies

A comprehensive guide for researchers, scientists, and drug development professionals summarizing and comparing published cytotoxicity data for the mycotoxin Roridin H and related compounds from different laboratories. This guide aims to provide a clear overview of the available data, the methodologies employed, and the inherent variability in cytotoxicity assessment.

Introduction

Roridin H is a macrocyclic trichothecene (B1219388) mycotoxin produced by various fungi, notably Stachybotrys chartarum, which is often found in water-damaged buildings.[1][2][3] Trichothecenes are known for their potent cytotoxicity, primarily through the inhibition of protein synthesis.[2] The assessment of Roridin H's cytotoxic potential is crucial for toxicological risk assessment and in the exploration of its potential as an anticancer agent. However, comparing cytotoxicity data, such as the half-maximal inhibitory concentration (IC50), across different studies can be challenging due to variations in experimental protocols, cell lines, and data analysis methods.[4] This guide provides a comparative analysis of published cytotoxicity data for Roridin H and structurally related trichothecenes from various research laboratories, highlighting the experimental methodologies to aid in the interpretation and cross-validation of these findings.

Comparative Cytotoxicity Data

The following table summarizes the IC50 values of Roridin H and other relevant macrocyclic trichothecenes as reported in different studies. This comparative data highlights the range of cytotoxic potencies observed across various cell lines and experimental conditions.

Compound	Cell Line	Assay Method	Incubation Time	Reported IC50	Laboratory/Study
Satratoxin G	PC-12 (pheochromocytoma)	Alamar Blue	48 hr	10-25 ng/ml	Islam et al.[5]
Roridin L2	PC-12 (pheochromocytoma)	Alamar Blue	48 hr	> 1000 ng/ml	Islam et al.[5]
Roridin E	B16F10 (mouse melanoma)	Not Specified	Not Specified	Dose-dependent inhibition	Park et al.[6]
Satratoxin H	B16F10 (mouse melanoma)	Not Specified	Not Specified	Dose-dependent inhibition	Park et al.[6]
Roridin E	THP-1 (human monocytic)	Not Specified	Not Specified	Potent cytotoxicity	Oda et al.[7]
Roridin E	HL-60 (human promyelocytic leukemia)	Not Specified	24 hr	Potent cytotoxicity	Oda et al.[7]
Roridin E	V79 (Chinese hamster lung)	Plating efficiency	48 hr	Potent cytotoxicity	Oda et al.[7]
12'-Hydroxyroridin E	THP-1, HL-60, V79	Not Specified	Not Specified	>1000-fold less potent than Roridin E	Oda et al.[7]

Experimental Protocols

The methodologies employed to determine cytotoxicity are critical for interpreting and comparing the reported data. Below are detailed protocols based on the cited literature.

Cell Culture and Treatment

• PC-12 Cell Culture: PC-12 cells, a neuronal cell line from a pheochromocytoma, were cultured in F-12K medium supplemented with 2.5% fetal bovine serum and 15% horse serum.[5] Cells were maintained at 37°C in a humidified atmosphere with 6% CO2.[5] For cytotoxicity assays, cells were seeded in collagen-coated plates.[5]

• Other Cell Lines: While specific media are not detailed for all studies, standard cell culture conditions generally involve appropriate basal media (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (typically 10%) and antibiotics (e.g., penicillin-streptomycin), with incubation at 37°C in a humidified 5% CO2 atmosphere.

Cytotoxicity Assays

• Alamar Blue Assay (Resazurin Reduction Assay): This colorimetric assay measures cell viability based on the metabolic reduction of the blue, non-fluorescent dye resazurin (B115843) to the pink, fluorescent resorufin (B1680543) by viable cells.

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., Satratoxin G or Roridin L2).[5]

  • After the specified incubation period (e.g., 48 hours), Alamar Blue solution is added to each well.[5]

  • Plates are incubated for a further period (e.g., 6 hours) to allow for color development.[5]

  • The absorbance is measured at 570 nm and 600 nm using a microplate reader.[5]

  • Cell viability is calculated as a percentage of the vehicle-treated control.[5]

• MTT Assay (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): This is another common colorimetric assay for assessing cell metabolic activity. Viable cells with active mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding a purple formazan (B1609692) product that can be quantified spectrophotometrically.

• Clonogenic Assay: This assay assesses the ability of a single cell to grow into a colony. It is a measure of long-term cell survival and reproductive integrity.

  • Cells are treated with the cytotoxic agent for a defined period.

  • After treatment, cells are washed, trypsinized, and seeded at a low density in fresh medium.

  • Plates are incubated for a period sufficient for colony formation (typically 1-2 weeks).

  • Colonies are fixed, stained (e.g., with crystal violet), and counted.

  • The plating efficiency and surviving fraction are calculated relative to untreated controls.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathways implicated in trichothecene-induced cytotoxicity and a general workflow for assessing cytotoxicity.

Caption: A generalized workflow for determining the in vitro cytotoxicity of a compound.

Caption: Signaling cascade initiated by Roridin E and Satratoxin H leading to apoptosis.[6]

Discussion and Conclusion

The cross-comparison of cytotoxicity data for Roridin H and related mycotoxins from different laboratories reveals significant variability in reported potencies. This variability can be attributed to several factors, including:

• Cell Line Specificity: Different cell lines exhibit varying sensitivities to toxins. For instance, the comparison between Satratoxin G and Roridin L2 in PC-12 cells showed a stark difference in neurotoxicity, with Satratoxin G being significantly more potent.[5]

• Assay Methodology: The choice of cytotoxicity assay can influence the outcome. Assays measuring metabolic activity (e.g., MTT, Alamar Blue) may yield different results compared to those assessing membrane integrity or clonogenic survival.

• Experimental Parameters: Incubation time, compound purity, and solvent effects can all contribute to variations in IC50 values.

The provided data, while not from a formal inter-laboratory validation study, underscores the importance of standardized protocols for mycotoxin cytotoxicity testing.[8][9] For researchers, it is crucial to consider the specific experimental context when comparing data across different studies. The detailed protocols and signaling pathway information in this guide are intended to facilitate a more informed comparison and aid in the design of future studies on the cytotoxicity of Roridin H and other trichothecenes. Future research would benefit from direct inter-laboratory comparisons using standardized cell lines and methodologies to establish a more definitive cytotoxic profile for these potent mycotoxins.

References

• 1. realtimelab.com [realtimelab.com]
• 2. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 3. Roridin H - Mycotoxins (Vibrant America) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 4. Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PURIFICATION AND COMPARATIVE NEUROTOXICITY OF THE TRICHOTHECENES SATRATOXIN G AND RORIDIN L2 FROM STACHYBOTRYS CHARTARUM - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Validation of the 3D Skin Comet assay using full thickness skin models: Transferability and reproducibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Advances in the Development and Validation of Test Methods in the United States - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ribosome-Inactivating Proteins: Roridin H, Ricin, and Shiga Toxin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Roridin H, a macrocyclic trichothecene (B1219388) mycotoxin, with other well-characterized ribosome-inactivating proteins (RIPs), namely ricin and Shiga toxin. The information presented herein is intended to be an objective resource, offering a comparative overview of their cytotoxic potency, mechanisms of action, and the signaling pathways they trigger.

Introduction to Ribosome-Inactivating Proteins (RIPs)

Ribosome-inactivating proteins are a diverse group of toxins that catalytically inhibit protein synthesis in eukaryotic cells. Their primary mechanism involves the enzymatic modification of ribosomal RNA (rRNA), leading to a cessation of translation and subsequent cell death. These proteins are broadly classified based on their structure.

Roridin H belongs to the trichothecene family of mycotoxins, which are sesquiterpenoids produced by various fungi, including Stachybotrys chartarum.[1][2] Unlike typical protein-based RIPs, trichothecenes are small molecules that inhibit protein synthesis by binding to the peptidyl transferase center of the 60S ribosomal subunit.[1][3] This interference can disrupt the initiation, elongation, or termination steps of protein synthesis.[1]

Ricin is a classic example of a Type II RIP, derived from the castor bean plant (Ricinus communis).[4][5] It is a heterodimeric protein composed of an enzymatic A chain (RTA) and a cell-binding B chain (RTB).[5] The RTA possesses N-glycosidase activity, which cleaves a specific adenine (B156593) base from the 28S rRNA of the large ribosomal subunit, a modification that irreversibly inactivates the ribosome.[5][6]

Shiga toxin , produced by bacteria such as Shigella dysenteriae and certain strains of Escherichia coli, is also a Type II RIP with a similar AB toxin structure to ricin.[6][7] Its A subunit exhibits N-glycosidase activity that targets the same adenine residue in the 28S rRNA as ricin, leading to the inhibition of protein synthesis.[6][7]

Comparative Cytotoxicity

The cytotoxic potency of these toxins is typically evaluated by determining their half-maximal inhibitory concentration (IC50) in various cell lines. The IC50 value represents the concentration of a toxin required to inhibit the metabolic activity or growth of 50% of a cell population. The following table summarizes available data on the cytotoxicity of Roridin H, ricin, and Shiga toxin. It is important to note that direct comparisons of IC50 values should be made with caution due to variations in experimental conditions, including the specific cell line used, incubation time, and the assay employed to measure cytotoxicity.

Toxin	Cell Line	IC50 Value	Experimental Conditions
Roridin H (and related Trichothecenes)
Satratoxin G	RAW 264.7 (murine macrophage)	< 1 ng/mL	48h, MTT assay
Satratoxin G	U937 (human leukemic)	< 1 ng/mL	48h, MTT assay
Roridin A	RAW 264.7 (murine macrophage)	~1 ng/mL	48h, MTT assay
Roridin A	U937 (human leukemic)	~1 ng/mL	48h, MTT assay
Ricin
HeLa (human cervical cancer)	1.18 ng/mL	24h, CCK-8 assay[4]
Vero (monkey kidney epithelial)	0.4 ng/mL	24h, RT-CES assay[7]
Vero (monkey kidney epithelial)	1.5 ng/mL	45h, MTT assay[7]
A549 (human lung carcinoma)	40.94 ppm (40,940 ng/mL)	48h, MTS assay
HT29 (human colorectal adenocarcinoma)	in the nM range	24-72h
Caco-2 (human colorectal adenocarcinoma)	in the nM range	24-72h
Shiga Toxin
Shiga-like toxin 1 (Stx1)	T47D (human breast cancer)	0.92 - 1.08 µg/mL	24h, MTT assay
Shiga toxin 2a (Stx2a)	HeLa (human cervical cancer)	23.38 pg/mL	24h, CellTiter-Glo assay[8][9]
Shiga toxin	Vero (monkey kidney epithelial)	Sensitive to 25 pg/mL	Not specified[10]

Note: The cytotoxicity of Roridin H is represented by closely related and highly potent macrocyclic trichothecenes, Satratoxin G and Roridin A, due to the limited availability of specific IC50 data for Roridin H under comparable conditions.

Signaling Pathways and Mechanisms of Action

Ribosome-inactivating proteins trigger distinct signaling cascades within the cell, ultimately leading to apoptosis.

Roridin H and the Ribotoxic Stress Response

Trichothecenes, including Roridin H, are known to activate a signaling cascade termed the "ribotoxic stress response." This response is initiated by the binding of the toxin to the ribosome, which is sensed as a cellular stress. This leads to the rapid activation of mitogen-activated protein kinases (MAPKs), including p38, c-Jun N-terminal kinase (JNK), and extracellular signal-regulated kinase (ERK).[1][8] These MAPKs, in turn, regulate downstream effectors that control inflammatory responses and apoptosis.[1][8]

Ribotoxic Stress Response Pathway

Endoplasmic Reticulum (ER) Stress-Induced Apoptosis by Macrocyclic Trichothecenes

Recent studies on macrocyclic trichothecenes closely related to Roridin H, such as Roridin E and Satratoxin H, have revealed their ability to induce apoptosis through the endoplasmic reticulum (ER) stress pathway.[7] The accumulation of unfolded proteins in the ER, potentially as a consequence of protein synthesis inhibition, triggers the unfolded protein response (UPR). This involves the activation of three key ER stress sensors: ATF6, PERK, and IRE1. Prolonged activation of these pathways ultimately converges on the activation of caspases and the induction of apoptosis.[7]

ER Stress-Induced Apoptosis Pathway

Experimental Protocols

Cytotoxicity Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This protocol provides a method for assessing the cytotoxicity of ribosome-inactivating proteins by measuring the metabolic activity of cells.

Materials:

• Cell line of interest (e.g., HeLa, Vero)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Roridin H, Ricin, or Shiga toxin stock solutions

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.[11]

• Toxin Treatment: Prepare serial dilutions of the toxins in complete medium. Remove the medium from the wells and add 100 µL of the diluted toxins to the respective wells. Include a vehicle control (medium with the same concentration of solvent used for the toxin stock).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 humidified atmosphere.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Gently shake the plate for 5-10 minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the logarithm of the toxin concentration and determine the IC50 value using a suitable software package to fit a dose-response curve.

In Vitro Translation Inhibition Assay

This assay measures the direct inhibitory effect of RIPs on protein synthesis in a cell-free system.

Materials:

• Rabbit Reticulocyte Lysate (nuclease-treated)[12]

• Amino Acid Mixture (minus methionine or leucine)

• [³⁵S]-Methionine or [³H]-Leucine

• Reporter mRNA (e.g., Luciferase mRNA)[1][13]

• RNase-free water

• Roridin H, Ricin, or Shiga toxin stock solutions

• Scintillation counter or luminometer (for luciferase reporter)

Procedure:

• Reaction Setup: On ice, prepare the translation reaction mixture according to the manufacturer's instructions for the rabbit reticulocyte lysate system. A typical reaction includes the lysate, amino acid mixture, and RNase-free water.

• Toxin Addition: Add serial dilutions of the toxins to the reaction tubes. Include a control reaction with no toxin.

• Initiation of Translation: Add the reporter mRNA and the radiolabeled amino acid (or substrate for non-radioactive detection) to each tube to start the translation reaction.

• Incubation: Incubate the reactions at 30°C for 60-90 minutes.[1]

• Measurement of Protein Synthesis:

  • Radiolabeled Amino Acids: Stop the reaction and precipitate the newly synthesized proteins using trichloroacetic acid (TCA). Collect the precipitates on filters, wash, and measure the incorporated radioactivity using a scintillation counter.

  • Luciferase Reporter: Add the luciferase substrate to the reaction mixture and measure the luminescence using a luminometer.[1][13]

• Data Analysis: Calculate the percentage of translation inhibition for each toxin concentration relative to the control reaction. Plot the percentage of inhibition against the logarithm of the toxin concentration to determine the IC50 value.

Experimental Workflow for Comparative Cytotoxicity Analysis

The following diagram illustrates a general workflow for comparing the cytotoxicity of different ribosome-inactivating proteins.

Comparative Cytotoxicity Workflow

Conclusion

Roridin H, ricin, and Shiga toxin are all potent inhibitors of protein synthesis, albeit with different molecular structures and origins. The available data suggest that macrocyclic trichothecenes like Roridin H exhibit cytotoxicity in the low ng/mL to pg/mL range, comparable to that of ricin and Shiga toxin. The primary mechanism of action for all three involves the inactivation of ribosomes, leading to the activation of stress-response pathways and ultimately apoptosis. A thorough understanding of their comparative potency and the cellular responses they elicit is crucial for researchers in toxicology, drug development, and biodefense. The experimental protocols and workflows provided in this guide offer a framework for conducting such comparative studies in a systematic and reproducible manner.

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. Differences in Ribosome Binding and Sarcin/Ricin Loop Depurination by Shiga and Ricin Holotoxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. In Vitro Transcribed RNA-based Luciferase Reporter Assay to Study Translation Regulation in Poxvirus-infected Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Three Dimensional Vero Cell-Platform for Rapid and Sensitive Screening of Shiga-Toxin Producing Escherichia coli [frontiersin.org]
• 7. Real-Time Cytotoxicity Assay for Rapid and Sensitive Detection of Ricin from Complex Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Isolation of Shiga toxin-resistant Vero cells and their use for easy identification of the toxin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Rabbit Reticulocyte Lysate Protocol [promega.com]
• 13. In Vitro Transcribed RNA-based Luciferase Reporter Assay to Study Translation Regulation in Poxvirus-infected Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Roridin H's Impact on Cellular Gene Expression: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Roridin H, a potent macrocyclic trichothecene (B1219388) mycotoxin, is a subject of growing interest in biomedical research for its cytotoxic properties. While comprehensive differential gene expression data from high-throughput screening specifically for Roridin H remains limited in publicly available literature, studies on closely related analogs, such as Roridin E and Satratoxin H, provide significant insights into its molecular mechanisms of action. This guide synthesizes the available experimental data to offer a comparative overview of the cellular response to these toxins, with a focus on differential gene expression and associated signaling pathways.

Comparative Analysis of Protein Expression

Treatment of cells with macrocyclic trichothecenes like Roridin H analogs triggers a cascade of events leading to apoptosis, primarily through the induction of endoplasmic reticulum (ER) stress and the unfolded protein response (UPR). The table below summarizes the key proteins that are upregulated following treatment with Roridin E and Satratoxin H, serving as a proxy for the anticipated effects of Roridin H.

Protein Target	Cellular Process	Observed Effect	Cell Line
Cleaved Caspase-3	Apoptosis	Upregulation	B16 Mouse Melanoma[1]
Bax	Apoptosis	Upregulation	B16 Mouse Melanoma[1]
ATF6	ER Stress / UPR	Activation	B16 Mouse Melanoma[1]
PERK	ER Stress / UPR	Activation	B16 Mouse Melanoma[1]
IRE1	ER Stress / UPR	Activation	B16 Mouse Melanoma[1]

Signaling Pathways Modulated by Roridin Analogs

The primary mechanism of action for Roridin H and its analogs is the induction of ribotoxic stress, which subsequently activates several downstream signaling pathways culminating in apoptosis.

Signaling cascade initiated by Roridin H.

Experimental Protocols

The following sections detail generalized methodologies for investigating the differential gene expression in cells treated with Roridin H, based on standard practices in the field.

Cell Culture and Treatment

• Cell Line Maintenance : Jurkat cells, a human T-lymphocyte cell line, are a suitable model for studying apoptosis. They should be cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere with 5% CO₂.

• Roridin H Preparation : A stock solution of Roridin H is prepared in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO).

• Cell Treatment : Cells are seeded at a density of 1 x 10⁶ cells/mL and treated with varying concentrations of Roridin H or a vehicle control (DMSO) for a specified duration (e.g., 24 hours).

RNA Isolation and Quantification

• RNA Extraction : Total RNA is extracted from the treated and control cells using a TRIzol-based method or a commercial RNA isolation kit, following the manufacturer's instructions.

• RNA Quality and Quantity Assessment : The concentration and purity of the extracted RNA are determined using a spectrophotometer. The integrity of the RNA is assessed by agarose (B213101) gel electrophoresis or a bioanalyzer.

Gene Expression Analysis

• Quantitative Real-Time PCR (qRT-PCR) : To validate the expression of specific genes identified as being involved in the ER stress and apoptosis pathways, qRT-PCR is performed.

  • Reverse Transcription : First-strand cDNA is synthesized from the total RNA using a reverse transcription kit.

  • PCR Amplification : The cDNA is then used as a template for PCR amplification with gene-specific primers and a SYBR Green-based detection system.

  • Data Analysis : The relative gene expression is calculated using the 2-ΔΔCt method, with a housekeeping gene (e.g., GAPDH or β-actin) used for normalization.

• RNA Sequencing (RNA-seq) : For a global, unbiased analysis of differential gene expression, RNA-seq is the preferred method.

  • Library Preparation : RNA-seq libraries are prepared from the extracted RNA, which typically involves rRNA depletion, fragmentation, reverse transcription, adapter ligation, and amplification.

  • Sequencing : The prepared libraries are then sequenced on a high-throughput sequencing platform.

  • Data Analysis : The raw sequencing reads are subjected to quality control, aligned to a reference genome, and the gene expression levels are quantified. Differential expression analysis is then performed to identify genes that are significantly up- or downregulated in Roridin H-treated cells compared to controls.

Workflow for gene expression analysis.

Conclusion

While direct high-throughput gene expression data for Roridin H is not yet widely available, the existing research on its close analogs provides a strong foundation for understanding its mechanism of action. The evidence points towards the induction of ER stress and the UPR as central events, leading to the activation of apoptotic pathways. Future research employing RNA sequencing on cells treated with Roridin H will be invaluable for a more detailed and quantitative understanding of its effects on the transcriptome, which will be critical for evaluating its potential as a therapeutic agent.

References

• 1. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Neurotoxicity of Roridin H and Satratoxin G

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the neurotoxic effects of two potent macrocyclic trichothecene (B1219388) mycotoxins, Roridin (B1174069) H and Satratoxin G. Produced by fungi such as Stachybotrys chartarum, these toxins are of significant interest due to their potential health risks and implications in neurodegenerative processes. This document synthesizes available experimental data to offer an objective comparison of their performance in neurotoxicity assays, details the methodologies of key experiments, and visualizes the cellular pathways involved.

Executive Summary

Both Roridin H and Satratoxin G are potent inhibitors of protein synthesis, a primary mechanism underlying their toxicity.[1] Experimental evidence indicates that Satratoxin G induces apoptosis in neuronal cells through a caspase-independent pathway involving the activation of double-stranded RNA-activated protein kinase (PKR). While direct comparative studies on the neurotoxicity of Roridin H are limited, data from structurally similar macrocyclic trichothecenes, such as Roridin A and Roridin E, suggest it likely shares similar mechanisms of action, including the induction of apoptosis and oxidative stress. The macrocyclic ring structure is crucial for the neurotoxic activity of these compounds.[2][3][4]

Quantitative Data Comparison

Mycotoxin	Cell Line	Assay	Effective Concentration	Key Findings
Satratoxin G	PC-12 (rat pheochromocytoma)	Cell Viability / Apoptosis	10-25 ng/mL	Significantly decreased cell viability and induced apoptosis after 48 hours.[2][3][4]
Roridin L2 (precursor to Roridin A)	PC-12 (rat pheochromocytoma)	Cell Viability / Apoptosis	Up to 1000 ng/mL	No significant toxicity observed, highlighting the importance of the macrocyclic structure.[2][3][4]
Roridin A	Mouse (in vivo)	Olfactory Sensory Neuron (OSN) Apoptosis	250-500 µg/kg body weight	Induced apoptosis of OSNs and upregulation of pro-inflammatory and pro-apoptotic genes.[5]
Roridin E & Satratoxin H	B16F10 (mouse melanoma)	Cytotoxicity (IC50)	Roridin E: ~1.93-4.22 µM Satratoxin H: ~1.93-4.22 µM	Both compounds exhibited significant cytotoxicity, induced apoptosis, and increased reactive oxygen species (ROS).[6][7]

Mechanisms of Neurotoxicity

Satratoxin G

Satratoxin G has been shown to induce apoptosis in neuronal cells, specifically targeting olfactory sensory neurons (OSNs) in vivo.[8][9] In the PC-12 neuronal cell line, Satratoxin G triggers a signaling cascade that leads to programmed cell death. This process is characterized by the upregulation of several key pro-apoptotic genes, including p53, BAX, and double-stranded RNA-activated protein kinase (PKR).[2]

Interestingly, while caspase-3 is activated, its inhibition does not prevent apoptosis, indicating a caspase-independent cell death mechanism.[2] A critical player in this pathway is the Apoptosis-Inducing Factor (AIF), which translocates to the nucleus to initiate DNA fragmentation. The activation of this pathway is dependent on PKR.[2]

Roridin H

Direct experimental data on the specific neurotoxic mechanisms of Roridin H are limited. However, as a macrocyclic trichothecene, it is expected to share the primary toxic mechanism of inhibiting protein synthesis by binding to the 60S ribosomal subunit.[1] Studies on the closely related Roridin A and Roridin E provide further insights. Roridin A induces apoptosis in OSNs and triggers the expression of pro-inflammatory cytokines and pro-apoptotic genes like FAS, PKR, p53, and Bax.[5] Furthermore, Roridin E has been shown to induce apoptosis and elevate intracellular reactive oxygen species (ROS) in cancer cell lines, suggesting that oxidative stress is a likely component of Roridin H's neurotoxic action.[6][7] The general mechanism for trichothecene-induced neurotoxicity often involves the generation of ROS, which can damage DNA and cellular membranes, impair mitochondrial function, and trigger apoptosis.[10]

Signaling Pathways and Experimental Workflows

To visualize the complex cellular processes involved in the neurotoxicity of these mycotoxins, the following diagrams have been generated using the DOT language.

Caption: Satratoxin G-induced apoptotic signaling pathway.

Caption: General experimental workflow for neurotoxicity assessment.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of Roridin H and Satratoxin G neurotoxicity.

Cell Viability Assay (MTT Assay)

Objective: To assess the metabolic activity of neuronal cells as an indicator of cell viability after exposure to mycotoxins.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay based on the reduction of the yellow tetrazolium salt MTT into purple formazan (B1609692) crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.[11][12]

Protocol:

• Cell Seeding: Seed neuronal cells (e.g., PC-12) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[11]

• Mycotoxin Treatment: Prepare serial dilutions of Roridin H and Satratoxin G in the appropriate cell culture medium. Replace the existing medium with the mycotoxin-containing medium and incubate for the desired time period (e.g., 24, 48, or 72 hours). Include untreated and vehicle-treated controls.

• MTT Incubation: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[11]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well.[11]

• Absorbance Measurement: Shake the plate for 10-15 minutes to ensure complete dissolution of the formazan crystals. Measure the absorbance at 490 nm or 570 nm using a microplate reader.[11]

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Apoptosis Detection (Caspase-3 Activity Assay)

Objective: To quantify the activity of caspase-3, a key executioner caspase in apoptosis.

Principle: This assay utilizes a synthetic substrate, DEVD-pNA (N-acetyl-Asp-Glu-Val-Asp-p-nitroanilide), which is cleaved by active caspase-3, releasing the chromophore p-nitroaniline (pNA). The amount of pNA released is proportional to the caspase-3 activity and can be measured colorimetrically.[13][14]

Protocol:

• Cell Culture and Treatment: Culture and treat neuronal cells with Roridin H or Satratoxin G as described for the MTT assay.

• Cell Lysis: After treatment, collect the cells and lyse them using a chilled lysis buffer. Incubate on ice for 10-20 minutes.[14]

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard method (e.g., Bradford assay).

• Caspase-3 Assay: In a 96-well plate, add 50-200 µg of protein from each cell lysate. Add reaction buffer containing DTT and the DEVD-pNA substrate.[13][14]

• Incubation: Incubate the plate at 37°C for 1-2 hours.[13]

• Absorbance Measurement: Measure the absorbance at 405 nm using a microplate reader.[13]

• Data Analysis: Normalize the absorbance values to the protein concentration and express the results as a fold change relative to the untreated control.

Apoptosis Detection (TUNEL Assay)

Objective: To detect DNA fragmentation, a hallmark of late-stage apoptosis.

Principle: The Terminal deoxynucleotidyl transferase dUTP Nick End Labeling (TUNEL) assay enzymatically labels the 3'-OH ends of fragmented DNA with labeled dUTPs. These labeled ends can then be visualized by fluorescence microscopy or quantified by flow cytometry.[15][16]

Protocol:

• Cell Culture and Fixation: Grow neuronal cells on coverslips or in chamber slides and treat with the mycotoxins. After treatment, fix the cells with 4% paraformaldehyde for 15-20 minutes.[16][17]

• Permeabilization: Permeabilize the cells with a solution of 0.1% Triton X-100 in sodium citrate (B86180) buffer to allow entry of the labeling reagents.[16]

• TUNEL Reaction: Incubate the cells with the TUNEL reaction mixture containing Terminal deoxynucleotidyl Transferase (TdT) and fluorescently labeled dUTPs for 1-2 hours at 37°C in a humidified chamber.[16]

• Washing and Counterstaining: Wash the cells with PBS to remove unincorporated nucleotides. Counterstain the nuclei with a DNA-binding dye such as DAPI or Hoechst.

• Imaging and Analysis: Mount the coverslips on microscope slides and visualize using a fluorescence microscope. Apoptotic cells will show bright nuclear fluorescence. The percentage of TUNEL-positive cells can be quantified.

Oxidative Stress Measurement (DCFDA Assay)

Objective: To measure the intracellular production of reactive oxygen species (ROS).

Principle: The 2',7'-dichlorofluorescin diacetate (DCFDA) assay uses a cell-permeable probe that is deacetylated by cellular esterases and then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF). The fluorescence intensity is proportional to the amount of intracellular ROS.

Protocol:

• Cell Culture and Treatment: Culture neuronal cells and treat with Roridin H or Satratoxin G for the desired duration.

• Probe Loading: After treatment, wash the cells with PBS and incubate them with DCFDA (typically 10 µM) in serum-free medium for 30-60 minutes at 37°C.

• Washing: Wash the cells again with PBS to remove excess probe.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively. Alternatively, visualize and quantify ROS production in individual cells using fluorescence microscopy.

• Data Analysis: Express the results as a fold change in fluorescence intensity relative to the untreated control.

Conclusion

While direct comparative data on the neurotoxicity of Roridin H and Satratoxin G are not extensively available, the existing evidence for Satratoxin G and related macrocyclic trichothecenes provides a strong basis for understanding their potential neurotoxic effects. Both mycotoxins are potent inducers of apoptosis in neuronal cells, with Satratoxin G acting through a PKR-mediated, caspase-independent pathway. Roridin H likely shares similar mechanisms, including the induction of oxidative stress. The provided experimental protocols offer a framework for researchers to conduct direct comparative studies and further elucidate the specific neurotoxic profiles of these important mycotoxins. Future research should focus on direct head-to-head comparisons in relevant neuronal models to better understand their relative potencies and specific mechanisms of action.

References

• 1. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. PURIFICATION AND COMPARATIVE NEUROTOXICITY OF THE TRICHOTHECENES SATRATOXIN G AND RORIDIN L2 FROM STACHYBOTRYS CHARTARUM - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Purification and comparative neurotoxicity of the trichothecenes satratoxin G and roridin L2 from Stachybotrys chartarum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Satratoxin G from the Black Mold Stachybotrys chartarum Evokes Olfactory Sensory Neuron Loss and Inflammation in the Murine Nose and Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antioxidant agents against trichothecenes: new hints for oxidative stress treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchhub.com [researchhub.com]
• 13. Caspase-3 Assay Kit (Colorimetric) (ab39401) | Abcam [abcam.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Detection of apoptosis by TUNEL assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Protocol to study cell death using TUNEL assay in Drosophila imaginal discs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Click-iT TUNEL Alexa Fluor Imaging Assay Protocol | Thermo Fisher Scientific - US [thermofisher.com]

Unveiling the Potency of Roridin H and Other Type D Trichothecenes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the relative potency of Roridin (B1174069) H and other Type D trichothecene (B1219388) mycotoxins. The information presented is supported by experimental data to aid in research and drug development endeavors.

Type D trichothecenes, a class of macrocyclic mycotoxins, are renowned for their potent cytotoxicity. This guide delves into a comparative analysis of key members of this family, including Roridin H, Roridin A, Roridin E, Verrucarin A, Verrucarin J, Satratoxin G, and Satratoxin H. Their biological impact is primarily attributed to the inhibition of protein synthesis, induction of oxidative stress, and activation of apoptotic pathways.

Relative Potency: A Quantitative Comparison

The cytotoxic potential of these compounds is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a substance required to inhibit a biological process by 50%. The lower the IC50 value, the higher the potency of the compound. The following tables summarize the IC50 values of various Type D trichothecenes against different human and mammalian cell lines, as reported in several studies.

It is important to note that direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions, including cell lines, exposure times, and assay methodologies.

Table 1: Comparative Cytotoxicity (IC50) of Roridin H and Other Type D Trichothecenes

Toxin	Cell Line	IC50 (nM)	Reference
Roridin H	Mammalian Cell Lines	1 - 35	[1]
Roridin A	Murine T-cells	Potent Inhibition	[2]
CD-1 Mice (in vivo)	0.35 mg/kg (1/2 LD50)	[3]
Roridin E	Mammalian Cell Lines	1 - 35	[1]
B16F10 (Mouse Melanoma)	Substantial Cytotoxicity	[4]
Verrucarin A	Murine T-cells	Potent Inhibition	[2]
Mammalian Cell Lines	1 - 35	[1]
CD-1 Mice (in vivo)	0.35 mg/kg (1/2 LD50)	[3]
Verrucarin J	Mammalian Cell Lines	1 - 35	[1]
Satratoxin G	Jurkat (Human T lymphocyte)	2.2 - 18.3	[5][6]
U937 (Human monocytic)	2.2 - 18.3	[5][6]
Hep-G2 (Human liver carcinoma)	2.2 - 18.3	[5][6]
A549 (Human lung carcinoma)	2.2 - 18.3	[5][6]
CaCo-2 (Human colon adenocarcinoma)	2.2 - 18.3	[5][6]
HEp-2 (Human larynx carcinoma)	2.2 - 18.3	[5][6]
A204 (Human rhabdomyosarcoma)	2.2 - 18.3	[5][6]
RPMI 8226 (Human multiple myeloma)	2.2 - 18.3	[5][6]
HUVEC (Human umbilical vein endothelial)	2.2 - 18.3	[5][6]
Satratoxin H	Jurkat (Human T lymphocyte)	2.2	[5][6]
U937 (Human monocytic)	2.2	[5][6]
Hep-G2 (Human liver carcinoma)	2.2 - 18.3	[5][6]
A549 (Human lung carcinoma)	2.2 - 18.3	[5][6]
CaCo-2 (Human colon adenocarcinoma)	2.2 - 18.3	[5][6]
HEp-2 (Human larynx carcinoma)	2.2 - 18.3	[5][6]
A204 (Human rhabdomyosarcoma)	2.2 - 18.3	[5][6]
RPMI 8226 (Human multiple myeloma)	2.2 - 18.3	[5][6]
HUVEC (Human umbilical vein endothelial)	2.2 - 18.3	[5][6]
B16F10 (Mouse Melanoma)	Substantial Cytotoxicity	[4]

Table 2: Comparative Cytotoxicity of Macrocyclic Trichothecenes Against Breast Cancer Cell Lines

Toxin	Cell Line	IC50 (nM)	Reference
Roridin F	Breast Cancer Cell Lines	0.02 - 80	[7]
Satratoxin I	Breast Cancer Cell Lines	0.02 - 80	[7]
Miophytocen D	Breast Cancer Cell Lines	0.02 - 80	[7]

Experimental Protocols

The following are detailed methodologies for commonly used cytotoxicity assays cited in the assessment of trichothecene mycotoxins.

WST-1 Cell Proliferation Assay

The Water-Soluble Tetrazolium salt (WST-1) assay is a colorimetric method to quantify cell proliferation, viability, and cytotoxicity. The principle of this assay is the cleavage of the tetrazolium salt WST-1 to formazan (B1609692) by mitochondrial dehydrogenases in viable cells. The amount of formazan dye produced is directly proportional to the number of living cells.

Materials:

• Cells to be tested

• 96-well microplate

• Complete cell culture medium

• Trichothecene toxins (e.g., Roridin H) at various concentrations

• WST-1 reagent

• Microplate reader (ELISA reader)

Procedure:

• Seed cells in a 96-well microplate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• After incubation, treat the cells with various concentrations of the trichothecene toxins. Include a vehicle control (e.g., DMSO) and a negative control (untreated cells).

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Add 10 µL of WST-1 reagent to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Shake the plate gently for 1 minute on a shaker.

• Measure the absorbance at 450 nm using a microplate reader. Use a reference wavelength of 620 nm.

• Calculate the percentage of cell viability for each treatment group compared to the control group and determine the IC50 value.[5][6]

MTT Cell Proliferation Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is another colorimetric assay to assess cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to its insoluble formazan, which has a purple color.

Materials:

• Cells to be tested

• 96-well microplate

• Complete cell culture medium

• Trichothecene toxins at various concentrations

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at an appropriate density (e.g., 5,000 to 10,000 cells/well) and incubate for 24 hours.

• Treat the cells with different concentrations of the trichothecene toxins and incubate for the desired period.

• Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until formazan crystals are visible.

• Carefully remove the medium from the wells.

• Add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Read the absorbance at 570 nm with a reference wavelength of 620 nm.

• Determine the cell viability and IC50 values.

Signaling Pathways and Mechanisms of Action

Type D trichothecenes exert their cytotoxic effects through the activation of several key signaling pathways, leading to cellular stress and apoptosis.

Ribotoxic Stress Response

A primary mechanism of trichothecene toxicity is the inhibition of protein synthesis by binding to the 60S ribosomal subunit. This binding event triggers a signaling cascade known as the ribotoxic stress response . This response involves the activation of mitogen-activated protein kinases (MAPKs), including p38 and c-Jun N-terminal kinase (JNK), which in turn regulate the expression of genes involved in inflammation and apoptosis.

Caption: Ribotoxic Stress Response Pathway initiated by Type D Trichothecenes.

Endoplasmic Reticulum (ER) Stress and Apoptosis

Recent studies have shown that Roridin E and Satratoxin H can induce endoplasmic reticulum (ER) stress.[4] This leads to the activation of the unfolded protein response (UPR), a cellular stress response aimed at restoring ER homeostasis. However, prolonged ER stress ultimately triggers apoptosis through caspase-dependent pathways. The generation of reactive oxygen species (ROS) is also a key event in trichothecene-induced apoptosis.

Caption: ER Stress and Apoptosis Pathway induced by Roridin E and Satratoxin H.

Experimental Workflow for Cytotoxicity Assessment

The general workflow for assessing the cytotoxicity of trichothecenes involves a series of well-defined steps, from cell culture preparation to data analysis.

Caption: General Experimental Workflow for Trichothecene Cytotoxicity Assessment.

References

• 1. Phytotoxicity and mammalian cytotoxicity of macrocyclic trichothecene mycotoxins from Myrothecium verrucaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The cytotoxicity of macrocyclic trichothecenes, roridin A and verrucarin A, on murine T-cells is reduced by Ia-negative splenic adherent cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of verrucarin A and roridin A, macrocyclic trichothecene mycotoxins, on the murine immune system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Roridin E and satratoxin H, macrocyclic trichothecene mycotoxins, induce endoplasmic reticulum stress-dependent apoptosis through ribosome interaction in B16 mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Trichothecene-induced cytotoxicity on human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Macrocyclic Trichothecene Mycotoxins from a Deadly Poisonous Mushroom, Podostroma cornu-damae - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Roridin H

For researchers, scientists, and drug development professionals, the safe handling and disposal of potent mycotoxins like Roridin H are paramount to ensuring a secure laboratory environment and preventing environmental contamination. Roridin H, a macrocyclic trichothecene (B1219388) mycotoxin produced by various mold species, including Stachybotrys chartarum, requires stringent disposal protocols due to its potential biological activity.[1][2] Adherence to these procedures is essential for minimizing risks and complying with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a dedicated lab coat.[3] All handling of Roridin H, particularly in its pure form, should be conducted in a well-ventilated area or a chemical fume hood to prevent inhalation of aerosolized particles.

Step-by-Step Disposal Protocol

The disposal of Roridin H and any contaminated materials must be managed as hazardous waste. Under no circumstances should Roridin H or its containers be disposed of in regular trash or poured down the drain.[3][4]

1. Waste Segregation and Collection:

• Solid Waste: All solid materials that have come into contact with Roridin H, such as unused product, contaminated personal protective equipment (gloves, disposable lab coats), labware (pipette tips, vials, weighing paper), and absorbent materials used for spills, must be collected in a dedicated, leak-proof, and clearly labeled hazardous waste container.[3][5]

• Liquid Waste: Solutions containing Roridin H should be collected in a separate, compatible, and leak-proof hazardous waste container. Avoid mixing with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[4]

• Sharps: Any sharps, such as needles or Pasteur pipettes contaminated with Roridin H, must be placed in a designated sharps container for hazardous waste.[4]

2. Containerization and Labeling:

• Use only appropriate, chemically resistant containers for waste collection.

• All waste containers must be securely closed when not in use.[4]

• Each container must be clearly labeled with "Hazardous Waste," the full chemical name "Roridin H," and any other information required by your institution's EHS office.[5][6]

3. Decontamination Procedures:

Chemical inactivation is a widely recommended method for decontaminating surfaces, equipment, and liquid waste contaminated with mycotoxins.[3]

• Surfaces and Equipment: A freshly prepared solution of sodium hypochlorite (B82951) is effective for decontamination.[3] For general surfaces, a 1% sodium hypochlorite solution can be used. For glassware, soaking in the decontamination solution for at least 2 hours is recommended.[3]

• Liquid Waste: Liquid waste containing Roridin H should be decontaminated with sodium hypochlorite solution before final disposal, in accordance with your institution's hazardous waste guidelines.[3] After treatment, any accidental spills of the toxin should be swabbed with 1% sodium hypochlorite bleach, left for 10 minutes, and then treated with 5% aqueous acetone.[7]

4. Storage and Disposal:

• Store hazardous waste containers in a designated, secure satellite accumulation area within the laboratory.

• Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for the collection and final disposal of the Roridin H waste.[4][6]

Quantitative Data for Decontamination

The following table summarizes key quantitative parameters for the decontamination of mycotoxin-contaminated materials, which can be applied to Roridin H.

Parameter	Value/Procedure	Source(s)
Decontamination Agent	Sodium Hypochlorite (NaOCl) Solution	[3]
Concentration for Surfaces	1% Sodium Hypochlorite	[3]
Concentration for Spills	1% Sodium Hypochlorite followed by 5% aqueous acetone	[7]
Contact Time for Surfaces	10-20 minutes	[3]
Soaking Time for Glassware	At least 2 hours	[3]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Roridin H.

Caption: A workflow diagram illustrating the key stages of Roridin H waste disposal.

References

• 1. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. Roridin H - Mycotoxins (Vibrant America) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. fssai.gov.in [fssai.gov.in]

Safeguarding Your Research: A Comprehensive Guide to Handling Roridin H

For Immediate Reference: Essential Safety and Logistical Information for the Handling and Disposal of Roridin H

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and drug development professionals working with Roridin H. Adherence to these procedures is paramount to ensure personal safety and the integrity of your research environment. Roridin H, a potent trichothecene (B1219388) mycotoxin produced by Stachybotrys chartarum, presents significant health risks, necessitating stringent handling and disposal practices.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory exposure to Roridin H.

PPE Component	Specification	Rationale
Gloves	Nitrile, double-gloved	Prevents skin contact. Double gloving provides an additional barrier in case of a breach in the outer glove.
Eye Protection	Chemical splash goggles or a full-face shield	Protects eyes from splashes and aerosols.
Respiratory Protection	A NIOSH-approved N95 or higher-rated respirator. For activities with a high potential for aerosolization, a powered air-purifying respirator (PAPR) is recommended.	Prevents inhalation of airborne particles.
Protective Clothing	Disposable solid-front gown with tight-fitting cuffs, or a disposable coverall.	Protects skin and personal clothing from contamination.
Footwear	Closed-toe shoes and disposable shoe covers	Prevents contamination of personal footwear and the tracking of the toxin outside the laboratory.

Operational Plan: Handling and Storage

Receiving and Unpacking:

• Visually inspect the package for any signs of damage or leakage upon arrival.

• Don the appropriate PPE before opening the package in a designated containment area, preferably a chemical fume hood or a Class II biological safety cabinet.

• Verify the contents against the shipping manifest.

• Wipe the exterior of the primary container with a deactivating solution (e.g., 1% sodium hypochlorite) before transferring it to its designated storage location.

Handling:

• All work with Roridin H, including weighing, reconstituting, and aliquoting, must be conducted in a certified chemical fume hood or a Class II biological safety cabinet to minimize aerosol generation.

• Use dedicated equipment (e.g., spatulas, weighing paper, pipette tips) for handling Roridin H. Disposable equipment is preferred.

• If using non-disposable equipment, decontaminate it immediately after use by soaking in a deactivating solution.

Storage:

• Store Roridin H in a clearly labeled, tightly sealed container.

• Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Access to the storage area should be restricted to authorized personnel only.

Disposal Plan

All materials contaminated with Roridin H are considered hazardous waste and must be disposed of accordingly.

• Solid Waste: Collect all contaminated solid waste (e.g., gloves, gowns, pipette tips, vials) in a designated, leak-proof, and clearly labeled hazardous waste container.

• Liquid Waste: Decontaminate liquid waste containing Roridin H by treating it with a deactivating solution (e.g., 1% sodium hypochlorite) for a sufficient contact time (e.g., 30 minutes) before disposing of it in a designated hazardous waste container.

• Sharps: Dispose of contaminated sharps in a puncture-resistant, labeled sharps container.

• Waste Pickup: Arrange for the disposal of all Roridin H waste through your institution's environmental health and safety (EHS) office.

Quantitative Hazard Data

Compound	GHS Classification	LD50 (Oral, Mouse)	LD50 (Intravenous, Mouse)
Roridin A	Acute Toxicity 2 (Fatal if swallowed)[2]	Not Available	1.0 mg/kg[2]
Roridin E	Not Classified	55 mg/kg[3]	10 mg/kg[3][4]

Emergency Procedures

Spill Response:

In the event of a Roridin H spill, follow the established workflow to ensure a safe and effective cleanup.

Caption: Workflow for a safe and effective response to a Roridin H spill.

Personnel Exposure:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention.[5][6][7]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[5][6][7]

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[5]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disclaimer: This guide is intended for informational purposes and should be used in conjunction with your institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS). Always consult with your EHS office for guidance on handling hazardous materials.

References

• 1. Roridin H - Mycotoxins (Vibrant America) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 2. Roridin A | C29H40O9 | CID 9915017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. CCOHS: First Aid for Chemical Exposures [ccohs.ca]